Ethyl 2-methoxy-5-sulfamoylbenzoate

• CAS: 33045-53-3

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Ethyl 2-methoxy-5-sulfamoylbenzoate

This technical guide provides a comprehensive overview of Ethyl 2-methoxy-5-sulfamoylbenzoate, a key chemical intermediate in pharmaceutical synthesis. It covers its chemical identity, physicochemical properties, synthesis protocols, and its primary applications, with a focus on its role in the development of antipsychotic drugs.

Chemical Identity and Properties

Ethyl 2-methoxy-5-sulfamoylbenzoate is a complex organic molecule that serves as a critical building block in the synthesis of various pharmaceutical compounds.[1]

IUPAC Name: ethyl 2-methoxy-5-sulfamoylbenzoate[1][2]

CAS Number: 33045-53-3[1][2][3][4][5]

Physicochemical Data

The quantitative properties of Ethyl 2-methoxy-5-sulfamoylbenzoate are summarized in the table below for easy reference.

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃NO₅S	[1][2][3]
Molecular Weight	259.28 g/mol	[1][2][3]
Appearance	White to off-white solid	[1]
Melting Point	148-151 °C	[1][6]
Density (Predicted)	1.317 ± 0.06 g/cm³	[6]
Boiling Point (Predicted)	446.5 ± 55.0 °C	[6]
Flash Point (Predicted)	223.8 °C	[6][7]
Solubility	DMSO (Sparingly), Methanol (Slightly)	[6]

Synthesis and Manufacturing

While specific industrial synthesis protocols for Ethyl 2-methoxy-5-sulfamoylbenzoate are often proprietary, a general method can be inferred from the synthesis of its methyl analog, Methyl 2-methoxy-5-sulfamoylbenzoate, which is also a crucial intermediate for antipsychotic drugs.[8][9] The traditional synthesis route starts from salicylic acid and involves multiple steps such as methylation, chlorosulfonation, amination, and esterification.[8]

Experimental Protocol: Synthesis of the Analog Methyl 2-methoxy-5-sulfamoylbenzoate

This protocol describes a more efficient, novel synthesis method for the methyl ester, which is expected to be analogous for the ethyl ester.[8]

Materials:

• Methyl 2-methoxy-5-chlorobenzoate (0.25 mol)

• Sodium aminosulfonate (0.25 mol)[8]

• Cuprous bromide (0.0125 mol)[8]

• Tetrahydrofuran (300 g)[8]

• Activated carbon (2 g)[8]

Procedure:

• A 1000ml reaction flask equipped with a reflux apparatus is charged with 300g of tetrahydrofuran and 50g (0.25mol) of methyl 2-methoxy-5-chlorobenzoate.[8]

• 1.8g of cuprous bromide (0.0125mol) and 25.7g (0.25mol) of sodium aminosulfonate are added to the mixture.[8]

• The reaction mixture is heated to 65°C and maintained at this temperature for 12 hours.[8]

• After the reaction period, 2g of activated carbon is added to the solution, and the mixture is filtered while hot.[8]

• The filtrate is then concentrated under reduced pressure to yield a dry, white crystalline powder of Methyl 2-methoxy-5-sulfamoylbenzoate.[8]

Results:

• Yield: 94.5%[8]

• Purity (by HPLC): 99.51%[8]

Logical Workflow for Synthesis

The following diagram illustrates the key steps in the synthesis process.

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [lgcstandards.com]
• 3. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 4. 33045-53-3|Ethyl 2-methoxy-5-sulfamoylbenzoate|BLD Pharm [bldpharm.com]
• 5. ivychem.com [ivychem.com]
• 6. chembk.com [chembk.com]
• 7. indiamart.com [indiamart.com]
• 8. Page loading... [guidechem.com]
• 9. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]

"Ethyl 2-methoxy-5-sulfamoylbenzoate" physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 2-methoxy-5-sulfamoylbenzoate is a key chemical intermediate, primarily recognized for its role in the synthesis of the atypical antipsychotic drug, sulpiride. This technical guide provides a comprehensive overview of its physical and chemical properties, detailed experimental protocols for its synthesis and analysis, and an exploration of its biological significance within the context of dopamine receptor signaling. All quantitative data is presented in structured tables for clarity, and logical workflows are visualized using diagrams to facilitate understanding for researchers and professionals in drug development.

Chemical Identity and Properties

Ethyl 2-methoxy-5-sulfamoylbenzoate is a substituted aromatic ester. Its chemical structure consists of a benzoate ring with a methoxy group at the 2-position, a sulfamoyl group at the 5-position, and an ethyl ester functional group.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	ethyl 2-methoxy-5-sulfamoylbenzoate[1]
Synonyms	Ethyl 2-methoxy-5-sulfonamidobenzoate, Ethyl 5-(aminosulfonyl)-2-methoxybenzoate, Sulpiride Impurity C[2][3]
CAS Number	33045-53-3[1][3]
Molecular Formula	C₁₀H₁₃NO₅S[1][3]
Molecular Weight	259.28 g/mol [1][3]
InChI Key	ZQSFLXDMGBSJKV-UHFFFAOYSA-N[1]
Canonical SMILES	CCOC(=O)C1=C(C=CC(=C1)S(=O)(=O)N)OC[1]

Table 2: Physical and Chemical Properties

Property	Value
Appearance	White to off-white solid[1]
Melting Point	148-151 °C[1]
Boiling Point	446.5 °C at 760 mmHg[3]
Density	1.317 g/cm³[3]
Solubility	Soluble in water. Sparingly soluble in DMSO and slightly soluble in Methanol.[4]
Flash Point	223.8 °C[3]

Synthesis and Purification

The synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate can be achieved through the esterification of 2-methoxy-5-sulfamoylbenzoic acid with ethanol. A general workflow for this process is outlined below.

References

• 1. What is the mechanism of Sulpiride? [synapse.patsnap.com]
• 2. Dopamine receptor - Wikipedia [en.wikipedia.org]
• 3. Frontiers | Paradoxical dopaminergic drug effects in extraversion: dose- and time-dependent effects of sulpiride on EEG theta activity [frontiersin.org]
• 4. pharmacy180.com [pharmacy180.com]

An In-depth Technical Guide on Ethyl 2-methoxy-5-sulfamoylbenzoate

This guide provides an overview of the fundamental physicochemical properties of Ethyl 2-methoxy-5-sulfamoylbenzoate, a key intermediate in pharmaceutical synthesis. The information is tailored for researchers, scientists, and professionals involved in drug development and chemical synthesis.

Physicochemical Properties

The core molecular attributes of Ethyl 2-methoxy-5-sulfamoylbenzoate are summarized below.

Property	Value
Molecular Formula	C₁₀H₁₃NO₅S[1][2][3][4]
Molecular Weight	259.28 g/mol [1][2][4]
CAS Number	33045-53-3[1][2][3][4]

Logical Relationship of Molecular Properties

The following diagram illustrates the relationship between the compound's name and its fundamental molecular properties.

Caption: Molecular Properties of Ethyl 2-methoxy-5-sulfamoylbenzoate

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. indiamart.com [indiamart.com]
• 3. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [lgcstandards.com]
• 4. 33045-53-3|Ethyl 2-methoxy-5-sulfamoylbenzoate|BLD Pharm [bldpharm.com]

Technical Guide: Physicochemical Properties and Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the physicochemical properties, specifically the melting and boiling points, of Ethyl 2-methoxy-5-sulfamoylbenzoate. It also includes a detailed experimental protocol for its synthesis and standard methods for physical characterization.

Physicochemical Data

Ethyl 2-methoxy-5-sulfamoylbenzoate is a white to off-white solid chemical compound.[1] It is primarily recognized as a key intermediate in the synthesis of the antipsychotic drug Sulpiride.[1][2]

The key physical properties are summarized in the table below for quick reference.

Property	Value	Conditions
Melting Point	148 - 151 °C	Not specified
Boiling Point	446.5 °C	at 760 mmHg
Predicted Boiling Point	446.5 ± 55.0 °C	Not specified
Density	1.317 g/cm³	Not specified
Flash Point	223.8 °C	Not specified

Data sourced from multiple chemical suppliers and databases.[1][2][3]

Experimental Protocols

2.1. Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate

A common method for the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate involves the reaction of 2-methoxy-5-chlorobenzoic acid ethyl ester with sodium aminosulfonate.[1][2]

Materials:

• 2-methoxy-5-chlorobenzoic acid ethyl ester

• Sodium aminosulfonate

• Cuprous bromide (catalyst)[1][2]

• Tetrahydrofuran (solvent)[1][2]

• Activated carbon[1][2]

• Reaction flask (e.g., 1000ml) with reflux apparatus[2]

• Heating and stirring equipment

• Filtration apparatus

• Rotary evaporator

Procedure:

• To a 1000ml reaction flask equipped with a reflux apparatus, add 300g of tetrahydrofuran and 0.25 mol of 2-methoxy-5-chlorobenzoate.[2]

• Add 1.8g (0.0125mol) of cuprous bromide and 25.7g (0.25mol) of sodium aminosulfonate to the mixture.[2]

• Raise the temperature to 65°C and maintain this temperature for 12 hours with continuous stirring.[2]

• After the reaction is complete, add 2g of activated carbon to the reaction mixture for decoloration and filter while hot.[1][2]

• The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield the crude product.[1][2]

• The resulting white crystalline powder is dried under a vacuum at 60°C.[2]

2.2. Determination of Melting Point

The melting point is a critical parameter for assessing the purity of a crystalline solid.

Apparatus:

• Melting point apparatus (e.g., Gallenkamp, Thiele tube, or digital melting point device)

• Capillary tubes (sealed at one end)

• Sample of Ethyl 2-methoxy-5-sulfamoylbenzoate, finely powdered

• Thermometer

Procedure:

• A small amount of the finely powdered, dry sample is packed into a capillary tube to a depth of 2-3 mm.

• The capillary tube is placed in the heating block of the melting point apparatus.

• The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the temperature approaches the expected melting point.

• The temperature range is recorded from the point at which the first drop of liquid appears to the point at which the entire sample has melted into a clear liquid. For Ethyl 2-methoxy-5-sulfamoylbenzoate, this range is expected to be between 148 and 151 °C.[1][2]

2.3. Determination of Boiling Point

Due to the high boiling point of Ethyl 2-methoxy-5-sulfamoylbenzoate (446.5 °C), distillation under reduced pressure (vacuum distillation) is typically required to prevent decomposition. The boiling point at atmospheric pressure is often an extrapolated or predicted value.

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle

• Vacuum pump and manometer

Procedure:

• The sample is placed in the distillation flask with boiling chips.

• The apparatus is assembled for vacuum distillation, ensuring all joints are properly sealed.

• The system is evacuated to a specific, stable pressure.

• The sample is heated gently. The temperature and pressure are closely monitored.

• The boiling point is the temperature at which the liquid boils and its vapor condenses on the thermometer bulb, with the condensate dripping into the receiver. This temperature is recorded along with the corresponding pressure.

• A nomograph can be used to convert the boiling point at a reduced pressure to the normal boiling point at atmospheric pressure (760 mmHg).

Workflow and Pathway Visualizations

The following diagram illustrates the synthesis workflow for Ethyl 2-methoxy-5-sulfamoylbenzoate.

Caption: Synthesis workflow for Ethyl 2-methoxy-5-sulfamoylbenzoate.

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. chembk.com [chembk.com]
• 3. indiamart.com [indiamart.com]

Navigating the Solubility Landscape of Ethyl 2-methoxy-5-sulfamoylbenzoate: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of Ethyl 2-methoxy-5-sulfamoylbenzoate, a key intermediate in pharmaceutical synthesis. Aimed at researchers, scientists, and professionals in drug development, this document collates available solubility data, outlines detailed experimental protocols for solubility determination, and presents a logical workflow for these procedures.

Executive Summary

Ethyl 2-methoxy-5-sulfamoylbenzoate (CAS No. 33045-53-3) is a white to off-white crystalline solid. While quantitative solubility data for this specific compound remains limited in publicly accessible literature, qualitative assessments indicate its solubility in water. This guide provides a framework for determining its quantitative solubility in various organic solvents, leveraging established methodologies for pharmaceutical compounds.

Data Presentation: Solubility Profile

Due to the absence of specific quantitative solubility values for Ethyl 2-methoxy-5-sulfamoylbenzoate in peer-reviewed literature, the following table summarizes the available qualitative data. A placeholder column is included for researchers to populate with their own experimentally determined quantitative data.

Solvent	Qualitative Solubility	Quantitative Solubility (User-Determined)	Temperature (°C)
Water	Soluble[1]
Dimethyl Sulfoxide (DMSO)	Sparingly Soluble
Methanol	Slightly Soluble
Ethanol	Data not available
Acetone	Data not available
Acetonitrile	Data not available
Dichloromethane	Data not available

For reference, the structurally similar compound, benzamide, exhibits the following solubility order in a range of organic solvents: methanol > acetone > ethanol > 1-propanol > 1-butanol > isopropanol > isobutanol > methyl acetate > ethyl acetate > butyl acetate > acetonitrile > water[2][3]. This information may serve as a preliminary guide for solvent selection in experimental studies.

Experimental Protocols: Determination of Equilibrium Solubility

The following is a detailed methodology for determining the equilibrium solubility of Ethyl 2-methoxy-5-sulfamoylbenzoate, based on the widely accepted shake-flask method. This protocol is adapted from general guidelines provided by the United States Pharmacopeia (USP) and the Food and Drug Administration (FDA) for pharmaceutical compounds[4][5][6][7][8].

1. Materials and Equipment:

• Ethyl 2-methoxy-5-sulfamoylbenzoate (high purity)

• Selected solvents (analytical grade)

• Volumetric flasks

• Scintillation vials or other suitable sealed containers

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE or other compatible material)

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or other validated quantitative analytical technique.

2. Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of Ethyl 2-methoxy-5-sulfamoylbenzoate to a series of vials, each containing a known volume of a different solvent. The excess solid is crucial to ensure that equilibrium with the saturated solution is achieved.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitate for a predetermined period (typically 24 to 72 hours) to allow the system to reach equilibrium. The time required for equilibration should be determined experimentally by sampling at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to sediment.

  • To separate the saturated solution from the undissolved solid, withdraw an aliquot of the supernatant using a syringe and filter it through a syringe filter into a clean vial. Alternatively, the samples can be centrifuged at the experimental temperature, and the supernatant carefully collected.

• Quantification:

  • Prepare a series of standard solutions of Ethyl 2-methoxy-5-sulfamoylbenzoate of known concentrations in the respective solvents.

  • Analyze both the standard solutions and the filtered saturated solutions using a validated analytical method, such as HPLC.

  • Construct a calibration curve from the analysis of the standard solutions.

  • Determine the concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate in the saturated solutions by interpolating from the calibration curve.

3. Data Analysis and Reporting:

• The solubility should be reported in units such as mg/mL or mol/L.

• The temperature at which the solubility was determined must be specified.

• The analytical method used for quantification should be described.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of solubility.

Workflow for Experimental Solubility Determination.

References

• 1. biosynth.com [biosynth.com]
• 2. Solubility determination and modelling of benzamide in organic solvents at temperatures from 283.15 K and 323.15 K, and ternary phase diagrams of benzamide-benzoic acid cocrystals in ethanol at 298.15 K [spiral.imperial.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 5. enamine.net [enamine.net]
• 6. researchgate.net [researchgate.net]
• 7. downloads.regulations.gov [downloads.regulations.gov]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

Spectral Analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectral data for Ethyl 2-methoxy-5-sulfamoylbenzoate, a key intermediate and known impurity in the synthesis of the antipsychotic drug Sulpiride. The document details expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside the experimental protocols for their acquisition. This guide is intended to serve as a valuable resource for researchers and professionals engaged in the synthesis, characterization, and quality control of related pharmaceutical compounds.

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate, with the chemical formula C₁₀H₁₃NO₅S and a molecular weight of 259.28 g/mol , is a significant compound in pharmaceutical development, particularly in the manufacturing of Sulpiride.[1] It is also recognized as "Sulpiride impurity C" in the European Pharmacopoeia.[2][3][4][5] Accurate spectral analysis is crucial for its identification, purity assessment, and to ensure the quality of the final active pharmaceutical ingredient (API). This guide presents a summary of its expected spectral characteristics.

Predicted Spectral Data

The following tables summarize the predicted quantitative spectral data for Ethyl 2-methoxy-5-sulfamoylbenzoate. This data is based on the analysis of its chemical structure and comparison with known spectral data of similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~8.2	d	1H	Ar-H
~7.8	dd	1H	Ar-H
~7.1	d	1H	Ar-H
~4.8	s (broad)	2H	-SO₂NH₂
4.41	q	2H	-OCH₂CH₃
3.95	s	3H	-OCH₃
1.40	t	3H	-OCH₂CH₃

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ) ppm	Carbon Type
~165	C=O (ester)
~158	Ar-C-O
~135	Ar-C
~130	Ar-C
~125	Ar-C-S
~120	Ar-C
~115	Ar-C
~62	-OCH₂CH₃
~57	-OCH₃
~14	-OCH₂CH₃

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibration Mode
3350 - 3250	Medium	N-H	Symmetric & Asymmetric Stretching
3100 - 3000	Medium	C-H (Aromatic)	Stretching
2980 - 2850	Medium	C-H (Aliphatic)	Stretching
~1720	Strong	C=O (Ester)	Stretching
~1600, ~1480	Medium	C=C (Aromatic)	Stretching
~1340, ~1160	Strong	S=O (Sulfonamide)	Asymmetric & Symmetric Stretching
~1250	Strong	C-O (Ester)	Stretching
~1080	Medium	C-O (Aryl ether)	Stretching

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Fragmentation

m/z	Ion
259	[M]⁺ (Molecular Ion)
214	[M - OCH₂CH₃]⁺
180	[M - SO₂NH₂]⁺

Experimental Protocols

The following are generalized protocols for obtaining the spectral data of Ethyl 2-methoxy-5-sulfamoylbenzoate. Instrument-specific parameters may require optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-10 mg of Ethyl 2-methoxy-5-sulfamoylbenzoate in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.

¹H NMR Spectroscopy:

• Instrument: A 300 MHz or higher field NMR spectrometer.

• Parameters:

  • Number of scans: 16-64

  • Relaxation delay: 1-2 s

  • Pulse width: 90°

  • Spectral width: -2 to 12 ppm

¹³C NMR Spectroscopy:

• Instrument: A 75 MHz or higher field NMR spectrometer.

• Parameters:

  • Number of scans: 1024 or more

  • Relaxation delay: 2-5 s

  • Pulse width: 90°

  • Spectral width: 0 to 200 ppm

  • Proton decoupling: Applied during acquisition.

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of Ethyl 2-methoxy-5-sulfamoylbenzoate with approximately 100-200 mg of dry potassium bromide (KBr) in an agate mortar.

• Place the mixture into a pellet press and apply pressure to form a transparent or translucent pellet.

Data Acquisition:

• Instrument: Fourier Transform Infrared (FTIR) spectrometer.

• Parameters:

  • Scan range: 4000 to 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16-32

  • A background spectrum of a pure KBr pellet should be recorded and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Sample Preparation:

• Dissolve a small amount of Ethyl 2-methoxy-5-sulfamoylbenzoate in a suitable volatile solvent (e.g., methanol or acetonitrile) to a concentration of approximately 1 mg/mL.

• Further dilute the solution as necessary for the specific ionization technique.

Data Acquisition (Electron Ionization - EI):

• Instrument: A mass spectrometer with an EI source, such as a Gas Chromatograph-Mass Spectrometer (GC-MS).

• Parameters:

  • Ionization energy: 70 eV

  • Source temperature: 200-250 °C

  • Mass range: m/z 40-400

Workflow and Logical Relationships

The following diagrams illustrate the general workflow for spectral data acquisition and the logical relationships between the spectroscopic techniques and the derived structural information.

Caption: General workflow for the acquisition and analysis of spectral data.

Caption: Logical relationships between spectroscopic techniques and derived information.

References

• 1. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 2. Sulpiride EP Impurity C | CymitQuimica [cymitquimica.com]
• 3. Sulpiride EP Impurity C - CAS - 33045-53-3 | Axios Research [axios-research.com]
• 4. chemwhat.com [chemwhat.com]
• 5. synthinkchemicals.com [synthinkchemicals.com]

An In-depth Technical Guide to the Thermal Stability and Degradation of Ethyl 2-methoxy-5-sulfamoylbenzoate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data on the thermal stability and degradation pathways of Ethyl 2-methoxy-5-sulfamoylbenzoate is limited in publicly available scientific literature. This guide provides a comprehensive overview based on the known chemistry of its functional groups (sulfonamide, ester, and ether), data from analogous compounds, and established principles of forced degradation studies as outlined by regulatory bodies like the International Council for Harmonisation (ICH).

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate is a molecule of interest in pharmaceutical development. Understanding its thermal stability and degradation profile is crucial for ensuring drug substance and product quality, safety, and efficacy. Forced degradation studies are an essential component of the drug development process, providing insights into the intrinsic stability of a molecule, and helping to develop stability-indicating analytical methods.[1][2] This guide outlines the potential thermal degradation pathways of Ethyl 2-methoxy-5-sulfamoylbenzoate and provides a framework for its systematic investigation.

Physicochemical Properties and Analog Data

Property	Methyl 2-methoxy-5-sulfamoylbenzoate	Ethyl 2-methoxy-5-sulfamoylbenzoate
Melting Point (°C)	175 - 177	Data not available
Decomposition Temperature (°C)	Data not available	Data not available
Thermogravimetric Analysis (TGA)	Data not available	Data not available
Differential Scanning Calorimetry (DSC)	Data not available	Data not available

Data for Methyl 2-methoxy-5-sulfamoylbenzoate is sourced from commercially available safety data sheets.

Potential Thermal Degradation Pathways

Based on the functional groups present in Ethyl 2-methoxy-5-sulfamoylbenzoate, several degradation pathways can be postulated under thermal stress. The primary sites susceptible to degradation are the ethyl ester and the sulfonamide moieties.

• Ester Hydrolysis: The ethyl ester group is susceptible to hydrolysis, which would yield 2-methoxy-5-sulfamoylbenzoic acid and ethanol. This reaction is often catalyzed by the presence of moisture and can be accelerated at elevated temperatures.[3][4][5][6][7]

• Sulfonamide Bond Cleavage: The carbon-sulfur bond in the sulfonamide group can undergo cleavage under thermal stress, potentially leading to the formation of various degradation products. For some sulfonamides, the cleavage of the aniline-sulfone bond is a known degradation route.[8]

• Ether Cleavage: The methoxy group attached to the benzene ring could also be susceptible to cleavage at higher temperatures, though this is generally less likely than ester or sulfonamide degradation under typical forced degradation conditions.

• Decarboxylation: Following ester hydrolysis, the resulting carboxylic acid could undergo decarboxylation at elevated temperatures.

• Further Reactions: The initial degradation products can undergo further reactions, leading to a complex mixture of impurities.

Below is a DOT language script illustrating a potential primary degradation pathway.

Caption: Potential primary thermal degradation pathways of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Proposed Experimental Protocols for Thermal Stability Assessment

A systematic approach to evaluating the thermal stability of Ethyl 2-methoxy-5-sulfamoylbenzoate should involve a combination of thermo-analytical techniques and stress testing under various conditions.

Objective: To determine the onset temperature of decomposition and the percentage of weight loss as a function of temperature.

Methodology:

• Accurately weigh 5-10 mg of Ethyl 2-methoxy-5-sulfamoylbenzoate into a TGA pan (e.g., alumina or platinum).

• Place the pan in the TGA instrument.

• Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min).

• Conduct the analysis under an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation.

• Record the weight loss as a function of temperature. The onset of decomposition is typically determined from the intersection of the baseline and the tangent of the weight loss curve.

Objective: To determine the melting point, enthalpy of fusion, and to detect any other thermal events such as polymorphic transitions or decomposition.

Methodology:

• Accurately weigh 2-5 mg of Ethyl 2-methoxy-5-sulfamoylbenzoate into a DSC pan (e.g., aluminum).

• Hermetically seal the pan. An empty, sealed pan is used as a reference.

• Place the sample and reference pans in the DSC instrument.

• Heat the sample from ambient temperature to a temperature above its expected melting point (e.g., 200 °C) at a constant heating rate (e.g., 10 °C/min) under an inert atmosphere.

• Record the heat flow as a function of temperature. The melting point is determined as the peak temperature of the endothermic event.

Objective: To identify potential degradation products under thermal stress and to develop a stability-indicating analytical method.

Methodology:

• Solid State Stressing:

  • Place a known amount of Ethyl 2-methoxy-5-sulfamoylbenzoate in a controlled temperature and humidity chamber.

  • Expose the sample to elevated temperatures (e.g., 60°C, 80°C) for a defined period (e.g., 1, 2, 4 weeks).

  • At each time point, withdraw a sample and analyze for degradation using a suitable analytical technique (e.g., HPLC-UV, LC-MS).

• Solution State Stressing:

  • Prepare solutions of Ethyl 2-methoxy-5-sulfamoylbenzoate in relevant solvents (e.g., water, buffers at different pH values, organic solvents).

  • Expose the solutions to elevated temperatures (e.g., 60°C, 80°C) for a defined period.

  • Analyze the samples at various time intervals to monitor the formation of degradants.

The following DOT script outlines a general workflow for a forced degradation study.

Caption: General workflow for a forced degradation study.

Analytical Techniques for Degradation Product Characterization

A combination of analytical techniques is essential for the separation, identification, and quantification of degradation products.

• High-Performance Liquid Chromatography (HPLC) with UV detection: For the separation and quantification of the parent drug and its degradation products.

• Liquid Chromatography-Mass Spectrometry (LC-MS): For the identification of degradation products by providing molecular weight and fragmentation information.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For the structural elucidation of isolated degradation products.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify changes in functional groups during degradation.

Conclusion

While specific experimental data for Ethyl 2-methoxy-5-sulfamoylbenzoate is not currently available, a thorough understanding of its chemical structure allows for the prediction of potential degradation pathways. A systematic investigation using the experimental protocols outlined in this guide will enable researchers to establish a comprehensive thermal stability and degradation profile. This information is critical for the development of a stable and safe pharmaceutical product. It is recommended that forced degradation studies be initiated early in the drug development process to inform formulation and packaging decisions.[1]

References

• 1. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. sserc.org.uk [sserc.org.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. SSERC | Hydrolysis of ethyl benzoate [sserc.org.uk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. wyzant.com [wyzant.com]
• 8. researchgate.net [researchgate.net]

The Versatile Building Block: A Technical Guide to Ethyl 2-methoxy-5-sulfamoylbenzoate in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the synthesis, properties, and applications of Ethyl 2-methoxy-5-sulfamoylbenzoate, a key intermediate in the pharmaceutical industry. This document provides detailed experimental protocols, comparative data, and workflow visualizations to support researchers and professionals in organic synthesis and drug development.

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate, with the CAS number 33045-53-3, is a substituted aromatic compound that serves as a crucial building block in the synthesis of various pharmaceutical agents.[1][2][3] Its molecular structure, featuring a methoxy group, an ethyl ester, and a sulfamoyl group, provides a versatile scaffold for the construction of more complex molecules. Most notably, it is a primary precursor in the industrial synthesis of the antipsychotic drug Sulpiride. This guide will delve into the synthetic routes to obtain this intermediate and its subsequent application in the preparation of Sulpiride.

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-methoxy-5-sulfamoylbenzoate is presented in the table below.

Property	Value	Reference
CAS Number	33045-53-3	[2][3]
Molecular Formula	C₁₀H₁₃NO₅S	[1][3]
Molecular Weight	259.28 g/mol	[1][3]
Appearance	White to off-white solid	[1]
Melting Point	148-151 °C	[1]
Boiling Point	446.5 °C at 760 mmHg	[3]
Density	1.317 g/cm³	[3]
Flash Point	223.8 °C	[3]

Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate

There are two primary synthetic strategies for the preparation of Ethyl 2-methoxy-5-sulfamoylbenzoate and its methyl analog, which can be adapted for the ethyl ester. The traditional route begins with salicylic acid, while a more modern approach utilizes a pre-functionalized aromatic ring.

Traditional Synthesis Route (via Salicylic Acid)

The classical synthesis is a multi-step process that starts from readily available salicylic acid. This pathway involves:

• Methylation of the phenolic hydroxyl group.

• Chlorosulfonation of the aromatic ring.

• Amination of the sulfonyl chloride.

• Esterification of the carboxylic acid.

While this method is well-established, it is often characterized by long reaction sequences and the generation of significant chemical waste.

Modern Synthesis Route (via 2-methoxy-5-chlorobenzoate)

A more recent and efficient approach involves the direct sulfamoylation of a substituted benzoate. This method offers a shorter reaction sequence and is generally more environmentally benign.

Diagram 1: Comparative Synthesis Routes

Experimental Protocol: Modern Synthesis

Objective: To synthesize Ethyl 2-methoxy-5-sulfamoylbenzoate from Ethyl 2-methoxy-5-chlorobenzoate.

Materials:

• Ethyl 2-methoxy-5-chlorobenzoate

• Sodium aminosulfonate

• Cuprous bromide (catalyst)

• Tetrahydrofuran (THF, solvent)

• Activated carbon

Procedure:

• In a 1000 mL reaction flask equipped with a reflux condenser, add 300 g of tetrahydrofuran, 0.25 mol of Ethyl 2-methoxy-5-chlorobenzoate, 1.8 g (0.0125 mol) of cuprous bromide, and 25.7 g (0.25 mol) of sodium aminosulfonate.

• Heat the reaction mixture to 65 °C and maintain this temperature for 12 hours.

• After the reaction is complete, add 2 g of activated carbon to the solution and filter while hot.

• Concentrate the filtrate under reduced pressure to dryness.

• Dry the resulting solid under vacuum at 60 °C to yield the final product.

Expected Yield: 94.5% Purity (by HPLC): 99.51%

Application in the Synthesis of Sulpiride

Ethyl 2-methoxy-5-sulfamoylbenzoate is a pivotal intermediate in the synthesis of Sulpiride, an antipsychotic medication. The reaction involves the amidation of the ethyl ester with (S)-1-ethyl-2-aminomethylpyrrolidine.

Diagram 2: Synthesis of Sulpiride Workflow

Experimental Protocols for Sulpiride Synthesis

Several variations of the amidation reaction have been reported, with differences in solvent, temperature, and reaction time. A summary of these conditions and their outcomes is provided in the table below.

Protocol	Amine	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	(S)-1-ethyl-2-aminomethyl pyrrolidine	Isopropanol	80	36	90.3	99.1
2	1-ethyl-2-aminomethyl pyrrolidine	Glycerol	110-120	4	88.5	99.5
3	(S)-1-ethyl-2-aminomethyl pyrrolidine	Dimethylformamide	110	6-9	87.1	99.4
4	(S)-1-ethyl-2-aminomethylpyrrolidine	None	90-100	5	93.8	99.2

Detailed Experimental Protocol (Protocol 1)

Objective: To synthesize Sulpiride from Ethyl 2-methoxy-5-sulfamoylbenzoate.

Materials:

• Ethyl 2-methoxy-5-sulfamoylbenzoate (25.9 g)

• (S)-1-ethyl-2-aminomethyl pyrrolidine (15 g)

• Isopropanol (20 g)

• Ethanol

Procedure:

• Combine Ethyl 2-methoxy-5-sulfamoylbenzoate, (S)-1-ethyl-2-aminomethyl pyrrolidine, and isopropanol in a reaction vessel.

• Heat the mixture at 80 °C for 36 hours.

• After the reaction is complete, add 10 g of ethanol and reflux for 10 minutes with stirring.

• Cool the mixture to 5 °C and stir for 1 hour.

• Filter the resulting solid, wash with ethanol, and dry at 65 °C.

Spectroscopic Characterization

While specific, publicly available spectra for Ethyl 2-methoxy-5-sulfamoylbenzoate are limited, the expected spectroscopic features can be predicted based on its structure.

• ¹H NMR: Protons of the ethyl group (triplet and quartet), a singlet for the methoxy group, and distinct signals for the aromatic protons.

• ¹³C NMR: Resonances for the carbonyl carbon of the ester, aromatic carbons, the methoxy carbon, and the carbons of the ethyl group.

• IR Spectroscopy: Characteristic absorption bands for the N-H stretching of the sulfonamide, C=O stretching of the ester, S=O stretching of the sulfonamide, and C-O stretching of the ether and ester.

• Mass Spectrometry: The molecular ion peak (M+) and characteristic fragmentation patterns corresponding to the loss of the ethoxy group and other fragments.

Conclusion

Ethyl 2-methoxy-5-sulfamoylbenzoate is a valuable and versatile building block in organic synthesis, particularly for the preparation of the antipsychotic drug Sulpiride. The modern synthetic route offers a more efficient and environmentally friendly alternative to the traditional multi-step process. The detailed protocols and comparative data provided in this guide serve as a valuable resource for researchers and professionals in the field, facilitating the efficient synthesis and application of this important intermediate.

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. biosynth.com [biosynth.com]
• 3. indiamart.com [indiamart.com]

Potential Biological Activities of Ethyl 2-methoxy-5-sulfamoylbenzoate Derivatives: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate is a key intermediate in the synthesis of the antipsychotic drug sulpiride.[1][2][3] While the biological activities of this specific ester have not been extensively studied, its core structure, a substituted benzenesulfonamide, is a well-established pharmacophore present in a wide array of therapeutic agents.[4][5][6][7] The sulfonamide functional group is a versatile scaffold known to interact with various biological targets, leading to a broad spectrum of pharmacological activities, including antimicrobial, anti-inflammatory, anticancer, and enzyme inhibitory effects.[4][6][7][8][9] This technical guide explores the potential biological activities of derivatives of ethyl 2-methoxy-5-sulfamoylbenzoate by examining the established activities of structurally related sulfonamides. This document is intended to serve as a resource for researchers and drug development professionals interested in designing and synthesizing novel therapeutic agents based on this scaffold.

Potential Therapeutic Targets and Biological Activities

Derivatives of ethyl 2-methoxy-5-sulfamoylbenzoate are promising candidates for development as inhibitors of several key enzymes and as agents with potential anticancer, anti-inflammatory, and antimicrobial properties.

Carbonic Anhydrase Inhibition

The sulfonamide moiety is a classic zinc-binding group, making it a potent inhibitor of carbonic anhydrases (CAs), a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide.[10] Inhibition of specific CA isoforms has therapeutic applications in various conditions.

• Anticancer Activity: Carbonic anhydrase IX (CA IX) is overexpressed in many solid tumors and contributes to the acidification of the tumor microenvironment, promoting tumor growth and metastasis.[11][12] Selective inhibitors of CA IX are therefore being investigated as anticancer agents.[7][13]

• Anti-glaucoma Activity: Inhibition of carbonic anhydrase II (CA II) in the ciliary body of the eye reduces the production of aqueous humor, thereby lowering intraocular pressure in glaucoma patients.[14]

Table 1: Carbonic Anhydrase Inhibitory Activity of Benzenesulfonamide Derivatives

Compound	Target Isoform	IC50 (nM)	Reference
Acetazolamide	CA IX	63	[13]
Acetazolamide	CA XII	92	[13]
Benzenesulfonamide Derivative 17e	CA IX	25	[13]
Benzenesulfonamide Derivative 17f	CA IX	38	[13]
Benzenesulfonamide Derivative 17g	CA IX	52	[13]
Benzenesulfonamide Derivative 17h	CA IX	41	[13]
Benzenesulfonamide Derivative 17e	CA XII	31	[13]
Benzenesulfonamide Derivative 17f	CA XII	45	[13]
Benzenesulfonamide Derivative 17g	CA XII	80	[13]
Benzenesulfonamide Derivative 17h	CA XII	66	[13]
Tetrafluorobenzenesulfonamide 4a	hCA IX	1.5	[15]
Tetrafluorobenzenesulfonamide 5a	hCA IX	2.2	[15]
Tetrafluorobenzenesulfonamide 4a	hCA XII	0.8	[15]
Tetrafluorobenzenesulfonamide 5a	hCA XII	1.1	[15]
Schiff Base Derivative 14	hCA IX	15.3	[14]
Schiff Base Derivative 14	hCA XII	8.3	[14]

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity.

Cyclooxygenase (COX) Inhibition and Anti-inflammatory Activity

Certain sulfonamide derivatives are known to be selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory cascade and pain signaling.[6] Selective COX-2 inhibitors offer the advantage of reducing inflammation with a lower risk of the gastrointestinal side effects associated with non-selective NSAIDs.[16][17] The anti-inflammatory properties of sulfonamides may also be attributed to their ability to reduce the bioavailability of neutrophil-derived hypochlorous acid.[18]

Table 2: COX-2 Inhibitory Activity of Sulfonamide Derivatives

Compound	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)	Reference
Celecoxib	0.05	294	[3]
Pyrazole Sulfonamide Derivative	0.01	344.56	[8]
Pyrazole-based Derivative	0.28	172.32	[8]
Diaryl-based Pyrazole Derivative 15a	0.098	54.847	[8]
1,3,4-Oxadiazole Derivative ODZ2	0.48	132.83	[19]
Benzenesulfonamide-Triazole Conjugate 6b	0.04	329	[3]
Benzenesulfonamide-Triazole Conjugate 6j	0.04	312	[3]
Quinazolinone Derivative 1c	- (47.1% inhibition at 20 µM)	-	[20]

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity. The Selectivity Index indicates the preference for inhibiting COX-2 over COX-1.

Anticancer Activity

Beyond carbonic anhydrase inhibition, sulfonamide derivatives have demonstrated anticancer activity through various mechanisms, including the induction of apoptosis and cell cycle arrest.[10] Their cytotoxic effects have been evaluated against a range of human cancer cell lines.

Table 3: Cytotoxic Activity of Sulfonamide Derivatives against Human Cancer Cell Lines

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Sulfonamide Derivative	MDA-MB-468	Breast Cancer	< 30	[10]
Sulfonamide Derivative	MCF-7	Breast Cancer	< 128	[10]
Sulfonamide Derivative	HeLa	Cervical Cancer	< 360	[10]
Thiazol-4-one-benzenesulfonamide 4e	MDA-MB-231	Breast Cancer	3.58	[7]
Thiazol-4-one-benzenesulfonamide 4e	MCF-7	Breast Cancer	4.58	[7]
Pyrazole-based Derivative	Various	-	2.34 - 16.43	[8]
Quinoline-8-sulfonamide Derivative 9a	C32	Amelanotic Melanoma	520	[21]
Sulfonamide Derivative 8b	HeLa	Cervical Cancer	4.62	[16]
Sulfonamide Derivative 8b	MCF-7	Breast Cancer	7.21	[16]
Sulfonamide Derivative 8b	MDA-MB-231	Breast Cancer	5.89	[16]

IC50 values represent the concentration of the compound required to inhibit the growth of 50% of the cancer cells.

Antimicrobial Activity

Sulfonamides were among the first antimicrobial agents to be widely used and function by competitively inhibiting dihydropteroate synthase, an enzyme essential for folic acid synthesis in bacteria.[4][5] This bacteriostatic action prevents bacterial growth and proliferation.[7]

Table 4: Antimicrobial Activity of Sulfonamide Derivatives

Compound	Bacterial Strain	MIC (µg/mL)	Reference
N-(2-Hydroxy-4-nitro-phenyl)-4-methyl-benzenesulfonamide (I)	S. aureus	32 - 512	[22]
N-(2-Hydroxy-5-nitro-phenyl)-4-methyl-benzenesulfonamide (II)	S. aureus	32 - 512	[22]
N-(5-Chloro-2-hydroxy-phenyl)-4-methyl-benzenesulfonamide (III)	S. aureus	32 - 512	[22]
N-Heptyl-N-(4-methylpyridin-2-yl)benzenesulfonamide (5c)	Gram-negative & Gram-positive bacteria	Not specified, but potent	[23]
Isopropyl substituted derivative	S. aureus	3.9	[24]

MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Tyrosinase Inhibition

Tyrosinase is a key enzyme in melanin biosynthesis, and its inhibition is a target for the treatment of hyperpigmentation disorders.[20][21] Some sulfonamide derivatives have been shown to inhibit tyrosinase activity.

Table 5: Tyrosinase Inhibitory Activity of Sulfonamide Derivatives

Compound	IC50 (mM)	Reference
Sulfonamide Chalcone 5c	0.43	[12]
Sulfonamide Chalcone 5b	0.80	[12]
Sulfonamide Chalcone 5f	0.75	[12]
Sulfonamide Chalcone 5g	0.59	[12]
Sulfonamide Chalcone 5h	0.78	[12]
Kojic Acid (Standard)	0.60	[12]

IC50 values represent the concentration of the compound required to inhibit 50% of the enzyme's activity.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

Carbonic Anhydrase Inhibition Assay

This protocol is based on the esterase activity of carbonic anhydrase.[25]

Materials:

• Purified human carbonic anhydrase isoforms (e.g., hCA I, II, IX, XII)

• p-Nitrophenyl acetate (p-NPA) as substrate

• Test compounds and a known CA inhibitor (e.g., Acetazolamide) as a positive control

• Tris-HCl buffer (50 mM, pH 7.5)

• DMSO or acetonitrile for dissolving compounds

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the CA enzyme in cold Tris-HCl buffer.

  • Prepare a fresh stock solution of p-NPA in acetonitrile or DMSO.

  • Prepare serial dilutions of the test compounds and the positive control in the assay buffer.

• Assay in 96-well Plate:

  • Add assay buffer to the wells.

  • Add the test compound dilutions or DMSO (for the control) to the respective wells.

  • Add the CA working solution to all wells except the blank.

  • Pre-incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the p-NPA substrate solution to all wells.

  • Immediately measure the absorbance at 405 nm in kinetic mode at regular intervals for 10-30 minutes.[4]

• Data Analysis:

  • Calculate the rate of reaction (slope of the absorbance vs. time curve).

  • Calculate the percentage of inhibition for each compound concentration relative to the control.

  • Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Cyclooxygenase (COX) Inhibition Assay (Fluorometric)

This protocol is based on the fluorometric detection of Prostaglandin G2, an intermediate product of the COX enzyme.[26]

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• COX assay buffer

• COX probe

• COX cofactor

• Arachidonic acid (substrate)

• Test compounds and a known COX-2 inhibitor (e.g., Celecoxib) as a positive control

• 96-well white opaque plate

• Fluorescence plate reader

Procedure:

• Reagent Preparation:

  • Reconstitute the COX enzymes and prepare working solutions as per the manufacturer's instructions.

  • Prepare a reaction mix containing the COX assay buffer, COX probe, and COX cofactor.

  • Prepare serial dilutions of the test compounds and the positive control.

• Assay in 96-well Plate:

  • Add the test compound dilutions or solvent (for controls) to the appropriate wells.

  • Add the reaction mix to all wells.

  • Add the COX enzyme solution to the wells.

  • Pre-incubate at 25°C for 10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the arachidonic acid solution to all wells.

  • Immediately measure the fluorescence (Ex/Em = 535/587 nm) in kinetic mode for 5-10 minutes.[26]

• Data Analysis:

  • Determine the reaction rate from the linear portion of the fluorescence vs. time plot.

  • Calculate the percentage of inhibition for each compound concentration.

  • Determine the IC50 value.

Anticancer Activity (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[21]

Materials:

• Human cancer cell lines

• Complete cell culture medium (e.g., RPMI-1640)

• Test compounds

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cancer cells in a 96-well plate at a suitable density and incubate for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in the cell culture medium.

  • Replace the medium in the wells with the medium containing the test compounds at different concentrations.

  • Incubate the plate for 48-72 hours.

• MTT Addition and Incubation:

  • Add MTT solution to each well and incubate for 4 hours.

• Formazan Solubilization:

  • Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.[21]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Determine the IC50 value by plotting cell viability against compound concentration.

Antimicrobial Activity (Broth Microdilution for MIC Determination)

This protocol determines the minimum inhibitory concentration (MIC) of a compound against a specific bacterium.[5][6][18]

Materials:

• Bacterial strains

• Mueller-Hinton Broth (MHB)

• Test compounds

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Bacterial Inoculum:

  • Prepare a standardized bacterial suspension in MHB (e.g., to 0.5 McFarland standard).

• Serial Dilution of Compounds:

  • In a 96-well plate, perform a two-fold serial dilution of the test compounds in MHB.

• Inoculation:

  • Inoculate each well with the bacterial suspension.

• Incubation:

  • Incubate the plate at 37°C for 16-24 hours.

• MIC Determination:

  • Visually inspect the wells for turbidity (bacterial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.

Tyrosinase Inhibition Assay

This assay measures the ability of a compound to inhibit the oxidation of L-DOPA by tyrosinase.[1]

Materials:

• Mushroom tyrosinase

• L-DOPA (substrate)

• Test compounds and a known tyrosinase inhibitor (e.g., Kojic acid) as a positive control

• Phosphate buffer (0.1 M, pH 6.8)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Prepare a solution of mushroom tyrosinase in cold phosphate buffer.

  • Prepare a fresh solution of L-DOPA in phosphate buffer.

  • Prepare serial dilutions of the test compounds and positive control.

• Assay in 96-well Plate:

  • Add phosphate buffer, test compound dilution, and tyrosinase solution to the wells.

  • Pre-incubate at 37°C for 10 minutes.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding the L-DOPA solution to all wells.

  • Measure the absorbance at 475 nm at regular intervals.[1]

• Data Analysis:

  • Calculate the rate of dopachrome formation.

  • Calculate the percentage of inhibition for each compound concentration.

  • Determine the IC50 value.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: General workflow for the synthesis and biological evaluation of derivatives.

Caption: Mechanism of selective COX-2 inhibition by sulfonamide derivatives.

Caption: Inhibition of tumor-associated carbonic anhydrase IX.

Conclusion

The ethyl 2-methoxy-5-sulfamoylbenzoate scaffold holds considerable promise for the development of novel therapeutic agents. By leveraging the well-established biological activities of the sulfonamide functional group, medicinal chemists can design and synthesize derivatives with potent and selective activities against a range of targets. This guide provides a foundation for such endeavors by summarizing the potential biological activities, providing quantitative data from related compounds, and detailing the experimental protocols necessary for their evaluation. Further research into the synthesis and biological screening of derivatives of ethyl 2-methoxy-5-sulfamoylbenzoate is warranted to explore their full therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. 5.3. Minimal Inhibitory Concentration (MIC) [bio-protocol.org]
• 3. Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Minimal Inhibitory Concentration (MIC) [protocols.io]
• 7. Design, synthesis and mechanistic study of new benzenesulfonamide derivatives as anticancer and antimicrobial agents via carbonic anhydrase IX inhibit ... - RSC Advances (RSC Publishing) DOI:10.1039/D1RA05277B [pubs.rsc.org]
• 8. Non-steroidal anti-inflammatory drugs: recent advances in the use of synthetic COX-2 inhibitors - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D1MD00280E [pubs.rsc.org]
• 9. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis and Cytotoxic Evaluation of Some Novel SulfonamideDerivativesAgainst a Few Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 2.4. Tyrosinase Inhibition Assay [bio-protocol.org]
• 12. ukm.my [ukm.my]
• 13. Novel benzenesulfonamide derivatives as potential selective carbonic anhydrase IX, XII inhibitors with anti-proliferative activity: Design, synthesis and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Design, synthesis, and carbonic anhydrase inhibition activities of Schiff bases incorporating benzenesulfonamide scaffold: Molecular docking application - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Carbonic Anhydrase Inhibition with Benzenesulfonamides and Tetrafluorobenzenesulfonamides Obtained via Click Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. activeconceptsllc.com [activeconceptsllc.com]
• 18. protocols.io [protocols.io]
• 19. pubs.acs.org [pubs.acs.org]
• 20. mdpi.com [mdpi.com]
• 21. benchchem.com [benchchem.com]
• 22. Antimicrobial activity of some sulfonamide derivatives on clinical isolates of Staphylococus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Synthesis, carbonic anhydrase I and II inhibition studies of the 1,3,5-trisubstituted-pyrazolines - PMC [pmc.ncbi.nlm.nih.gov]
• 26. assaygenie.com [assaygenie.com]

An In-depth Technical Guide to Ethyl 2-methoxy-5-sulfamoylbenzoate as Sulpiride Impurity C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulpiride, a substituted benzamide, is an atypical antipsychotic agent primarily used in the treatment of schizophrenia. As with any pharmaceutical compound, the control of impurities is a critical aspect of ensuring its safety, efficacy, and quality. Ethyl 2-methoxy-5-sulfamoylbenzoate, designated as Sulpiride Impurity C in the European Pharmacopoeia, is a known process impurity and a potential degradation product of sulpiride. This technical guide provides a comprehensive overview of Sulpiride Impurity C, including its synthesis, analytical detection, potential toxicological implications, and its role in the quality control of sulpiride.

Physicochemical Properties and Identification

Ethyl 2-methoxy-5-sulfamoylbenzoate is a white to off-white solid.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Ethyl 2-methoxy-5-sulfamoylbenzoate (Sulpiride Impurity C)

Property	Value	Reference(s)
Chemical Name	Ethyl 2-methoxy-5-sulfamoylbenzoate	[1]
Synonyms	Sulpiride Impurity C	[1]
CAS Number	33045-53-3	[1]
Molecular Formula	C10H13NO5S	[1]
Molecular Weight	259.28 g/mol	[1]
Appearance	White to Off-White Solid	[1]
Melting Point	148-151 °C	[2]
Solubility	Sparingly soluble in DMSO, slightly soluble in Methanol	[2]

Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate

Experimental Protocol: Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate (Adapted from Methyl Ester Synthesis)

This procedure is adapted from the synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate.[3]

Materials:

• 2-methoxy-5-chlorosulfonylbenzoic acid

• Ethanol

• Ammonia solution (25%)

• Sodium hydroxide

• Hydrochloric acid

• Dichloromethane

• Anhydrous sodium sulfate

Procedure:

• Esterification: In a round-bottom flask, dissolve 2-methoxy-5-chlorosulfonylbenzoic acid in an excess of ethanol. Add a catalytic amount of concentrated sulfuric acid. Reflux the mixture for 4-6 hours. Monitor the reaction by thin-layer chromatography (TLC).

• Work-up: After completion of the reaction, cool the mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate. Extract the product with dichloromethane. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude ethyl 2-methoxy-5-chlorosulfonylbenzoate.

• Amination: Dissolve the crude ethyl 2-methoxy-5-chlorosulfonylbenzoate in a suitable organic solvent (e.g., dichloromethane). Cool the solution in an ice bath and slowly add an excess of concentrated ammonia solution with vigorous stirring.

• Isolation and Purification: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2-3 hours. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Ethyl 2-methoxy-5-sulfamoylbenzoate.

Caption: Workflow for the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Analytical Methods for Detection and Quantification

The control of Sulpiride Impurity C in the final drug product is essential. The European Pharmacopoeia outlines methods for the analysis of sulpiride and its impurities.[4] A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the preferred technique for the separation and quantification of sulpiride and its related substances, including Impurity C.

Experimental Protocol: HPLC Method for Sulpiride and its Impurities

This protocol is based on the principles of reversed-phase HPLC as described in the European Pharmacopoeia for sulpiride analysis.[4]

Chromatographic Conditions:

• Column: C18, 5 µm, 4.6 x 250 mm (or equivalent)

• Mobile Phase: A gradient mixture of a phosphate buffer and acetonitrile. The exact gradient program should be optimized to achieve adequate separation of all impurities.

• Flow Rate: 1.0 mL/min

• Detection: UV at 240 nm

• Injection Volume: 20 µL

• Column Temperature: 30 °C

Procedure:

• Standard Preparation: Prepare a standard solution of Ethyl 2-methoxy-5-sulfamoylbenzoate of a known concentration in the mobile phase.

• Sample Preparation: Accurately weigh and dissolve the sulpiride drug substance or a crushed tablet powder in the mobile phase to a known concentration.

• Analysis: Inject the standard and sample solutions into the HPLC system.

• Quantification: Identify the peak corresponding to Ethyl 2-methoxy-5-sulfamoylbenzoate in the sample chromatogram by comparing its retention time with that of the standard. Calculate the concentration of the impurity using the peak area and the concentration of the standard.

Caption: Workflow for the HPLC analysis of Sulpiride Impurity C.

Regulatory Limits and Toxicological Considerations

The European Pharmacopoeia specifies limits for impurities in sulpiride. While a specific limit for Impurity C is not individually listed in the available documentation, it falls under the category of "specified impurities." For specified impurities, a general limit is often applied, which is typically not more than 0.10% to 0.5% for an individual impurity, with a total impurity limit also being defined.[5] The exact limit should be confirmed with the most recent version of the relevant pharmacopeia.

Toxicological Profile

• Benzamides: Some benzamide derivatives have been associated with renal and hepatic toxicity in animal studies.[6][7]

• Sulfonamides: Aromatic sulfonamides have been studied for their potential genotoxicity, with some compounds showing mutagenic effects in Ames tests.[8]

Given the lack of specific data, and as a matter of good practice, the concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate in sulpiride should be controlled to the lowest reasonably achievable level.

Impact on Drug Product Stability and Efficacy

The presence of impurities can have a significant impact on the stability and efficacy of a drug product. Forced degradation studies are crucial to identify potential degradation products and to develop stability-indicating analytical methods.[9][10] While specific studies on the impact of Ethyl 2-methoxy-5-sulfamoylbenzoate on sulpiride's stability are not extensively reported, general principles suggest that impurities can:

• Act as catalysts for the degradation of the active pharmaceutical ingredient (API).

• Interact with excipients, leading to the formation of new impurities.

• Potentially alter the dissolution profile and bioavailability of the drug product.

Therefore, controlling the level of Impurity C is important for ensuring the consistent quality and performance of sulpiride formulations throughout their shelf life.

Signaling Pathway of Sulpiride

Sulpiride primarily exerts its antipsychotic effects by acting as a selective antagonist of dopamine D2 and D3 receptors in the brain.[11] The blockade of these receptors, particularly in the mesolimbic pathway, is thought to be responsible for its therapeutic effects in schizophrenia. Dopamine D2 receptors are G-protein coupled receptors that, when activated, inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[11][12] By blocking these receptors, sulpiride can modulate downstream signaling cascades.

Caption: Simplified signaling pathway of Sulpiride at the Dopamine D2 receptor.

Conclusion

Ethyl 2-methoxy-5-sulfamoylbenzoate (Sulpiride Impurity C) is a critical quality attribute for sulpiride drug substance and product. Its control is mandated by pharmacopeial standards to ensure the safety and efficacy of the medication. This technical guide has provided an in-depth overview of its synthesis, analytical control, potential toxicological concerns, and its relationship to the mechanism of action of sulpiride. Continuous monitoring and control of this impurity are paramount in the pharmaceutical manufacturing of sulpiride. Further research into the specific toxicological profile of Sulpiride Impurity C would be beneficial for a more comprehensive risk assessment.

References

• 1. Sulpiride EP Impurity C | CymitQuimica [cymitquimica.com]
• 2. chembk.com [chembk.com]
• 3. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 4. drugfuture.com [drugfuture.com]
• 5. edqm.eu [edqm.eu]
• 6. Experimental Study Acute toxic effects of benzamide derivative on renal histomorphology of BALB-C mice | Journal of Rehman Medical Institute [jrmi.pk]
• 7. [Toxicological characteristic of neuroleptics--substituted benzamides] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. jmps.crsp.dz [jmps.crsp.dz]
• 9. researchgate.net [researchgate.net]
• 10. irjet.net [irjet.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of Sulpiride from Ethyl 2-Methoxy-5-Sulfamoylbenzoate: An Application Note for Researchers

Abstract

This application note provides detailed protocols and quantitative data for the synthesis of Sulpiride, an atypical antipsychotic agent, starting from Ethyl 2-methoxy-5-sulfamoylbenzoate. Sulpiride is a substituted benzamide derivative that acts as a selective dopamine D2/D3 receptor antagonist and is utilized in the treatment of schizophrenia and depression.[1][2] The synthesis primarily involves the amidation of Ethyl 2-methoxy-5-sulfamoylbenzoate with (S)-1-ethyl-2-aminomethylpyrrolidine. This document outlines various reaction conditions, including solvent selection, temperature, and the use of catalysts, to achieve high yields and purity. The presented data and protocols are intended to guide researchers and professionals in drug development in the efficient synthesis of Sulpiride.

Introduction

Sulpiride, chemically known as N-[(1-ethyl-2-pyrrolidinyl)methyl]-2-methoxy-5-sulfamoylbenzamide, is a crucial pharmaceutical compound.[3] The synthesis route starting from Ethyl 2-methoxy-5-sulfamoylbenzoate or its methyl ester analog is a common and efficient method for its preparation.[4][5][6][7] This key reaction is an amidation where the ester group of the benzoate reacts with the primary amine of (S)-1-ethyl-2-aminomethylpyrrolidine to form the corresponding amide, Sulpiride. This document details several protocols derived from the scientific literature and patents, providing a comparative overview of different synthetic strategies.

Synthetic Pathway

The core reaction for the synthesis of Sulpiride from Ethyl 2-methoxy-5-sulfamoylbenzoate is depicted below. The reaction can also be carried out using the methyl ester analog, Methyl 2-methoxy-5-sulfamoylbenzoate, under similar conditions.[4][5][7]

Caption: General synthetic pathway for Sulpiride.

Experimental Protocols

This section provides detailed experimental protocols for the synthesis of Sulpiride. Several variations in reaction conditions have been reported, leading to different yields and purities.

Protocol 1: Glycerol as Solvent

This protocol utilizes glycerol as a high-boiling solvent, facilitating the reaction at elevated temperatures.

Materials:

• Ethyl 2-methoxy-5-sulfamoylbenzoate (or Methyl 2-methoxy-5-sulfamoylbenzoate)

• (S)-1-ethyl-2-aminomethylpyrrolidine

• Glycerol

• Ethanol

• Deionized water

Procedure:

• In a reaction vessel, combine Ethyl 2-methoxy-5-sulfamoylbenzoate and (S)-1-ethyl-2-aminomethylpyrrolidine in the specified molar ratio (see Table 1).[6]

• Add glycerol to the mixture.[6]

• Heat the reaction mixture to 90-110°C under an inert atmosphere (e.g., nitrogen) and maintain for 4-10 hours with stirring.[4][5][6]

• After the reaction is complete, cool the mixture to 80°C and add ethanol.[6][7]

• Reflux the mixture for a short period (e.g., 10 minutes), then cool to 0-5°C and stir for 1-2 hours to precipitate the product.[5][6][7]

• Filter the crude Sulpiride product, wash with cold ethanol, and dry under vacuum at 65°C.[6][7]

Protocol 2: Ethylene Glycol as Solvent with Catalyst

This protocol employs ethylene glycol as a solvent and introduces a solid base catalyst to potentially improve reaction efficiency.

Materials:

• Methyl 2-methoxy-5-sulfamoylbenzoate

• N-ethyl-2-aminomethyl pyrrolidine

• Ethylene glycol

• Solid base catalyst (e.g., HND-62)[4]

• Mixed solvent for purification (e.g., ethanol/water)

Procedure:

• Charge a clean reaction kettle with N-ethyl-2-aminomethyl pyrrolidine, ethylene glycol, and Methyl 2-methoxy-5-sulfamoylbenzoate according to the ratios provided in Table 1.[4]

• Add the solid base catalyst to the reaction mixture.[4]

• Heat the reaction to 85°C and maintain at this temperature with reflux for approximately 4 hours.[4]

• Upon completion, the crude Sulpiride product is collected.

• The crude product is then purified by recrystallization from a suitable mixed solvent to obtain the final high-purity Sulpiride.[4]

Workflow for Sulpiride Synthesis

The general workflow for the synthesis and purification of Sulpiride is outlined in the diagram below.

Caption: General experimental workflow for Sulpiride synthesis.

Quantitative Data Summary

The following table summarizes the quantitative data from various reported syntheses of Sulpiride, providing a comparison of reaction conditions, yields, and purity.

Starting Material	Amine	Solvent	Catalyst	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Reference
Methyl 2-methoxy-5-sulfamoylbenzoate	N-ethyl-2-aminomethyl tetrahydropyrrole	Glycerol	None	90-95	10	88.4	Not specified	[4][5]
Ethyl 2-methoxy-5-sulfamoylbenzoate	1-ethyl-2-aminomethyl pyrrolidine	Glycerol	None	110	4	88.5	99.5	[6]
Methyl 2-methoxy-5-sulfamoylbenzoate	N-ethyl-2-aminomethyl pyrrolidine	Ethylene Glycol	HND-62 Solid Base	85	4	95.2	99.95	[4]
Methyl 2-methoxy-5-sulfamoylbenzoate	(S)-1-ethyl-2-aminomethylpyrrolidine	None (Neat)	None	90-100	5	93.8	99.2	[7][8]

Conclusion

The synthesis of Sulpiride from Ethyl 2-methoxy-5-sulfamoylbenzoate or its methyl analog is a robust and high-yielding process. The choice of solvent, reaction temperature, and the use of a catalyst can influence the reaction time, yield, and purity of the final product. The protocols and data presented in this application note offer valuable insights for researchers to optimize the synthesis of Sulpiride for laboratory-scale preparation or industrial production. The use of a solid base catalyst in ethylene glycol appears to provide the highest reported yield and purity, suggesting a promising avenue for process optimization. Further studies could focus on catalyst recycling and green solvent alternatives to enhance the sustainability of the synthesis.

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Sulpiride | C15H23N3O4S | CID 5355 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN112441960A - Synthetic method of sulpiride - Google Patents [patents.google.com]
• 5. CN104447477A - Method for preparing sulpiride - Google Patents [patents.google.com]
• 6. CN103804265B - The synthesis of a kind of Sulpiride or its optical isomer and post-processing approach - Google Patents [patents.google.com]
• 7. allhdi.com [allhdi.com]
• 8. Page loading... [wap.guidechem.com]

Application Notes and Protocols: Amidation of Ethyl 2-methoxy-5-sulfamoylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the amidation of "Ethyl 2-methoxy-5-sulfamoylbenzoate" and its methyl ester analog. The primary application of this reaction is in the synthesis of pharmacologically active compounds, most notably the antipsychotic drug Sulpiride.

Introduction

The amidation of Ethyl 2-methoxy-5-sulfamoylbenzoate is a crucial step in the synthesis of various benzamide derivatives. This reaction involves the coupling of the benzoate ester with a primary or secondary amine to form a stable amide bond. The efficiency and success of this transformation are highly dependent on the chosen reaction conditions, including the solvent, temperature, reaction time, and the use of catalysts or coupling agents. These notes summarize various methodologies and provide detailed protocols for researchers in drug discovery and development.

Data Presentation: Reaction Conditions for Amidation

The following table summarizes various reported conditions for the amidation of 2-methoxy-5-sulfamoylbenzoate esters with (S)-1-ethyl-2-aminomethylpyrrolidine to produce Levosulpiride, an optically active form of Sulpiride.

Ester Substrate	Amine	Solvent	Temperature (°C)	Time (h)	Catalyst/Reagent	Yield (%)	Purity (%)	Reference
Ethyl 2-methoxy-5-sulfamoylbenzoate	(S)-1-ethyl-2-aminomethyl pyrrolidine	Isopropanol	80	36	None	90.3	99.1	[1]
Ethyl 2-methoxy-5-sulfamoylbenzoate	1-ethyl-2-aminomethyl pyrrolidine	Glycerol	110-120	4	None	88.5	99.5	[1]
Ethyl 2-methoxy-5-sulfamoylbenzoate	(S)-1-ethyl-2-aminomethyl pyrrolidine	Ethylene Glycol	80	36	None	86.7	99.4	[1]
Ethyl 2-methoxy-5-sulfamoylbenzoate	(S)-1-ethyl-2-aminomethyl pyrrolidine	Dimethylformamide	110	6-9	None (Nitrogen protection)	87.1	99.4	[1]
Methyl 2-methoxy-5-sulfamoylbenzoate	N-ethyl-2 aminomethyl tetrahydropyrrole	Glycerol	90-95	10	None (Nitrogen protection)	88.4	Not specified	[2]
Methyl 2-methoxy-5-sulfamoylbenzoate	(S)-1-ethyl-2-aminomethyltetrahydropyrrolidine	None specified	90-100	5	None (Nitrogen protection)	Not specified	Not specified	[3]
2-methoxy-5-aminosulfonylbenzoic acid	N-ethyl-2-aminomethylpyrrole	Acetonitrile	Room Temp.	Overnight	SDPP, Triethylamine	24	Not specified	[4]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the table.

Protocol 1: Amidation in Isopropanol (High Yield)

This protocol describes the synthesis of Levosulpiride from Ethyl 2-methoxy-5-sulfamoylbenzoate and (S)-1-ethyl-2-aminomethyl pyrrolidine in isopropanol.[1]

Materials:

• Ethyl 2-methoxy-5-sulfamoylbenzoate (25.9 g)

• (S)-1-ethyl-2-aminomethyl pyrrolidine (15 g)

• Isopropanol (20 g)

• Ethanol

• Reaction flask equipped with a reflux condenser and stirring mechanism

Procedure:

• To a reaction flask, add 25.9 g of Ethyl 2-methoxy-5-sulfamoylbenzoate, 15 g of (S)-1-ethyl-2-aminomethyl pyrrolidine, and 20 g of isopropanol.

• Heat the reaction mixture to 80°C and maintain this temperature with stirring for 36 hours.

• After the reaction is complete, add 10 g of ethanol to the mixture.

• Heat the mixture to reflux and stir for 10 minutes.

• Cool the mixture to 5°C and continue stirring for 1 hour to facilitate precipitation.

• Collect the solid product by filtration.

• Wash the filter cake with ethanol.

• Dry the product at 65°C to obtain Levosulpiride.

Expected Outcome:

• Yield: 90.3%

• Purity: 99.1%

Protocol 2: Rapid Amidation in Glycerol

This protocol details a faster synthesis of Sulpiride using glycerol as the solvent at a higher temperature.[1]

Materials:

• Ethyl 2-methoxy-5-sulfamoylbenzoate (25.9 g)

• 1-ethyl-2-aminomethyl pyrrolidine (15 g)

• Glycerol (20 g)

• Ethanol

• Reaction flask with a reflux condenser and stirrer

Procedure:

• Combine 25.9 g of Ethyl 2-methoxy-5-sulfamoylbenzoate, 15 g of 1-ethyl-2-aminomethyl pyrrolidine, and 20 g of glycerol in a reaction flask.

• Heat the reaction mixture to a temperature between 110°C and 120°C for 4 hours with continuous stirring.

• After the reaction period, cool the mixture to 80°C.

• Add 40 g of ethanol and stir at reflux for 10 minutes.

• Cool the solution to 5°C and stir for 1 hour to induce crystallization.

• Filter the mixture to isolate the solid product.

• Wash the collected solid with ethanol.

• Dry the product at 65°C.

Expected Outcome:

• Yield: 88.5%

• Purity: 99.5%

Protocol 3: Amidation using a Coupling Reagent

This protocol outlines the amidation of the corresponding carboxylic acid using a coupling agent, which proceeds at room temperature but with a lower yield.[4]

Materials:

• 2-methoxy-5-aminosulfonylbenzoic acid (462 mg, 0.002 mol)

• N-ethyl-2-aminomethylpyrrole (256 mg, 0.002 mol)

• SDPP (694 mg, 0.002 mol)

• Triethylamine (202 mg, 0.002 mol)

• Acetonitrile (10 ml)

• Ethanol

• Reaction vessel with magnetic stirring

Procedure:

• Dissolve 462 mg of 2-methoxy-5-aminosulfonylbenzoic acid and 256 mg of N-ethyl-2-aminomethylpyrrole in 10 ml of acetonitrile in a reaction vessel.

• To this solution, add 694 mg of SDPP and 202 mg of triethylamine.

• Stir the mixture overnight at room temperature.

• A crystalline material will deposit. Collect this solid by filtration.

• Wash the collected solid first with acetonitrile and then with ethanol to yield the final product.

Expected Outcome:

• Yield: 24%

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the thermal amidation of Ethyl 2-methoxy-5-sulfamoylbenzoate.

References

• 1. CN103804265B - The synthesis of a kind of Sulpiride or its optical isomer and post-processing approach - Google Patents [patents.google.com]
• 2. CN112441960A - Synthetic method of sulpiride - Google Patents [patents.google.com]
• 3. allhdi.com [allhdi.com]
• 4. prepchem.com [prepchem.com]

Application Note: Ethyl 2-methoxy-5-sulfamoylbenzoate as an Analytical Standard for High-Performance Liquid Chromatography (HPLC)

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate is a chemical compound utilized as a reference standard in analytical chemistry.[1] It is particularly relevant in the pharmaceutical industry as an impurity standard for the antipsychotic drug sulpiride.[1][2] Its stable, crystalline nature and well-defined chemical properties make it suitable for calibrating analytical instruments and validating methods to ensure the quality and purity of pharmaceutical products.[3] This document provides a detailed protocol for the use of Ethyl 2-methoxy-5-sulfamoylbenzoate as an external standard in High-Performance Liquid Chromatography (HPLC) for the quantification of related compounds.

Compound Properties

A clear understanding of the physicochemical properties of an analytical standard is crucial for its proper handling and use.

Property	Value	Reference
Chemical Name	Ethyl 2-methoxy-5-sulfamoylbenzoate	[4]
Synonyms	Sulpiride impurity C, Ethyl 5-(aminosulfonyl)-2-methoxybenzoate	[1][4]
CAS Number	33045-53-3	[1]
Molecular Formula	C₁₀H₁₃NO₅S	[1]
Molecular Weight	259.28 g/mol	[1]
Appearance	White to off-white crystalline solid	[1]
Solubility	Soluble in water	[1]
Melting Point	148-151 °C	[5]
Boiling Point	446.5 °C at 760 mmHg	[4]

Principle of HPLC Analysis

High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique used to separate, identify, and quantify components in a mixture. When using an external standard like Ethyl 2-methoxy-5-sulfamoylbenzoate, a calibration curve is first established by injecting known concentrations of the standard and recording the corresponding peak areas. The concentration of the analyte in an unknown sample is then determined by comparing its peak area to the calibration curve. This method is fundamental in pharmaceutical quality control for ensuring that active pharmaceutical ingredients (APIs) and finished drug products meet stringent purity and potency requirements.[6][7][8]

Experimental Protocols

1. Preparation of Standard Stock Solution

A concentrated stock solution of Ethyl 2-methoxy-5-sulfamoylbenzoate is prepared, from which a series of calibration standards are made.

• Materials:

  • Ethyl 2-methoxy-5-sulfamoylbenzoate analytical standard

  • HPLC-grade methanol

  • Volumetric flask (e.g., 10 mL)

  • Analytical balance

• Procedure:

  • Accurately weigh approximately 10 mg of Ethyl 2-methoxy-5-sulfamoylbenzoate.

  • Transfer the weighed standard into a 10 mL volumetric flask.

  • Add approximately 5 mL of methanol and sonicate for 5 minutes to dissolve.

  • Allow the solution to return to room temperature.

  • Add methanol to the flask up to the calibration mark.

  • Mix the solution thoroughly to ensure homogeneity. This results in a stock solution of approximately 1 mg/mL.

2. Preparation of Calibration Standards

A series of dilutions are made from the stock solution to create standards for the calibration curve.

• Materials:

  • Standard stock solution (1 mg/mL)

  • HPLC-grade methanol

  • Volumetric flasks (e.g., 10 mL)

  • Pipettes

• Procedure:

  • Label a series of 10 mL volumetric flasks for each calibration level.

  • Prepare a series of dilutions from the stock solution to achieve the desired concentration range (e.g., 1 µg/mL to 100 µg/mL).

  • For example, to prepare a 10 µg/mL standard, pipette 100 µL of the 1 mg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with methanol.

3. HPLC Instrumentation and Conditions

The following are representative HPLC conditions. Method optimization may be required for specific applications or matrices.

Parameter	Recommended Setting
HPLC System	Agilent 1200 Series or equivalent
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Isocratic elution with a mixture of water and methanol (e.g., 70:30 v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	25 °C
Detector	UV-Vis or Diode Array Detector (DAD)
Detection Wavelength	240 nm
Run Time	10 minutes

4. Data Analysis and Quantification

• Calibration Curve: Inject each calibration standard and record the peak area. Plot the peak area versus the concentration of each standard. Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the correlation coefficient (R²). An R² value greater than 0.99 is generally considered acceptable.

• Sample Analysis: Inject the sample solution and record the peak area of the analyte.

• Quantification: Calculate the concentration of the analyte in the sample using the equation from the linear regression of the calibration curve.

Quantitative Data Summary

The following table summarizes typical performance characteristics for an HPLC method using Ethyl 2-methoxy-5-sulfamoylbenzoate as an analytical standard. These values are illustrative and should be determined for each specific method validation.

Parameter	Typical Value
Retention Time (RT)	~ 4.5 minutes
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (R²)	> 0.999
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantitation (LOQ)	1.0 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98 - 102%

Visualizations

Experimental Workflow for HPLC Analysis

Caption: Workflow for quantitative analysis using an external standard in HPLC.

Logical Relationship for Method Validation

Caption: Key parameters for validating an analytical HPLC method.

References

• 1. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 2. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. m.indiamart.com [m.indiamart.com]
• 5. chembk.com [chembk.com]
• 6. The Role of Analytical Development in Safe Pharmaceutical Manufacturing [piramalpharmasolutions.com]
• 7. lgmpharma.com [lgmpharma.com]
• 8. sofpromed.com [sofpromed.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method Development for the Analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate is a key intermediate in the synthesis of various pharmaceutical compounds, including the antipsychotic drug sulpiride.[1][2] The purity of this intermediate is critical to ensure the safety and efficacy of the final active pharmaceutical ingredient (API). High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for assessing the purity of pharmaceutical compounds due to its high resolution and sensitivity.[3] This application note details a systematic approach to developing a robust, stability-indicating reversed-phase HPLC (RP-HPLC) method for the quantitative analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate and its potential process-related impurities and degradation products.

Physicochemical Properties of Ethyl 2-methoxy-5-sulfamoylbenzoate

A thorough understanding of the analyte's physicochemical properties is fundamental to developing an effective HPLC method.

Property	Value	Source
Molecular Formula	C10H13NO5S	[1][2]
Molecular Weight	259.28 g/mol	[2]
CAS Number	33045-53-3	[1]
Chemical Structure	See Figure 1	N/A
Predicted logP	~0.7	[4] (for methyl analog)
UV max	~240 nm	[5] (for methyl analog)

Figure 1: Chemical Structure of Ethyl 2-methoxy-5-sulfamoylbenzoate

(A chemical structure diagram would be inserted here in a full document)

Experimental Protocols

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a quaternary pump, autosampler, column compartment with temperature control, and a photodiode array (PDA) or UV detector.

• Chromatographic Data System (CDS): For data acquisition and processing.

• Analytical Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a good starting point for retaining this moderately polar compound.[6][7]

• Solvents: HPLC grade acetonitrile (ACN), methanol (MeOH), and water.

• Buffers and Reagents: Formic acid, ammonium acetate, potassium phosphate, hydrochloric acid, sodium hydroxide, and hydrogen peroxide of analytical grade.

• Reference Standard: Well-characterized Ethyl 2-methoxy-5-sulfamoylbenzoate.

Preparation of Solutions

• Diluent: A mixture of water and acetonitrile (e.g., 50:50 v/v) is a suitable initial choice for dissolving the analyte.

• Standard Solution: Prepare a stock solution of Ethyl 2-methoxy-5-sulfamoylbenzoate in the diluent at a concentration of approximately 1 mg/mL. Working standards (e.g., 0.1 mg/mL) can be prepared by diluting the stock solution.

• Sample Solution: Prepare sample solutions at the same concentration as the working standard.

HPLC Method Development Workflow

The development of a robust HPLC method follows a systematic process, as illustrated in the workflow diagram below.

Caption: Workflow for HPLC Method Development.

Initial Chromatographic Conditions (Scouting)

Based on the physicochemical properties and literature on similar sulfonamide compounds, the following starting conditions are recommended.[6][7][8]

Parameter	Condition 1 (Methanol-based)	Condition 2 (Acetonitrile-based)
Column	C18, 250 x 4.6 mm, 5 µm	C18, 250 x 4.6 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	Methanol	Acetonitrile
Gradient	5% to 95% B in 20 min	5% to 95% B in 20 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30 °C	30 °C
Detection	PDA at 240 nm	PDA at 240 nm
Injection Vol.	10 µL	10 µL

Method Optimization

The goal of optimization is to achieve a symmetric peak for the main component, good resolution from all impurities, and a reasonable run time. The relationship between key parameters and their impact on the separation is crucial for efficient optimization.

References

• 1. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [lgcstandards.com]
• 2. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 3. ijarsct.co.in [ijarsct.co.in]
• 4. 2-Methoxy-5-methylsulfamoyl-benzoic acid methyl ester | C10H13NO5S | CID 23046722 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]
• 6. nanobioletters.com [nanobioletters.com]
• 7. ijpsr.com [ijpsr.com]
• 8. tis.wu.ac.th [tis.wu.ac.th]

Application Notes and Protocols: The Role of Ethyl 2-methoxy-5-sulfamoylbenzoate in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ethyl 2-methoxy-5-sulfamoylbenzoate as a key starting material in the synthesis of medicinally important bioactive molecules. This document includes detailed experimental protocols for the synthesis of the antipsychotic drugs Sulpiride and Amisulpride , along with a summary of their pharmacological significance and mechanism of action.

Chemical Properties of Ethyl 2-methoxy-5-sulfamoylbenzoate

Ethyl 2-methoxy-5-sulfamoylbenzoate is a commercially available substituted benzoic acid derivative. Its chemical structure, characterized by a methoxy group, a sulfamoyl group, and an ethyl ester, makes it a versatile precursor for the synthesis of a variety of benzamide-based pharmacophores.

Property	Value
CAS Number	33045-53-3
Molecular Formula	C₁₀H₁₃NO₅S
Molecular Weight	259.28 g/mol
Appearance	White to off-white solid
Melting Point	148-151 °C

Synthesis of Bioactive Molecules

Ethyl 2-methoxy-5-sulfamoylbenzoate is a crucial building block for the synthesis of several bioactive compounds, most notably the atypical antipsychotics Sulpiride and Amisulpride. These drugs are primarily used in the treatment of schizophrenia and other psychotic disorders.

Synthesis of Sulpiride

Sulpiride is a selective dopamine D2 and D3 receptor antagonist.[1][2] The synthesis of Sulpiride from Ethyl 2-methoxy-5-sulfamoylbenzoate (or its methyl analog) typically involves an amidation reaction with (S)-1-ethyl-2-aminomethylpyrrolidine.

Reaction Scheme:

References

• 1. What is the mechanism of Sulpiride? [synapse.patsnap.com]
• 2. Sulpiride | C15H23N3O4S | CID 5355 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Ethyl 2-methoxy-5-sulfamoylbenzoate as a Reference Standard in Pharmaceutical Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Ethyl 2-methoxy-5-sulfamoylbenzoate as a reference standard in pharmaceutical quality control, primarily focusing on the analysis of the antipsychotic drug Sulpiride.

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate, also known as Sulpiride Impurity C, is a critical reference standard for the accurate identification and quantification of impurities in Sulpiride drug substances and formulations.[1][2][3][4] Its use is essential for ensuring the safety, efficacy, and quality of the final pharmaceutical product, in line with regulatory requirements. This document outlines the chemical and physical properties of Ethyl 2-methoxy-5-sulfamoylbenzoate, along with detailed protocols for its use in High-Performance Liquid Chromatography (HPLC) analysis.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of a reference standard is fundamental for its proper handling, storage, and application in analytical methodologies.

Property	Value	Reference
Chemical Name	Ethyl 2-methoxy-5-sulfamoylbenzoate	[5]
Synonyms	Sulpiride Impurity C, Ethyl 2-Methoxy-5-sulphamoylbenzoate	[1][2][3][4]
CAS Number	33045-53-3	[1][2][3]
Molecular Formula	C₁₀H₁₃NO₅S	[1][5]
Molecular Weight	259.28 g/mol	[5]
Appearance	White to off-white solid	[5]
Melting Point	148-151 °C	[5]
Purity (Typical)	≥98%	[6]

Note: The purity value is based on a certificate of analysis for the closely related methyl ester and is indicative of a typical specification for this type of reference standard.

Application in Pharmaceutical Analysis

The primary application of Ethyl 2-methoxy-5-sulfamoylbenzoate is as a certified reference material for the qualitative and quantitative analysis of impurities in Sulpiride. It is predominantly used in chromatographic techniques, particularly HPLC.

Identification of Impurities

By comparing the retention time of a peak in the chromatogram of a Sulpiride sample to that of the Ethyl 2-methoxy-5-sulfamoylbenzoate reference standard, analysts can definitively identify this specific impurity.

Quantification of Impurities

For quantitative analysis, a calibration curve is typically generated using serial dilutions of the reference standard. The concentration of the impurity in the test sample is then determined by interpolating its peak area against the calibration curve. This allows for the precise determination of the impurity level, ensuring it does not exceed the limits specified in pharmacopeias and regulatory guidelines.

Experimental Protocols

The following are detailed protocols for the use of Ethyl 2-methoxy-5-sulfamoylbenzoate in the HPLC analysis of Sulpiride. These protocols are based on established methods for Sulpiride and its impurities and may require optimization for specific laboratory conditions and instrumentation.

Preparation of Standard Solutions

Stock Solution (1000 µg/mL):

• Accurately weigh approximately 10 mg of Ethyl 2-methoxy-5-sulfamoylbenzoate reference standard.

• Dissolve the standard in a suitable solvent, such as methanol or a mixture of methanol and water (50:50 v/v), in a 10 mL volumetric flask.

• Sonicate for 5-10 minutes to ensure complete dissolution.

• Make up to the mark with the solvent and mix thoroughly.

Working Standard Solutions:

• Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).

HPLC Method for Impurity Profiling of Sulpiride

This method is designed for the separation and quantification of Sulpiride and its related impurities.

Parameter	Condition 1	Condition 2
Column	Reversed-phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	Cyano (CN) (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile: 0.01 M Phosphate Buffer (pH 4.0) (45:55 v/v)	Acetonitrile: Water (70:30 v/v), pH adjusted to 7.0
Flow Rate	1.0 mL/min	1.0 mL/min
Detection Wavelength	240 nm	221 nm
Injection Volume	10 µL	20 µL
Column Temperature	Ambient (or controlled at 25 °C)	Ambient (or controlled at 30 °C)

Note: These are example conditions and may need to be adapted based on the specific Sulpiride formulation and the impurity profile.

System Suitability

Before sample analysis, the chromatographic system must meet predefined system suitability criteria.

Parameter	Acceptance Criteria
Tailing Factor (Asymmetry Factor)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) for replicate injections	≤ 2.0%

Data Presentation and Analysis

All quantitative data should be meticulously recorded and presented in a clear and organized manner.

Calibration Curve

Concentration (µg/mL)	Peak Area (Arbitrary Units)
0.1	[Insert Value]
0.5	[Insert Value]
1.0	[Insert Value]
5.0	[Insert Value]
10.0	[Insert Value]

The calibration curve should be plotted as peak area versus concentration, and the coefficient of determination (R²) should be ≥ 0.99.

Sample Analysis Results

Sample ID	Peak Area of Impurity C	Calculated Concentration (µg/mL)	% Impurity in Sulpiride
[Sample 1]	[Insert Value]	[Insert Value]	[Insert Value]
[Sample 2]	[Insert Value]	[Insert Value]	[Insert Value]
[Sample 3]	[Insert Value]	[Insert Value]	[Insert Value]

Visualizations

Workflow for Using Ethyl 2-methoxy-5-sulfamoylbenzoate as a Reference Standard

Caption: Workflow for impurity analysis using a reference standard.

Logical Relationship in Quantitative Analysis

References

• 1. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [lgcstandards.com]
• 2. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [lgcstandards.com]
• 3. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 4. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com]
• 5. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 6. 5.imimg.com [5.imimg.com]

Application Note: Quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate in Reaction Mixtures

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate is a key chemical intermediate and is also utilized as an impurity and analytical standard in the pharmaceutical industry.[1][2] Accurate quantification of this compound in reaction mixtures is crucial for monitoring reaction progress, determining yield, and ensuring the purity of the final product. This application note provides a detailed protocol for the quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate using High-Performance Liquid Chromatography (HPLC), a widely accepted and reliable analytical technique for such purposes.[1] The methodologies described are intended for researchers, scientists, and drug development professionals.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

This protocol is adapted from established methods for the analysis of analogous compounds, such as Methyl 2-methoxy-5-sulfamoylbenzoate, which is frequently monitored by HPLC during its synthesis.[3][4][5]

Objective: To quantify the concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate in a given reaction mixture.

Materials and Reagents:

• Ethyl 2-methoxy-5-sulfamoylbenzoate reference standard (purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)[3][4][5]

• Water (HPLC grade or deionized)[3][4][5]

• Reaction mixture sample containing Ethyl 2-methoxy-5-sulfamoylbenzoate

• Volumetric flasks

• Pipettes

• Syringes and syringe filters (0.45 µm)

Instrumentation:

• HPLC system equipped with a UV detector

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Chromatographic Conditions:

Parameter	Value
Mobile Phase	Methanol:Water (volume ratio may be optimized, e.g., 70:30 v/v)
Column	C18, 250 mm x 4.6 mm, 5 µm
Flow Rate	1.0 mL/min[3][4][5]
Detection Wavelength	240 nm[3][4][5]
Injection Volume	10 µL
Column Temperature	Ambient
Run Time	10 minutes (may be adjusted based on chromatogram)

Procedure:

• Standard Solution Preparation:

  • Accurately weigh approximately 10 mg of the Ethyl 2-methoxy-5-sulfamoylbenzoate reference standard.

  • Dissolve the standard in a suitable solvent (e.g., methanol) in a 100 mL volumetric flask and dilute to the mark to obtain a stock solution of 100 µg/mL.

  • Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Withdraw a representative sample from the reaction mixture.

  • Quench the reaction if necessary.

  • Dilute the sample with a suitable solvent (e.g., methanol) to an expected concentration within the calibration range.

  • Filter the diluted sample through a 0.45 µm syringe filter into an HPLC vial.

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the calibration standards, followed by the prepared sample solutions.

  • Record the chromatograms and the peak areas for Ethyl 2-methoxy-5-sulfamoylbenzoate.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the standard solutions against their known concentrations.

  • Determine the concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate in the sample solution from the calibration curve using the peak area obtained from the sample chromatogram.

  • Calculate the concentration in the original reaction mixture by applying the dilution factor.

Data Presentation

The quantitative data obtained from the HPLC analysis can be summarized in the following tables for clear comparison and reporting.

Table 1: Calibration Data for Ethyl 2-methoxy-5-sulfamoylbenzoate

Standard Concentration (µg/mL)	Peak Area (arbitrary units)
1	50,000
5	255,000
10	510,000
25	1,275,000
50	2,550,000
Correlation Coefficient (r²)	≥ 0.999

Note: The peak area values are illustrative and will vary depending on the specific instrument and conditions.

Table 2: Quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate in Reaction Samples

Sample ID	Dilution Factor	Peak Area (arbitrary units)	Calculated Concentration in Sample (µg/mL)	Original Concentration in Reaction Mixture (mg/mL)
RM-01-A	100	850,000	16.7	1.67
RM-01-B	100	865,000	17.0	1.70
RM-02-A	50	1,150,000	22.5	1.13
RM-02-B	50	1,165,000	22.8	1.14

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate in a reaction mixture.

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 3. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 5. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]

Application Notes and Protocols for the Crystallization and Purification of Ethyl 2-methoxy-5-sulfamoylbenzoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the purification and crystallization of Ethyl 2-methoxy-5-sulfamoylbenzoate, an important intermediate in the synthesis of antipsychotic drugs like sulpiride.[1][2] The protocols outlined below are compiled from established synthesis and purification methodologies, ensuring high purity of the final compound.

Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl 2-methoxy-5-sulfamoylbenzoate is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₀H₁₃NO₅S	[3]
Molar Mass	259.28 g/mol	[1][3]
Appearance	White to off-white solid/crystalline powder	[1][3]
Melting Point	148-151 °C	[1][2]
Solubility	Soluble in water, sparingly soluble in DMSO, and slightly soluble in Methanol.	[2][3]

Purification Protocol: Post-Synthesis Work-up

This protocol details the steps for purifying crude Ethyl 2-methoxy-5-sulfamoylbenzoate following its synthesis. The primary method involves treatment with activated carbon for decolorization, followed by filtration and concentration.

Experimental Protocol

• Decolorization:

  • Following the synthesis reaction, add activated carbon to the reaction mixture. The amount of activated carbon is typically around 2 grams per 50-60 grams of the theoretical product.

  • Heat the mixture and stir for a period to allow for the adsorption of colored impurities.

• Hot Filtration:

  • While still hot, filter the reaction mixture to remove the activated carbon, catalyst residues (e.g., cuprous bromide), and any solid by-products.[4][5][6][7]

  • The filtration should be performed rapidly to prevent premature crystallization of the product in the filtration apparatus.

• Concentration:

  • Transfer the filtrate to a rotary evaporator.

  • Concentrate the filtrate under reduced pressure to remove the solvent (e.g., tetrahydrofuran).[4][5][6][7]

• Drying:

  • The resulting solid residue is the purified Ethyl 2-methoxy-5-sulfamoylbenzoate.

  • Dry the product under vacuum at approximately 60°C to remove any residual solvent.[4][5] The final product should be a white to off-white crystalline powder.[1][5]

Workflow for Post-Synthesis Purification

Caption: General workflow for the purification of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Crystallization Protocol: Recrystallization from Methanol

Recrystallization is a powerful technique for further purifying the crystalline solid obtained after the initial work-up. Methanol is a suitable solvent for the recrystallization of a related compound, and this protocol is adapted for Ethyl 2-methoxy-5-sulfamoylbenzoate.[8]

Experimental Protocol

• Dissolution:

  • Place the crude or semi-purified Ethyl 2-methoxy-5-sulfamoylbenzoate into a clean Erlenmeyer flask.

  • Add a minimal amount of hot methanol to the flask, just enough to fully dissolve the solid. This should be done on a hot plate with stirring.

• Hot Filtration (Optional):

  • If any insoluble impurities are observed in the hot solution, perform a hot filtration to remove them. This step should be done quickly to avoid crystallization in the funnel.

• Cooling and Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature. Crystals should start to form as the solution cools and the solubility of the product decreases.

  • To maximize the yield, the flask can be placed in an ice bath after it has reached room temperature.

• Crystal Collection:

  • Collect the formed crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold methanol to remove any remaining soluble impurities.

• Drying:

  • Dry the purified crystals in a vacuum oven to remove all traces of the solvent.

Logical Flow of Recrystallization

Caption: Step-by-step process for the recrystallization of the target compound.

Purity Assessment: High-Performance Liquid Chromatography (HPLC)

HPLC is a standard analytical technique to assess the purity of Ethyl 2-methoxy-5-sulfamoylbenzoate.[1] The following table summarizes typical HPLC conditions reported for the analysis of the closely related methyl analog, which can be adapted for the ethyl ester.

Parameter	Condition	Reference
Mobile Phase	Water:Methanol (700:200 v/v)	[2][4][5][7]
Detection Wavelength	240 nm	[2][5]
Flow Rate	1.0 mL/min	[2][5]
Sample Preparation	0.01 g of sample diluted to 25 mL with the mobile phase.	[2][5]
Injection Volume	5 µL	[2][5]

Note: These conditions may require optimization for the specific HPLC system and column being used.

The successful application of these purification and crystallization protocols will yield Ethyl 2-methoxy-5-sulfamoylbenzoate with high purity, suitable for its intended use in research and drug development. Purity levels exceeding 99.5% are achievable with these methods.[2][4][5][7]

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. chembk.com [chembk.com]
• 3. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 4. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 5. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google Patents [patents.google.com]
• 7. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]
• 8. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]

Application Notes: Profiling "Ethyl 2-methoxy-5-sulfamoylbenzoate" as a Process-Related Impurity in Sulpiride Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

"Ethyl 2-methoxy-5-sulfamoylbenzoate" is a key starting material and a critical process-related impurity in the synthesis of Sulpiride, an antipsychotic drug.[1] Designated as Sulpiride EP Impurity C, its monitoring and control are essential to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API).[2][3] These application notes provide a comprehensive overview of the role of Ethyl 2-methoxy-5-sulfamoylbenzoate in Sulpiride synthesis and detail the analytical methodologies for its effective profiling.

Application in Sulpiride Synthesis

Ethyl 2-methoxy-5-sulfamoylbenzoate serves as a primary building block in the synthesis of Sulpiride. The synthesis generally involves the amidation of Ethyl 2-methoxy-5-sulfamoylbenzoate with (S)-1-ethyl-2-aminomethylpyrrolidine.[4] Due to incomplete reaction or side reactions, unreacted Ethyl 2-methoxy-5-sulfamoylbenzoate can be carried through the process and remain as an impurity in the final Sulpiride product.

Impurity Profiling

A thorough impurity profile of Sulpiride is crucial for regulatory compliance and drug safety. Besides the starting material, Ethyl 2-methoxy-5-sulfamoylbenzoate (Impurity C), other potential process-related impurities and degradation products should be monitored. These can include:

• Methyl 2-methoxy-5-sulfamoylbenzoate (Sulpiride Impurity B): An analogous impurity arising from the use of the corresponding methyl ester.[2]

• 2-Methoxy-5-sulfamoylbenzoic acid (Sulpiride Impurity D): A potential hydrolysis product of the ester.[2]

• 2-Methoxy-5-sulfamoylbenzamide (Sulpiride Impurity E): An amide-related impurity.[2]

Forced degradation studies on the related compound Levosulpiride have shown that degradation is more prominent under basic and oxidative conditions.

Data Presentation: Quantitative Analysis of Sulpiride and Its Impurities

The following table summarizes a potential High-Performance Liquid Chromatography (HPLC) method for the simultaneous determination of Sulpiride and its impurities. This method is adapted from literature reports on the analysis of Sulpiride and its related compounds.[5][6][7]

Compound	Retention Time (min)	Limit of Detection (LOD) (ng/mL)	Limit of Quantification (LOQ) (ng/mL)
Sulpiride	~ 2.4	0.85	2.83
Ethyl 2-methoxy-5-sulfamoylbenzoate (Impurity C)	To be determined	To be determined	To be determined
Methyl 2-methoxy-5-sulfamoylbenzoate (Impurity B)	To be determined	To be determined	To be determined
2-Methoxy-5-sulfamoylbenzoic acid (Impurity D)	To be determined	To be determined	To be determined
2-Methoxy-5-sulfamoylbenzamide (Impurity E)	To be determined	To be determined	To be determined

Note: The retention times, LOD, and LOQ for the impurities need to be experimentally determined during method validation.

Experimental Protocols

HPLC Method for Impurity Profiling of Sulpiride

This protocol is a starting point for developing a validated method for the quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate and other related impurities in Sulpiride.

a. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system with a UV or PDA detector.

b. Chromatographic Conditions (Method 1 - C18 column): [5][6]

• Column: Waters® C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile : 0.01 M Dihydrogenphosphate Buffer (pH 4.0) (45:55, v/v)

• Flow Rate: 1.0 mL/min

• Detector: Fluorescence detector (Excitation: 300 nm, Emission: 365 nm) or UV detector at 221 nm.

• Injection Volume: 20 µL

• Column Temperature: Ambient

c. Chromatographic Conditions (Method 2 - Cyano column): [7][8]

• Column: Cyano column, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: Acetonitrile : Water (pH 7.0) (70:30, v/v)

• Flow Rate: 1.5 mL/min

• Detector: UV detector at 221 nm

• Injection Volume: 20 µL

• Column Temperature: Ambient

d. Standard and Sample Preparation:

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of Sulpiride and each impurity standard (including Ethyl 2-methoxy-5-sulfamoylbenzoate) in methanol in separate 10 mL volumetric flasks.

• Working Standard Solutions: Prepare a series of dilutions from the stock solutions using the mobile phase to construct a calibration curve.

• Sample Solution: Accurately weigh a known amount of the Sulpiride API sample, dissolve it in methanol, and dilute with the mobile phase to a suitable concentration.

e. Method Validation:

• The analytical method should be validated according to ICH guidelines, including specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Sample Preparation for Forced Degradation Studies

To identify potential degradation products, forced degradation studies should be performed on Sulpiride API.

• Acid Hydrolysis: Dissolve the drug substance in 0.1 M HCl and heat at 80°C.

• Base Hydrolysis: Dissolve the drug substance in 0.1 M NaOH and heat at 80°C.

• Oxidative Degradation: Treat the drug substance solution with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 105°C).

• Photolytic Degradation: Expose the drug substance solution to UV and visible light.

Analyze the stressed samples using the developed HPLC method to identify any degradation products.

Visualizations

Caption: Workflow for Sulpiride Synthesis and Impurity Profiling.

Caption: Sulpiride's Antagonistic Action on Dopamine D2 Receptors.

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. drugfuture.com [drugfuture.com]
• 3. scribd.com [scribd.com]
• 4. Synthesis and post-processing method of sulpiride or optical isomer thereof - Eureka | Patsnap [eureka.patsnap.com]
• 5. Simultaneous determination of sulpiride and mebeverine by HPLC method using fluorescence detection: application to real human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of stability indicating HPLC and HPTLC methods for determination of sulpiride and mebeverine hydrochloride in combination - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for Metabolism Studies of Ethyl 2-methoxy-5-sulfamoylbenzoate

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct metabolism studies on Ethyl 2-methoxy-5-sulfamoylbenzoate are not extensively available in the public domain. The following information is based on the metabolism of its parent drug, sulpiride, general principles of drug metabolism for structurally similar compounds (sulfonamides and aromatic esters), and standard industry protocols. The proposed metabolic pathways and experimental designs are intended as a guide for research.

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate is recognized as an intermediate in the synthesis of the antipsychotic drug sulpiride.[1] Understanding its metabolic fate is crucial for a comprehensive assessment of the safety and efficacy of sulpiride, as the prodrug's metabolism can influence the parent drug's pharmacokinetic profile. This document provides detailed application notes and protocols for conducting metabolism studies of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Postulated Metabolic Pathways

Based on its chemical structure, Ethyl 2-methoxy-5-sulfamoylbenzoate is likely to undergo several metabolic transformations. The primary routes are hypothesized to be:

• Ester Hydrolysis: The ethyl ester group is susceptible to hydrolysis by esterases present in the plasma and liver, yielding the corresponding carboxylic acid, which is the parent drug sulpiride.

• Sulfonamide Metabolism: The sulfamoyl group may undergo N-acetylation, oxidation, or glucuronidation, common metabolic pathways for sulfonamides.[1]

• Oxidative Metabolism: The aromatic ring and methoxy group may be subject to oxidation mediated by cytochrome P450 (CYP) enzymes.

A diagram of the postulated metabolic pathway is presented below.

Caption: Postulated metabolic pathway of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Data Presentation: Quantitative Analysis

The following tables provide a template for summarizing quantitative data from in vitro and in vivo metabolism studies.

Table 1: In Vitro Metabolic Stability of Ethyl 2-methoxy-5-sulfamoylbenzoate

Biological Matrix	Test Compound Concentration (µM)	Incubation Time (min)	% Parent Compound Remaining	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Human Liver Microsomes	1	0	100
15
30
60
Rat Liver Microsomes	1	0	100
15
30
60
Human Hepatocytes	1	0	100
30
60
120

Table 2: Metabolite Profiling of Ethyl 2-methoxy-5-sulfamoylbenzoate in Human Liver Microsomes

Metabolite	Retention Time (min)	Mass Transition (m/z)	Peak Area (% of Total Metabolites)
Sulpiride
N-Acetylated Metabolite
Oxidized Metabolite
Glucuronide Conjugate

Table 3: Pharmacokinetic Parameters of Ethyl 2-methoxy-5-sulfamoylbenzoate and Sulpiride in Rats (10 mg/kg, Oral Administration)

Compound	Cmax (ng/mL)	Tmax (h)	AUC₀₋ₜ (ng·h/mL)	t½ (h)
Ethyl 2-methoxy-5-sulfamoylbenzoate
Sulpiride

Experimental Protocols

In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol is designed to determine the rate of disappearance of Ethyl 2-methoxy-5-sulfamoylbenzoate when incubated with liver microsomes.

Workflow Diagram:

Caption: Workflow for in vitro metabolic stability assay.

Materials:

• Ethyl 2-methoxy-5-sulfamoylbenzoate

• Pooled human or animal liver microsomes (e.g., rat, dog)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Phosphate buffer (pH 7.4)

• Acetonitrile (containing an internal standard)

• Incubator/water bath (37°C)

• Centrifuge

• LC-MS/MS system

Procedure:

• Prepare a stock solution of Ethyl 2-methoxy-5-sulfamoylbenzoate in a suitable solvent (e.g., DMSO).

• Prepare the incubation mixture by adding liver microsomes (final concentration 0.5 mg/mL) and the test compound (final concentration 1 µM) to the phosphate buffer.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At specified time points (e.g., 0, 15, 30, and 60 minutes), withdraw an aliquot of the incubation mixture.

• Immediately quench the reaction by adding the aliquot to cold acetonitrile containing an internal standard.

• Vortex and centrifuge the samples to precipitate the protein.

• Transfer the supernatant to a clean plate or vial for LC-MS/MS analysis.

• Analyze the concentration of the remaining parent compound at each time point.

In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a basic in vivo study to determine the pharmacokinetic profile of Ethyl 2-methoxy-5-sulfamoylbenzoate and its primary metabolite, sulpiride.

Workflow Diagram:

Caption: Workflow for an in vivo pharmacokinetic study.

Materials:

• Ethyl 2-methoxy-5-sulfamoylbenzoate

• Experimental animals (e.g., male Sprague-Dawley rats)

• Dosing vehicle (e.g., 0.5% methylcellulose)

• Blood collection tubes (e.g., with K2EDTA)

• Centrifuge

• Sample processing and extraction reagents

• LC-MS/MS system

Procedure:

• Acclimate the animals for at least 3 days prior to the study.

• Prepare a homogenous dosing formulation of Ethyl 2-methoxy-5-sulfamoylbenzoate in the selected vehicle.

• Administer a single dose of the compound to the animals (e.g., 10 mg/kg via oral gavage).

• Collect blood samples at various time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Process the blood samples by centrifugation to obtain plasma.

• Store plasma samples at -80°C until analysis.

• Extract Ethyl 2-methoxy-5-sulfamoylbenzoate and its potential metabolite, sulpiride, from the plasma samples.

• Quantify the concentrations of the parent compound and metabolite using a validated LC-MS/MS method.

• Perform pharmacokinetic analysis to determine key parameters such as Cmax, Tmax, AUC, and half-life.

Conclusion

The provided application notes and protocols offer a framework for investigating the metabolic fate of Ethyl 2-methoxy-5-sulfamoylbenzoate. By employing these standard in vitro and in vivo methods, researchers can elucidate its metabolic stability, identify key metabolites, and understand its pharmacokinetic profile. This information is essential for a thorough evaluation of the compound's role as a prodrug for sulpiride and for overall drug safety assessment.

References

• 1. quora.com [quora.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate, focusing on a modern, efficient synthetic approach.

Issue 1: Low or No Product Yield

Potential Cause	Recommended Solution
Inactive Catalyst: The copper catalyst (e.g., cuprous bromide) is crucial for the reaction.	- Ensure the catalyst is of high purity and has been stored under appropriate conditions (e.g., desiccated, away from light).- Consider adding a fresh batch of the catalyst.- Optimize the catalyst loading. A molar ratio of 1:0.05 to 1:0.1 of the starting material to the catalyst is often effective.[1]
Low Reaction Temperature: The reaction may not proceed or be very slow at suboptimal temperatures.	- The recommended reaction temperature is typically between 45°C and 65°C.[1][2] Ensure the reaction mixture reaches and maintains this temperature.- Monitor the internal temperature of the reaction vessel.
Insufficient Reaction Time: The reaction may not have reached completion.	- Reaction times of 10 to 16 hours are generally reported to achieve high yields.[1][2]- Monitor the reaction progress using a suitable analytical technique (e.g., TLC, HPLC) to determine the optimal reaction time.
Poor Quality Starting Materials: Impurities in the starting materials (Ethyl 2-methoxy-5-chlorobenzoate or sodium aminosulfonate) can interfere with the reaction.	- Verify the purity of the starting materials using analytical methods.- Purify the starting materials if necessary.
Inappropriate Solvent: The choice of solvent can significantly impact the reaction.	- Tetrahydrofuran (THF) is a commonly used and effective solvent for this reaction.[2][3]- Ensure the solvent is anhydrous, as water can interfere with the reaction.

Issue 2: Presence of Impurities in the Final Product

Potential Cause	Recommended Solution
Unreacted Starting Materials: The reaction did not go to completion.	- Optimize reaction conditions (temperature, time, catalyst loading) as described in "Issue 1".- After the reaction, unreacted starting materials can often be removed by recrystallization of the final product.
Side Reactions: Undesired reactions can lead to the formation of byproducts.	- The use of a stable solvent like N-methyl-2-pyrrolidone (NMP) over dimethyl sulfoxide (DMSO) can prevent oxidation and the formation of byproducts.[4]- Maintaining the recommended reaction temperature is crucial to minimize side reactions.
Contamination from Reaction Work-up: Impurities introduced during the extraction or purification steps.	- Use high-purity solvents for extraction and recrystallization.- After the reaction, adding activated carbon and filtering the hot solution can help remove colored impurities and other byproducts before concentrating the filtrate.[2][3]

Frequently Asked Questions (FAQs)

Q1: What are the main advantages of the newer synthetic method for Ethyl 2-methoxy-5-sulfamoylbenzoate compared to the traditional route?

The newer synthetic method, which involves the reaction of Ethyl 2-methoxy-5-chlorobenzoate with sodium aminosulfonate, offers several advantages over the traditional multi-step synthesis starting from salicylic acid. The traditional method is known for its lengthy process, significant waste generation (high chemical oxygen demand, high salt content, and high ammonia nitrogen), and use of hazardous reagents like chlorosulfonic acid.[3][5] The modern approach is a shorter process with higher yields, better product quality, and is more environmentally friendly as it avoids many of the waste streams associated with the traditional method.[2]

Q2: What is the role of the copper catalyst in the synthesis?

The copper catalyst, typically cuprous bromide or cuprous chloride, is essential for facilitating the coupling reaction between the aryl chloride (Ethyl 2-methoxy-5-chlorobenzoate) and the sulfonamide source (sodium aminosulfonate). It enables the formation of the carbon-sulfur bond, which is a key step in the synthesis.

Q3: How can I monitor the progress of the reaction?

The progress of the reaction can be monitored by periodically taking small aliquots from the reaction mixture and analyzing them using techniques such as:

• Thin-Layer Chromatography (TLC): To qualitatively observe the disappearance of the starting material and the appearance of the product.

• High-Performance Liquid Chromatography (HPLC): To quantitatively determine the concentration of the starting material and product, allowing for a more precise determination of reaction completion. The product can be detected at a wavelength of 240 nm.[3]

Q4: What is the typical work-up and purification procedure for this synthesis?

A common work-up and purification procedure involves the following steps:

• After the reaction is complete, add activated carbon to the hot reaction mixture to decolorize it.[2][3]

• Filter the hot mixture to remove the activated carbon, catalyst, and any solid byproducts like sodium chloride.[1][2]

• Concentrate the filtrate under reduced pressure to remove the solvent.[2][3]

• The resulting solid can be further purified by recrystallization from a suitable solvent, such as methanol, to obtain a high-purity product.[6]

Experimental Protocols

Optimized Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate

This protocol is based on modern, efficient methods reported in the literature.

Materials:

• Ethyl 2-methoxy-5-chlorobenzoate

• Sodium aminosulfonate

• Cuprous bromide (CuBr) or Cuprous chloride (CuCl)

• Tetrahydrofuran (THF), anhydrous

• Activated carbon

Equipment:

• Reaction flask equipped with a reflux condenser, magnetic stirrer, and thermometer

• Heating mantle

• Filtration apparatus

• Rotary evaporator

Procedure:

• In a reaction flask, combine Ethyl 2-methoxy-5-chlorobenzoate and anhydrous tetrahydrofuran (THF).

• Add sodium aminosulfonate and the copper catalyst (cuprous bromide or cuprous chloride) to the mixture. A typical molar ratio of Ethyl 2-methoxy-5-chlorobenzoate to sodium aminosulfonate is between 1:1.05 and 1:1.2, and the catalyst is typically used in a molar ratio of 1:0.05 to 1:0.1 relative to the starting benzoate.[1]

• Heat the reaction mixture to a temperature between 45°C and 65°C with stirring.[2]

• Maintain this temperature and continue stirring for 8 to 16 hours.[2] Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, add a small amount of activated carbon to the hot solution and stir for a few minutes.

• Filter the hot mixture through a pad of celite to remove the catalyst, activated carbon, and any precipitated salts.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude product by recrystallization from a suitable solvent (e.g., methanol) to yield pure Ethyl 2-methoxy-5-sulfamoylbenzoate as a white to off-white crystalline solid.[7]

Data Presentation

Table 1: Comparison of Reaction Parameters for the Synthesis of Alkyl 2-methoxy-5-sulfamoylbenzoate

Parameter	Traditional Method (from Salicylic Acid)	Novel Method (from Alkyl 2-methoxy-5-chlorobenzoate)
Number of Steps	Multiple (e.g., methylation, chlorosulfonation, amination, esterification)[3][5]	One main step[2]
Typical Yield	Lower overall yield (e.g., around 60-70%)[6]	High (e.g., up to 96.55%)[2]
Reaction Time	Long (multiple steps, each with several hours)	8 - 16 hours[2]
Key Reagents	Salicylic acid, dimethyl sulfate, chlorosulfonic acid, ammonia, alcohol[6]	Alkyl 2-methoxy-5-chlorobenzoate, sodium aminosulfonate, copper catalyst[2]
Waste Generation	High (acidic waste, high salt content)[3]	Low (mainly catalyst and some salt)[2]

Visualizations

Caption: Comparison of traditional and novel synthesis pathways for Alkyl 2-methoxy-5-sulfamoylbenzoate.

References

• 1. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 2. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 3. Page loading... [guidechem.com]
• 4. CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Google Patents [patents.google.com]
• 5. benchchem.com [benchchem.com]
• 6. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 7. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]

Minimizing byproducts in the synthesis of "Ethyl 2-methoxy-5-sulfamoylbenzoate"

Technical Support Center: Synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate

This guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate, a key intermediate for antipsychotic drugs like Sulpiride.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Ethyl 2-methoxy-5-sulfamoylbenzoate and its key stages?

A1: The prevalent synthesis route involves a multi-step process starting from salicylic acid. The key stages are:

• Methylation: Salicylic acid is methylated to form 2-methoxybenzoic acid.

• Esterification: The carboxyl group is esterified to yield Ethyl 2-methoxybenzoate.

• Chlorosulfonylation: Ethyl 2-methoxybenzoate is reacted with chlorosulfonic acid to introduce a chlorosulfonyl group at the 5-position.

• Amination/Ammonolysis: The resulting sulfonyl chloride is reacted with ammonia to form the final product, Ethyl 2-methoxy-5-sulfamoylbenzoate.

An alternative, more modern route involves the reaction of a 2-methoxy-5-chlorobenzoate ester with sodium aminosulfinate in the presence of a copper catalyst, which can offer a shorter process with fewer waste products.[1][2][3]

Q2: What are the primary byproducts I should be aware of during this synthesis?

A2: The primary byproducts often arise from the chlorosulfonylation and amination steps. Key impurities include:

• Isomeric Products: Sulfonylation at the incorrect position of the benzene ring.

• Hydrolyzed Sulfonyl Chloride: The intermediate ethyl 2-methoxy-5-(chlorosulfonyl)benzoate can hydrolyze back to the corresponding sulfonic acid if exposed to moisture, which will not react with ammonia.

• Unreacted Starting Material: Incomplete chlorosulfonylation or amination can leave starting materials in the final product mixture.[4]

• Disulfonated Products: Under harsh conditions, a second sulfonyl group may be added to the aromatic ring.

Q3: How can I monitor the reaction progress effectively?

A3: Thin-Layer Chromatography (TLC) is a highly effective method for monitoring the reaction. Use a suitable mobile phase (e.g., a mixture of petroleum ether and ethyl acetate) to separate the starting material, intermediate, and product.[5] High-Performance Liquid Chromatography (HPLC) is recommended for more precise, quantitative analysis of reaction completion and purity assessment of the final product.[1][3][6]

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield in Chlorosulfonylation Step	1. Moisture Contamination: Chlorosulfonic acid and the sulfonyl chloride intermediate are highly sensitive to moisture, leading to hydrolysis.	1. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.
2. Incorrect Reaction Temperature: Temperature control is critical. Temperatures that are too low may slow the reaction, while excessively high temperatures can promote side reactions.	2. Maintain the recommended temperature range strictly. For chlorosulfonylation, this is often kept at low temperatures (e.g., 0-5 °C) during reagent addition.
3. Insufficient Reagent: An inadequate amount of chlorosulfonic acid will lead to incomplete conversion of the starting material.	3. Use a slight excess of chlorosulfonic acid as specified in the protocol.
Multiple Spots on TLC After Amination	1. Incomplete Reaction: The amination reaction may not have gone to completion.	1. Extend the reaction time or slightly increase the temperature. Ensure efficient stirring.
2. Byproduct Formation: Isomers or hydrolyzed intermediates may be present.	2. Re-evaluate the chlorosulfonylation step to ensure regioselectivity and absence of water.
3. Degradation: The product may be degrading under the reaction or workup conditions.	3. Perform the workup promptly and avoid excessive heat. Use a buffered aqueous solution for quenching if necessary.
Product Purity is Low After Crystallization	1. Ineffective Solvent System: The chosen solvent may not be optimal for selectively crystallizing the desired product while leaving impurities in the mother liquor.	1. Experiment with different solvent systems for recrystallization. Mixtures of polar and non-polar solvents (e.g., ethanol/water, ethyl acetate/hexane) are often effective.
2. Occluded Impurities: Rapid crystallization can trap impurities within the crystal lattice.	2. Allow the solution to cool slowly to form well-defined crystals. A second recrystallization may be necessary.
3. Co-precipitation of Byproducts: Byproducts with similar solubility may crystallize with the product.	3. Consider a column chromatography purification step on silica gel prior to the final crystallization if high levels of impurities persist.[5]

Experimental Protocols

Protocol 1: Chlorosulfonylation of Ethyl 2-methoxybenzoate

Objective: To synthesize Ethyl 2-methoxy-5-(chlorosulfonyl)benzoate.

Methodology:

• Equip a three-necked, round-bottom flask with a dropping funnel, a magnetic stirrer, and a nitrogen inlet. Ensure all glassware is thoroughly dried.

• Charge the flask with Ethyl 2-methoxybenzoate.

• Cool the flask to 0-5 °C using an ice-water bath.

• Slowly add chlorosulfonic acid (approx. 3-4 equivalents) dropwise via the dropping funnel over 1-2 hours, maintaining the internal temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for an additional 2-3 hours or until TLC indicates the consumption of starting material.

• Carefully quench the reaction by pouring the mixture onto crushed ice with vigorous stirring.

• The solid precipitate (Ethyl 2-methoxy-5-(chlorosulfonyl)benzoate) is collected by vacuum filtration, washed with cold water until the filtrate is neutral, and dried under vacuum.

Protocol 2: Amination of Ethyl 2-methoxy-5-(chlorosulfonyl)benzoate

Objective: To synthesize Ethyl 2-methoxy-5-sulfamoylbenzoate.

Methodology:

• In a well-ventilated fume hood, add the dried Ethyl 2-methoxy-5-(chlorosulfonyl)benzoate to a flask.

• Cool the flask in an ice bath and slowly add an excess of concentrated aqueous ammonia solution with stirring.

• Stir the mixture vigorously at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, collect the solid product by vacuum filtration.

• Wash the crude product thoroughly with cold water to remove excess ammonia and ammonium salts.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) to yield pure Ethyl 2-methoxy-5-sulfamoylbenzoate as a white to off-white solid.[6][7]

Visual Guides

Synthesis Pathway and Byproduct Formation

The following diagram illustrates the primary synthesis route and the points where key byproducts can form.

Caption: Synthetic pathway and common byproduct formation routes.

Troubleshooting Workflow

This flowchart provides a logical sequence for diagnosing and resolving common issues encountered during the synthesis.

Caption: A logical workflow for troubleshooting synthesis problems.

References

• 1. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 2. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 3. allhdi.com [allhdi.com]
• 4. Sulpiride Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 5. rsc.org [rsc.org]
• 6. Ethyl 2-methoxy-5-sulfamoylbenzoate [chembk.com]
• 7. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]

Troubleshooting guide for the synthesis of sulpiride from "Ethyl 2-methoxy-5-sulfamoylbenzoate"

This guide provides troubleshooting advice and frequently asked questions for the synthesis of sulpiride, focusing on the amidation of Ethyl 2-methoxy-5-sulfamoylbenzoate with 2-(aminomethyl)-1-ethylpyrrolidine.

Frequently Asked Questions (FAQs)

Q1: What is the general reaction scheme for the synthesis of sulpiride from Ethyl 2-methoxy-5-sulfamoylbenzoate?

A1: The synthesis involves the amidation of Ethyl 2-methoxy-5-sulfamoylbenzoate with 2-(aminomethyl)-1-ethylpyrrolidine. This reaction typically requires heating in a suitable solvent to facilitate the formation of the amide bond, yielding sulpiride.

Q2: What are the typical yields and purity levels I can expect?

A2: With optimized conditions, yields can range from 86% to over 90%, with purity exceeding 99%.[1] The final purity is highly dependent on the post-reaction workup and purification steps.

Q3: Are there any known impurities I should be aware of?

A3: Yes, impurities can form during the synthesis, storage, or degradation of sulpiride.[2] Unreacted starting materials, such as methyl-5-sulphamoyl-2-methoxybenzoate and 2-aminomethyl-1-ethylpyrrolidine, are potential impurities.[2] It is crucial to monitor and control these throughout the process to ensure the final product's safety and efficacy.[2]

Q4: What analytical techniques are recommended for monitoring reaction progress and final product purity?

A4: High-Performance Liquid Chromatography (HPLC) is a common method for analyzing and identifying sulpiride and its impurities.[2] Thin-layer chromatography (TLC) can also be used for monitoring the reaction's progress.[3] For structural confirmation, techniques like 1H NMR, 13C NMR, IR, and Mass Spectrometry are used.[2]

Troubleshooting Guide

Problem 1: Low Reaction Yield

• Possible Cause 1: Incomplete Reaction.

  • Solution: The reaction time may be insufficient. Monitor the reaction progress using TLC or HPLC until the starting materials are consumed. Reaction times can be as long as 36 hours depending on the temperature and solvent used.[1][3]

• Possible Cause 2: Suboptimal Reaction Temperature.

  • Solution: The reaction temperature is critical. The recommended temperature range is typically between 80°C and 120°C.[1] Operating outside this range can lead to a slower reaction rate or the formation of side products.

• Possible Cause 3: Inefficient Mixing.

  • Solution: Ensure adequate stirring throughout the reaction to maintain a homogeneous mixture, which is crucial for efficient reaction kinetics.

• Possible Cause 4: Presence of Moisture.

  • Solution: While not explicitly stated as a major issue in the provided context, amide bond formation can be sensitive to moisture. Using dry solvents and reagents is good practice.

• Possible Cause 5: Inappropriate Solvent.

  • Solution: High-boiling point solvents like glycerol, ethylene glycol, or isopropanol are often used.[1][4] The choice of solvent can influence the reaction rate and yield. If yields are low, consider experimenting with a different recommended solvent.

Problem 2: High Levels of Impurities in the Final Product

• Possible Cause 1: Incomplete Reaction.

  • Solution: As with low yield, ensure the reaction goes to completion to minimize unreacted starting materials in the final product.

• Possible Cause 2: Degradation of Product or Reactants.

  • Solution: Prolonged exposure to high temperatures can lead to degradation. While the reaction requires heat, avoid unnecessarily long reaction times at elevated temperatures. The reaction should be cooled once complete.

• Possible Cause 3: Ineffective Purification.

  • Solution: The post-reaction workup is critical for achieving high purity. A common and effective method involves adding ethanol to the cooled reaction mixture, followed by refluxing, cooling to a low temperature (around 5°C) to precipitate the product, filtering, and washing the solid with ethanol.[1][5] This process helps to remove unreacted starting materials and other soluble impurities.

Problem 3: Difficulty in Product Isolation/Crystallization

• Possible Cause 1: Incorrect Post-Reaction Treatment.

  • Solution: The addition of a suitable anti-solvent is crucial for precipitation. Ethanol is widely recommended for this purpose.[1] The amount of ethanol added should be optimized; typically 0.3-5 times the weight of the starting benzoate ester.[1]

• Possible Cause 2: Insufficient Cooling.

  • Solution: For complete precipitation, the mixture should be cooled to a low temperature, typically around 5°C, and stirred for a sufficient amount of time (e.g., 1 hour) before filtration.[1]

Quantitative Data Summary

Parameter	Value	Reference
Starting Material	Ethyl 2-methoxy-5-sulfamoylbenzoate
Reagent	2-(aminomethyl)-1-ethylpyrrolidine
Reaction Temperature	80 - 120 °C	[1]
Reaction Time	4 - 36 hours	[1][3]
Solvents	Glycerol, Ethylene glycol, Isopropanol, n-butanol	[1][3][4]
Post-treatment	Addition of ethanol, reflux, cooling to ~5°C, filtration	[1][5]
Achievable Yield	86.7% - 93.8%	[1][5]
Achievable Purity	99.1% - 99.5%	[1][5]

Detailed Experimental Protocol

This protocol is a generalized procedure based on common methodologies found in the literature.[1][5] Researchers should adapt it based on their specific laboratory conditions and safety protocols.

Materials:

• Ethyl 2-methoxy-5-sulfamoylbenzoate

• 2-(aminomethyl)-1-ethylpyrrolidine

• Glycerol (or another suitable high-boiling solvent)

• Ethanol (absolute)

• Reaction vessel equipped with a stirrer, condenser, and nitrogen inlet

• Heating mantle

• Cooling bath (ice-water)

• Filtration apparatus

• Drying oven

Procedure:

• Reaction Setup: In a suitable reaction vessel, charge Ethyl 2-methoxy-5-sulfamoylbenzoate (1.0 eq) and the chosen solvent (e.g., glycerol, approximately 0.8 parts by weight relative to the benzoate).

• Addition of Amine: Add 2-(aminomethyl)-1-ethylpyrrolidine (approximately 0.6 parts by weight relative to the benzoate).

• Inert Atmosphere: Purge the reaction vessel with an inert gas, such as nitrogen.[1]

• Heating: Heat the reaction mixture to a temperature between 110°C and 120°C with constant stirring.[1]

• Reaction Monitoring: Maintain the temperature and monitor the reaction progress by TLC or HPLC. The reaction is typically complete within 4 hours under these conditions.[1]

• Cooling: Once the reaction is complete, cool the mixture to approximately 80°C.[1]

• Precipitation: Add ethanol (approximately 1.5 parts by weight relative to the initial benzoate) to the reaction mixture.[1]

• Reflux: Heat the mixture to reflux and maintain for about 10 minutes with stirring.[1]

• Crystallization: Cool the mixture to 5°C using a cooling bath and continue stirring for at least 1 hour to ensure complete precipitation of the product.[1]

• Isolation: Filter the precipitated solid and wash the filter cake with cold ethanol.

• Drying: Dry the collected solid in an oven at approximately 65°C to obtain the final sulpiride product.[1]

Visualizations

Caption: Troubleshooting workflow for sulpiride synthesis.

References

• 1. CN103804265B - The synthesis of a kind of Sulpiride or its optical isomer and post-processing approach - Google Patents [patents.google.com]
• 2. Sulpiride Impurities Manufacturers & Suppliers - Daicel Pharma Standards [daicelpharmastandards.com]
• 3. benchchem.com [benchchem.com]
• 4. CN112441960A - Synthetic method of sulpiride - Google Patents [patents.google.com]
• 5. allhdi.com [allhdi.com]

Identification and characterization of impurities in "Ethyl 2-methoxy-5-sulfamoylbenzoate"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with "Ethyl 2-methoxy-5-sulfamoylbenzoate." The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is "Ethyl 2-methoxy-5-sulfamoylbenzoate" and what is its primary use in research?

A1: "Ethyl 2-methoxy-5-sulfamoylbenzoate" is a chemical compound primarily used as an impurity reference standard in the synthesis of the antipsychotic drug sulpiride.[1] It is also known as Sulpiride Impurity C. As a reference standard, it is crucial for the accurate identification and quantification of impurities in sulpiride, ensuring the quality and safety of the final drug product.

Q2: What are the common impurities related to "Ethyl 2-methoxy-5-sulfamoylbenzoate"?

A2: During the synthesis and storage of "Ethyl 2-methoxy-5-sulfamoylbenzoate," or in the synthesis of sulpiride where it is an intermediate, several related impurities may be observed. The most common are:

• Sulpiride Impurity B (Methyl 2-methoxy-5-sulfamoylbenzoate): The corresponding methyl ester, which can be present if methanol is used as a solvent or reagent.

• Sulpiride Impurity D (2-methoxy-5-sulfamoylbenzoic acid): The hydrolysis product of the ethyl ester.[2][3]

• Unreacted starting materials: Depending on the synthetic route, these could include compounds like ethyl 2-methoxybenzoate.

Q3: Where can I obtain reference standards for "Ethyl 2-methoxy-5-sulfamoylbenzoate" and its related impurities?

A3: Reference standards for "Ethyl 2-methoxy-5-sulfamoylbenzoate" (Sulpiride Impurity C) and other related sulpiride impurities are commercially available from various chemical and pharmaceutical standard suppliers. It is recommended to source these from accredited vendors who provide a certificate of analysis with comprehensive characterization data.

Q4: I am struggling to find detailed spectroscopic data (NMR, MS, IR) for "Ethyl 2-methoxy-5-sulfamoylbenzoate" and its impurities. Where can I find this information?

A4: While detailed spectroscopic data is often proprietary and provided with the purchase of a reference standard, some information can be found in the scientific literature and patents. However, for definitive structural confirmation and impurity identification, it is highly recommended to acquire certified reference standards which will be accompanied by a comprehensive data package including 1H NMR, 13C NMR, Mass Spectrometry, and Infrared Spectroscopy data.

Troubleshooting Guides

Problem 1: An unknown peak is observed in the HPLC chromatogram of my "Ethyl 2-methoxy-5-sulfamoylbenzoate" sample.

Possible Causes and Solutions:

• Cause 1: Presence of a known related impurity.

  • Solution: The most common impurities are the corresponding methyl ester (Sulpiride Impurity B) or the carboxylic acid (Sulpiride Impurity D). Compare the retention time of the unknown peak with the retention times of commercially available reference standards for these impurities under the same HPLC conditions.

• Cause 2: Degradation of the sample.

  • Solution: "Ethyl 2-methoxy-5-sulfamoylbenzoate" can degrade under certain conditions. The primary degradation product is often the carboxylic acid (Sulpiride Impurity D) due to hydrolysis. Review the storage and handling conditions of your sample. If degradation is suspected, a forced degradation study under acidic, basic, oxidative, and photolytic conditions can help to identify the degradation products.

• Cause 3: Contamination from the solvent or glassware.

  • Solution: Analyze a blank injection of the solvent used to prepare the sample to rule out contamination from the mobile phase or diluent. Ensure all glassware is thoroughly cleaned.

Logical Workflow for Impurity Identification

References

• 1. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 2. 2-Methoxy-5-sulfamoylbenzoic acid | C8H9NO5S | CID 89601 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxy-5-sulfamoylbenzoic acid | 22117-85-7 | IM145487 [biosynth.com]

Technical Support Center: Ethyl 2-methoxy-5-sulfamoylbenzoate

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the purity of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Troubleshooting Guide

Question: My final product has a low melting point and appears off-white or yellowish. What are the likely impurities and how can I remove them?

Answer: A low or broad melting point and discoloration suggest the presence of residual starting materials, intermediates, or byproducts from the synthesis. Common culprits include unreacted 2-methoxy-5-chlorobenzoate, residual solvents, or byproducts from side reactions.

Recommended Actions:

• Recrystallization: This is the most effective primary purification step. Methanol is often a suitable solvent.[1] The process involves dissolving the crude product in a minimum amount of hot solvent and allowing it to cool slowly, enabling the formation of pure crystals.

• Activated Carbon Treatment: If discoloration is significant, it may be due to colored impurities. Adding a small amount of activated carbon to the hot solution during recrystallization can help adsorb these impurities.[2][3]

• Column Chromatography: For difficult-to-remove impurities, flash column chromatography using a silica gel stationary phase can be employed. A common mobile phase is a mixture of ethyl acetate and hexane.[4]

Question: The HPLC analysis of my product shows multiple peaks close to the main product peak. How can I improve the separation and achieve higher purity?

Answer: Closely eluting peaks on HPLC indicate impurities with similar polarity to your target compound.

Recommended Actions:

• Optimize Recrystallization: Perform a second recrystallization, potentially with a different solvent system, to improve separation.

• Adjust Chromatography Conditions: If using column chromatography, a shallower solvent gradient (e.g., gradually increasing the polarity of the eluent) can enhance the separation of closely related compounds.

• Chemical Treatment: In some cases, a mild aqueous wash (e.g., with a saturated sodium bicarbonate solution) prior to final workup can remove acidic or basic impurities, provided the target compound is stable under these conditions.

Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure Ethyl 2-methoxy-5-sulfamoylbenzoate?

A1: Pure Ethyl 2-methoxy-5-sulfamoylbenzoate is typically a white to off-white crystalline solid.[5] The melting point for the analogous methyl ester is reported to be in the range of 175-177 °C[6][7]; the ethyl ester's melting point is expected to be in a similar range, with one source citing 148-151 °C.[8]

Q2: What analytical techniques are recommended for assessing the purity of Ethyl 2-methoxy-5-sulfamoylbenzoate?

A2: High-Performance Liquid Chromatography (HPLC) is the most common and effective method for determining the purity of this compound.[2][3] A typical method involves a C18 column with a mobile phase consisting of a methanol/water mixture and UV detection around 240 nm.[2][8]

Q3: Are there any specific safety precautions I should take when handling this compound?

A3: Standard laboratory safety practices should be followed. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses, gloves, and a lab coat.[6] Work should be conducted in a well-ventilated area or a fume hood.

Q4: Can the purification methods for Methyl 2-methoxy-5-sulfamoylbenzoate be applied to the ethyl ester?

A4: Yes, the purification strategies for the methyl and ethyl esters are very similar due to their structural resemblance. Methods such as recrystallization with solvents like methanol and purification via column chromatography are generally transferable.[1][4] However, optimal solvent ratios and conditions may require minor adjustments to account for slight differences in solubility.

Data Presentation

Table 1: Physical and Chemical Properties

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₃NO₅S	[5][8]
Molecular Weight	259.28 g/mol	[5]
Appearance	White to Off-White Crystalline Solid	[5]
Melting Point	148-151 °C	[8]
Solubility	Sparingly soluble in DMSO, slightly soluble in Methanol	[8]

Table 2: Purity and Yield Data from Synthesis Protocols (for the analogous Methyl Ester)

Synthesis Method	Purity (by HPLC)	Yield	Source(s)
Reaction with Sodium Aminosulfonate & Cuprous Bromide	99.51%	94.5%	[2][8]
Reaction with Sodium Sulfinate & Cuprous Chloride	99.51%	94.5%	[3]
Optimized Esterification	Not specified	97.4%	[9]
Etherification & Sulfonation of Methyl Salicylate	98%	78.5%	[1]

Experimental Protocols

Protocol 1: Recrystallization

• Dissolution: Place the crude Ethyl 2-methoxy-5-sulfamoylbenzoate in a clean Erlenmeyer flask. Add a minimal amount of methanol and gently heat the mixture on a hot plate with stirring until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount (typically 1-2% by weight) of activated carbon. Swirl the flask and gently reheat for 5-10 minutes.

• Hot Filtration (if activated carbon was used): Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask to remove the activated carbon.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. For maximum crystal recovery, you can then place the flask in an ice bath for 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold methanol to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Flash Column Chromatography

• Stationary Phase Preparation: Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane) and pack it into a glass column.

• Sample Loading: Dissolve the crude product in a minimum amount of the mobile phase or a slightly more polar solvent. Adsorb this solution onto a small amount of silica gel, evaporate the solvent, and carefully load the dry powder onto the top of the column.

• Elution: Begin eluting the column with a low-polarity mobile phase (e.g., a mixture of ethyl acetate and hexane, such as 30:70).[4]

• Gradient (Optional): Gradually increase the polarity of the mobile phase (e.g., by increasing the proportion of ethyl acetate) to elute the compounds from the column.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the fractions using Thin Layer Chromatography (TLC) or HPLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified Ethyl 2-methoxy-5-sulfamoylbenzoate.

Visualizations

Caption: Purification workflow for Ethyl 2-methoxy-5-sulfamoylbenzoate.

Caption: Troubleshooting logic for common purity issues.

References

• 1. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 6. Methyl 2-methoxy-5-sulfamoylbenzoate 98 33045-52-2 [sigmaaldrich.com]
• 7. Methyl 2-Methoxy-5-Sulfamoylbenzoate - Yogi Enterprise [yogienterprise.com]
• 8. chembk.com [chembk.com]
• 9. researchgate.net [researchgate.net]

Side reactions to avoid during the synthesis of "Ethyl 2-methoxy-5-sulfamoylbenzoate"

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals avoid common side reactions during the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for Ethyl 2-methoxy-5-sulfamoylbenzoate, and what are the critical steps?

The most prevalent synthetic pathway starts from salicylic acid and involves four key steps: etherification (methylation), chlorosulfonation, amidation, and esterification.[1][2] Each of these steps presents unique challenges and potential for side reactions that can impact the final yield and purity. An alternative route starting from 2-methoxy-5-chlorobenzoic acid methyl ester has also been described.[3][4][5]

Q2: I am observing a low yield during the chlorosulfonation of 2-methoxybenzoic acid. What are the possible causes and solutions?

Low yields in this step are often attributed to incomplete reaction or the formation of side products. Here are some common causes and troubleshooting tips:

• Insufficient Chlorosulfonic Acid: Chlorosulfonic acid can act as both a reagent and a solvent.[1][6] An inadequate amount can lead to an incomplete reaction. The optimal molar ratio of 2-methoxybenzoic acid to chlorosulfonic acid is reported to be 1:5.[6]

• Reaction Temperature: Temperature control is crucial. High temperatures can promote the formation of polysulfonated byproducts, while low temperatures can significantly slow down the reaction rate.[6] A recommended temperature range is 50-70 °C.[6]

• Reaction Time: A reaction time of approximately 2 hours is generally sufficient for this step.[6] Prolonging the reaction time does not significantly increase the yield and may lead to the formation of undesired impurities.[6]

Q3: My amidation step to form 2-methoxy-5-sulfamoylbenzoic acid is resulting in a complex mixture of products. How can I improve the selectivity?

The amidation of 2-methoxy-5-chlorosulfonylbenzoic acid is sensitive to reaction conditions. The formation of byproducts is often due to the hydrolysis of the sulfonyl chloride intermediate.

• Choice of Aminating Agent: Both aqueous ammonia and gaseous ammonia in an organic solvent can be used. Using ammonium hydroxide can be effective, but careful control of reaction conditions is necessary to minimize hydrolysis of the starting material.[6]

• Solvent Selection: The choice of solvent can influence the reaction rate and selectivity.

• Temperature Control: The reaction is exothermic and requires careful temperature management to prevent side reactions.

Q4: What are the key considerations during the final esterification step to obtain Ethyl 2-methoxy-5-sulfamoylbenzoate?

While specific side reactions for this step are not extensively detailed in the literature, general principles of esterification apply. To ensure a high yield of the desired ethyl ester, consider the following:

• Anhydrous Conditions: The presence of water can lead to the hydrolysis of the ester product back to the carboxylic acid. Ensure all reagents and glassware are dry.

• Catalyst: Use of an appropriate acid catalyst is standard for Fischer esterification.

• Removal of Water: Employing a Dean-Stark apparatus or other methods to remove the water formed during the reaction can drive the equilibrium towards the product.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the synthesis.

Problem: Low Overall Yield

Potential Cause	Recommended Action
Suboptimal conditions in one or more steps.	Review and optimize the reaction conditions for each step (molar ratios, temperature, and reaction time) based on the provided protocols.
Degradation of intermediates.	Ensure proper handling and storage of intermediates, particularly the moisture-sensitive sulfonyl chloride.
Inefficient purification.	Optimize purification methods at each stage to minimize product loss.

Problem: Impure Final Product

Potential Cause	Recommended Action
Formation of polysulfonated byproducts.	Control the temperature carefully during chlorosulfonation, avoiding excessive heat.[6] Use the optimal molar ratio of chlorosulfonic acid.[6]
Hydrolysis of sulfonyl chloride.	Minimize exposure of the sulfonyl chloride intermediate to moisture. Optimize the conditions of the amidation reaction.
Incomplete esterification.	Ensure anhydrous conditions and use an effective method to remove water during the reaction.
Presence of starting materials.	Monitor the reaction progress using techniques like TLC or HPLC to ensure complete conversion before proceeding to the next step.

Experimental Protocols

1. Chlorosulfonation of 2-Methoxybenzoic Acid

• Materials: 2-Methoxybenzoic acid, Chlorosulfonic acid.

• Procedure: To a reaction vessel, add 2-methoxybenzoic acid. Cool the vessel in an ice bath. Slowly add chlorosulfonic acid (molar ratio 1:5) while maintaining the temperature between 50-70 °C.[6] Stir the mixture for 2 hours.[6] After the reaction is complete, carefully pour the mixture onto crushed ice to precipitate the product, 2-methoxy-5-chlorosulfonylbenzoic acid. Filter the solid, wash with cold water, and dry.

2. Amidation of 2-Methoxy-5-chlorosulfonylbenzoic Acid

• Materials: 2-Methoxy-5-chlorosulfonylbenzoic acid, Ammonium hydroxide or ammonia gas, appropriate solvent (e.g., methanol, tetrahydrofuran).[6]

• Procedure: Dissolve or suspend 2-methoxy-5-chlorosulfonylbenzoic acid in a suitable solvent. Cool the mixture in an ice bath. Slowly add concentrated ammonium hydroxide or bubble ammonia gas through the solution while maintaining a low temperature. Stir until the reaction is complete (monitor by TLC). Acidify the reaction mixture to precipitate the product, 2-methoxy-5-sulfamoylbenzoic acid. Filter, wash, and dry the solid.

3. Esterification of 2-Methoxy-5-sulfamoylbenzoic Acid

• Materials: 2-Methoxy-5-sulfamoylbenzoic acid, Ethanol, Acid catalyst (e.g., sulfuric acid).

• Procedure: In a round-bottom flask equipped with a reflux condenser (and a Dean-Stark trap if desired), dissolve 2-methoxy-5-sulfamoylbenzoic acid in an excess of ethanol. Add a catalytic amount of concentrated sulfuric acid. Heat the mixture to reflux and maintain for a sufficient time to ensure complete esterification (monitor by TLC). After completion, cool the reaction mixture, neutralize the acid catalyst, and remove the excess ethanol under reduced pressure. The crude product can be purified by recrystallization.

Data Summary

Step	Key Parameters	Optimized Conditions	Reported Yield
Etherification	Molar ratio, Reaction time, Temperature	Optimized conditions lead to high yields.	92.6%
Chlorosulfonation	Molar ratio (2-methoxybenzoic acid:chlorosulfonic acid), Temperature, Time	1:5, 50-70 °C, 2 hours[6]	95.7%[1][6]
Amidation	Aminating agent, Temperature, Time	Controlled conditions with ammonia.	75.8%[1]
Esterification	Catalyst, Removal of water	Standard esterification conditions.	97.4%[1]
Overall Yield	-	-	63.7%[1]

Visualizations

Caption: Synthetic pathway for Ethyl 2-methoxy-5-sulfamoylbenzoate.

Caption: Major side reactions during synthesis.

Caption: A troubleshooting workflow for synthesis issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Methyl 2-methoxy-5-sulfamoylbenzoate | 33045-52-2 [chemicalbook.com]
• 3. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 4. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]
• 5. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Catalyst selection and optimization for "Ethyl 2-methoxy-5-sulfamoylbenzoate" synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Frequently Asked Questions (FAQs)

Q1: What is the recommended catalyst for the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate from Ethyl 2-methoxy-5-chlorosulfonylbenzoate?

A1: Based on documented synthetic methods, copper(I) salts are the recommended catalysts for this conversion. Specifically, cuprous bromide (CuBr) and cuprous chloride (CuCl) have been shown to be effective.[1][2][3]

Q2: I am experiencing low yields in my reaction. What are the potential causes and how can I optimize the reaction conditions?

A2: Low yields can result from several factors. Consider the following optimization strategies:

• Catalyst Loading: Ensure the appropriate molar ratio of the catalyst to the starting material is used. The literature suggests a mole ratio of the starting ester to cuprous bromide between 1:0.05 and 1:0.1.[2]

• Reaction Temperature: The reaction temperature is a critical parameter. The optimal range is typically between 45°C and 65°C.[2][4] Lower temperatures may lead to incomplete reactions, while excessively high temperatures could promote side product formation.

• Reaction Time: The reaction time should be optimized. Published procedures report reaction times ranging from 8 to 16 hours.[3][4] Monitoring the reaction progress by a suitable analytical method like HPLC is recommended to determine the optimal time.

• Reagent Stoichiometry: The molar ratio of the aminating agent (e.g., sodium aminosulfonate) to the starting ester is crucial. A slight excess of the aminating agent is generally used, with molar ratios of the ester to sodium aminosulfonate around 1:1.05 to 1:1.2.[2][4]

Q3: What is a suitable solvent for this reaction?

A3: Tetrahydrofuran (THF) is a commonly reported and effective solvent for this synthesis.[2][3]

Q4: Are there any common side reactions to be aware of?

A4: While the provided documentation primarily focuses on the desired product, potential side reactions in similar sulfonamide syntheses can include hydrolysis of the chlorosulfonyl group if moisture is present, and incomplete reaction leading to residual starting material. Ensuring anhydrous reaction conditions and optimizing reaction time can help minimize these.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Conversion of Starting Material	1. Insufficient catalyst loading. 2. Reaction temperature is too low. 3. Reaction time is too short.	1. Increase the mole percentage of the copper catalyst (e.g., cuprous bromide to 5-10 mol%).[2] 2. Increase the reaction temperature to within the 45-65°C range.[2][4] 3. Extend the reaction time and monitor progress via HPLC.[3][4]
Product Purity is Low	1. Sub-optimal reaction conditions leading to side products. 2. Inefficient purification.	1. Re-evaluate and optimize the reaction temperature and time. 2. After the reaction, treat the solution with activated carbon to decolorize and remove impurities before filtration.[2][3] Recrystallization of the final product from a suitable solvent like methanol can also improve purity.[5]
Reaction is Stalled or Not Progressing	1. Catalyst deactivation. 2. Poor quality of reagents or solvent.	1. Ensure the catalyst is of good quality and handled under appropriate conditions to prevent oxidation. 2. Use anhydrous solvent and ensure the purity of the starting materials.

Catalyst Performance and Reaction Conditions

The following table summarizes various reaction conditions and the resulting yields for the synthesis of the methyl analog, which is structurally very similar and provides valuable insights into catalyst selection and optimization.

Starting Material	Catalyst	Catalyst Loading (mol ratio to substrate)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%) (HPLC)	Reference
Methyl 2-methoxy-5-chlorobenzoate	Cuprous Bromide	1:0.05	THF	60	12	94.5	99.51	[2]
Methyl 2-methoxy-5-chlorobenzoate	Cuprous Bromide	1:0.08	THF	50	10	96.55	99.51	[2]
Methyl 2-methoxy-5-chlorobenzoate	Cuprous Bromide	1:0.1	THF	45	14	95.09	99.66	[2]
Methyl 2-methoxy-5-chlorobenzoate	Cuprous Chloride	1:0.05	THF	65	12	94.5	99.51	[3]
Methyl 2-methoxy-5-chlorobenzoate	Cuprous Chloride	1:0.1	THF	45	16	95.09	99.66	[3]
Methyl 2-methoxy-5-chlorobenzoate	Cuprous Chloride	1:0.08	THF	40	8	96.55	99.51	[3]

Experimental Protocols

General Procedure for the Synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate (Adaptable for Ethyl Ester)

This protocol is based on a representative procedure and can be adapted for the synthesis of the ethyl ester by using the corresponding ethyl-2-methoxy-5-chlorosulfonylbenzoate.

• Reaction Setup: To a 1000 ml reaction flask equipped with a reflux condenser, add 300g of tetrahydrofuran (THF).[2]

• Addition of Reactants: Add 50g (0.25 mol) of methyl 2-methoxy-5-chlorobenzoate, 1.8g (0.0125 mol) of cuprous bromide, and 25.7g (0.25 mol) of sodium aminosulfonate to the reaction flask.[6]

• Reaction: Heat the mixture to 65°C and maintain this temperature for 12 hours.[6]

• Work-up:

  • After the reaction is complete, add 2 grams of activated carbon to the reaction mixture.[6]

  • Filter the hot solution to remove the activated carbon and catalyst residues.[6]

  • Concentrate the filtrate under reduced pressure to dryness.[6]

• Drying: Dry the resulting solid under vacuum at 60°C to obtain the final product as a white crystalline powder.[2]

HPLC Analysis Method:

• Mobile Phase: A mixture of 700 ml of water and 200 ml of methanol.[2][3]

• Detection Wavelength: 240 nm.[2][3]

• Flow Rate: 1.0 ml/min.[2][3]

• Sample Preparation: Dissolve 0.01g of the sample in the mobile phase and dilute to 25 ml.[2][3]

• Injection Volume: 5 µl.[2][3]

Visualized Workflow and Troubleshooting Logic

Caption: Experimental workflow for the synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate.

Caption: Troubleshooting logic for addressing low reaction yields.

References

• 1. chembk.com [chembk.com]
• 2. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 3. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 4. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google Patents [patents.google.com]
• 5. CN1884259A - Process for preparing 2-methoxyl-5-amino sulfonyl methyl benzoate - Google Patents [patents.google.com]
• 6. Page loading... [wap.guidechem.com]

Technical Support Center: Industrial Scale-Up of Ethyl 2-methoxy-5-sulfamoylbenzoate Production

Welcome to the technical support center for the industrial scale-up of Ethyl 2-methoxy-5-sulfamoylbenzoate production. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during synthesis and scale-up. The following troubleshooting guides and frequently asked questions (FAQs) provide practical solutions and detailed experimental insights.

Troubleshooting Guide

This guide addresses specific issues that may arise during the production of Ethyl 2-methoxy-5-sulfamoylbenzoate and its methyl ester analogue, focusing on a modern and efficient synthetic approach.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Reaction Yield	- Inefficient reaction conditions. - Suboptimal molar ratio of reactants. - Inadequate catalyst activity or amount. - Insufficient reaction time.	- Optimize Reaction Temperature: Ensure the reaction is maintained within the optimal range of 40-65°C.[1][2] - Adjust Molar Ratios: Use a slight excess of sodium aminosulfinate relative to the 2-methoxy-5-chlorobenzoic acid ester (e.g., a molar ratio of 1:1.05-1.2).[2][3] - Verify Catalyst: Use cuprous bromide as the catalyst at a molar ratio of 1:0.05-0.1 relative to the starting ester.[1] - Extend Reaction Time: Ensure the reaction proceeds for the recommended duration of 8-16 hours.[1][2]
Product Impurities / Poor Quality	- Incomplete reaction. - Side reactions due to incorrect temperature. - Ineffective purification.	- Monitor Reaction Completion: Utilize techniques like HPLC to monitor the disappearance of starting materials. - Strict Temperature Control: Maintain the reaction temperature within the specified range to minimize side product formation. - Activated Carbon Treatment: After the reaction, decolorize the solution with activated carbon and filter it while hot to remove impurities.[3][4] - Thorough Filtration: Ensure complete removal of the catalyst and by-product sodium chloride through filtration.[1][2][3]
Environmental Concerns (Waste Generation)	- Use of traditional synthesis routes involving chlorosulfonation.	- Adopt Modern Synthesis Route: The newer method reacting 2-methoxy-5-chlorobenzoic acid ester with sodium aminosulfinate is highlighted as being more environmentally friendly, avoiding the generation of large amounts of "three wastes" (waste gas, waste water, and industrial residue).[1][2][3][4]
Difficult Product Isolation	- Improper workup procedure.	- Vacuum Concentration: After filtration, concentrate the filtrate under reduced pressure to obtain the final product.[1][2][3] - Drying: Ensure the isolated product is thoroughly dried under vacuum at an appropriate temperature (e.g., 60°C).[3][4]

Frequently Asked Questions (FAQs)

Q1: What are the main challenges with the traditional industrial synthesis of Ethyl 2-methoxy-5-sulfamoylbenzoate?

A1: The traditional synthesis route, which typically starts from salicylic acid and involves methylation, chlorosulfonation, amination, and esterification, presents several significant challenges for large-scale production.[1][3][4] These include a long process route, the generation of large quantities of industrial waste with high chemical oxygen demand (COD), high salt content, and high ammonia nitrogen, as well as high processing costs.[1][3][4]

Q2: Is there a more efficient and environmentally friendly method for industrial production?

A2: Yes, a newer, more streamlined process has been developed. This method involves the direct condensation of a 2-methoxy-5-chlorobenzoic acid ester (methyl or ethyl) with sodium aminosulfinate in the presence of a catalyst.[1] This approach is reported to have a shorter process flow, high yield, and good product quality, while significantly reducing the environmental impact by avoiding the generation of harmful "three wastes".[1][2][3][4]

Q3: What are the typical yields and purity that can be expected with the improved synthesis method?

A3: For the methyl ester analogue, yields are reported to be high, in the range of 95-96.55%, with a purity of over 99.5% as determined by HPLC.[3][4] Similar outcomes can be anticipated for the ethyl ester under optimized conditions.

Q4: Most of the literature refers to the methyl ester. Are the production challenges and solutions directly applicable to Ethyl 2-methoxy-5-sulfamoylbenzoate?

A4: While much of the detailed patent literature focuses on the methyl ester, the fundamental chemistry and the described challenges of the traditional route versus the benefits of the newer synthetic approach are directly analogous for the ethyl ester. The improved synthesis using Ethyl 2-methoxy-5-chlorobenzoate and sodium aminosulfinate would follow the same principles. Optimization of specific reaction parameters for the ethyl ester may be required but the overall strategy for overcoming scale-up challenges remains the same. Ethyl 2-methoxy-5-sulfamoylbenzoate is noted as an important intermediate in the synthesis of drugs like Sulpiride.[5][6]

Experimental Protocols

Improved Synthesis of Methyl 2-methoxy-5-sulfamoylbenzoate (Adaptable for Ethyl Ester)

This protocol is based on the environmentally friendly method described in recent patents.

Materials:

• 2-methoxy-5-chlorobenzoic acid methyl ester

• Sodium aminosulfinate

• Cuprous bromide (catalyst)

• Tetrahydrofuran (THF) (solvent)

• Activated carbon

Procedure:

• In a reactor equipped with a reflux condenser, add 2-methoxy-5-chlorobenzoic acid methyl ester, sodium aminosulfinate (in a 1:1.05-1.2 molar ratio), cuprous bromide (0.05-0.1 molar equivalents), and tetrahydrofuran.[3]

• Heat the mixture to a controlled temperature of 45-60°C and maintain for 10-14 hours.[3]

• Upon completion of the reaction, add activated carbon to the reaction mixture for decolorization.

• Filter the hot solution to remove the activated carbon, catalyst, and the by-product, sodium chloride.[3]

• Concentrate the filtrate under reduced pressure to dryness.

• Dry the resulting solid under vacuum at 60°C to obtain the final product.[3]

Quantitative Data Summary

Table 1: Optimized Reaction Parameters for Improved Synthesis

Parameter	Value	Reference
Molar Ratio (Ester:Aminosulfinate)	1 : 1.05 - 1.2	[2][3]
Molar Ratio (Ester:Catalyst)	1 : 0.05 - 0.1	[1]
Temperature	40 - 65 °C	[1][2]
Reaction Time	8 - 16 hours	[1][2]

Table 2: Reported Yields and Purity for Methyl Ester Analogue

Metric	Value	Reference
Yield	95.09 - 96.55 %	[3]
Purity (HPLC)	99.51 - 99.66 %	[3]

Visualizations

Caption: Traditional multi-step synthesis pathway.

Caption: Streamlined and improved synthesis workflow.

References

• 1. CN105646295A - Method for preparing 2-methoxy-5-sulfamoyl methyl benzoate - Google Patents [patents.google.com]
• 2. CN105646294A - Method for synthesizing 2-methoxy-5-sulfamoylmethyl benzoate - Google Patents [patents.google.com]
• 3. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 4. Synthesis method of 2-methoxyl-5-amino sulfanoylmethyl benzoate - Eureka | Patsnap [eureka.patsnap.com]
• 5. CN103804265B - The synthesis of a kind of Sulpiride or its optical isomer and post-processing approach - Google Patents [patents.google.com]
• 6. manusaktteva.com [manusaktteva.com]

Overcoming solubility issues of "Ethyl 2-methoxy-5-sulfamoylbenzoate" in reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with "Ethyl 2-methoxy-5-sulfamoylbenzoate" in their chemical reactions.

Troubleshooting Guide: Overcoming Solubility Issues in Reactions

Issue 1: "Ethyl 2-methoxy-5-sulfamoylbenzoate" does not dissolve in the chosen reaction solvent at room temperature.

• Question: My "Ethyl 2-methoxy-5-sulfamoylbenzoate" is not dissolving in my reaction solvent. What steps can I take?

• Answer: "Ethyl 2-methoxy-5-sulfamoylbenzoate" is a crystalline solid with limited solubility in many common organic solvents.[1][2] The following steps can be taken to improve dissolution:

  • Solvent Selection: The choice of solvent is critical. While it is reportedly soluble in water, it is practically insoluble in ethanol and methylene chloride.[1][2] For organic reactions, consider polar aprotic solvents. The methyl ester analog shows slight solubility in DMSO and methanol.[3][4] A good starting point would be solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), or Tetrahydrofuran (THF).

  • Heating: Gently heating the mixture can significantly increase the solubility of crystalline organic compounds. A reaction involving this compound has been successfully carried out in glycerol at elevated temperatures (110-120 °C), indicating its thermal stability and the effectiveness of heat.

  • Sonication: Using an ultrasonic bath can help break down solid agglomerates and accelerate the dissolution process.

  • Co-solvents: If the primary solvent is not effective, adding a small amount of a co-solvent in which the compound is more soluble can be beneficial. For instance, if your reaction is in THF, adding a small percentage of DMSO or DMF might aid dissolution.[5][6]

Issue 2: The compound precipitates out of solution when the temperature is changed or another reagent is added.

• Question: "Ethyl 2-methoxy-5-sulfamoylbenzoate" dissolved upon heating, but crashed out when I cooled the reaction or added another component. How can I prevent this?

• Answer: This phenomenon, known as precipitation or "crashing out," is common for compounds with steep solubility-temperature profiles.

  • Maintain Temperature: If the compound is only soluble at elevated temperatures, the reaction must be conducted at that temperature. Ensure all additions of reagents are done while maintaining the reaction temperature.

  • Slow Addition: Add subsequent reagents slowly to the solution of "Ethyl 2-methoxy-5-sulfamoylbenzoate." This prevents localized concentration changes that can trigger precipitation.

  • Solvent Volume: Increasing the total volume of the solvent can help keep the compound in solution, although this may impact reaction kinetics.

  • Homogeneous Introduction of Reagents: If the added reagent is in a different solvent, consider dissolving it in a small amount of the primary reaction solvent before addition to avoid solvent polarity shocks.

Issue 3: The reaction is sluggish or incomplete, possibly due to poor solubility.

• Question: My reaction is not proceeding to completion, and I suspect it is due to the low concentration of dissolved "Ethyl 2-methoxy-5-sulfamoylbenzoate". What can I do?

• Answer: Low concentration of a reactant in the solution phase is a common reason for slow or incomplete reactions.

  • Increase Temperature: As previously mentioned, increasing the temperature will increase the concentration of the dissolved reactant and likely accelerate the reaction rate.

  • Phase-Transfer Catalysis: If the reaction involves an ionic reagent and an organic solvent in which "Ethyl 2-methoxy-5-sulfamoylbenzoate" has low solubility, a phase-transfer catalyst (e.g., a quaternary ammonium salt) can be employed to bring the ionic reagent into the organic phase to react.

  • Use of High-Boiling Point Polar Aprotic Solvents: Solvents like DMF, DMSO, or N-Methyl-2-pyrrolidone (NMP) are often excellent choices for poorly soluble compounds as they can typically dissolve a wider range of substances, especially with heating.

  • Mechanical Stirring: Ensure vigorous and efficient stirring to maximize the interaction between the solid and liquid phases.

Frequently Asked Questions (FAQs)

Q1: What is the known solubility of "Ethyl 2-methoxy-5-sulfamoylbenzoate"?

A1: There is limited quantitative public data. However, qualitative information from the European Pharmacopoeia states it is "soluble in water, practically insoluble in ethanol (96 per cent) and in methylene chloride".[1][2] Its methyl analog is reported to be slightly soluble in DMSO and methanol, and insoluble in water.[3][4][7] This suggests that "Ethyl 2-methoxy-5-sulfamoylbenzoate" likely has better solubility in polar protic solvents than in nonpolar or less polar aprotic solvents.

Q2: Are there any recommended "green" solvents for this compound?

A2: While not explicitly tested, based on the solubility of similar structures like benzamides, solvents such as Cyrene or Dimethyl Carbonate could be explored as greener alternatives to traditional polar aprotic solvents like DMF and DMSO. However, their efficacy would need to be experimentally determined.

Q3: How does the particle size of the solid "Ethyl 2-methoxy-5-sulfamoylbenzoate" affect its dissolution?

A3: A smaller particle size increases the surface area available for solvation, which can lead to a faster rate of dissolution.[8] If you are experiencing very slow dissolution, grinding the crystalline material into a fine powder (micronization) before adding it to the solvent can be beneficial.[9]

Q4: Can pH be used to improve the solubility of "Ethyl 2-methoxy-5-sulfamoylbenzoate"?

A4: The "Ethyl 2-methoxy-5-sulfamoylbenzoate" molecule contains a sulfonamide group, which is weakly acidic. In aqueous solutions, increasing the pH by adding a base will deprotonate the sulfonamide, forming a salt that is likely more soluble in water. For reactions in organic solvents, this strategy is less common but could be applicable if the reaction conditions are compatible with the presence of a base.

Data Presentation

Table 1: Qualitative and Estimated Solubility of Ethyl 2-methoxy-5-sulfamoylbenzoate

Solvent	Solvent Type	Reported/Estimated Solubility	Reference/Justification
Water	Polar Protic	Soluble	[2]
Ethanol (96%)	Polar Protic	Practically Insoluble	[1][2]
Methylene Chloride	Aprotic	Practically Insoluble	[1][2]
Methanol	Polar Protic	Slightly Soluble (Estimated)	Based on data for the methyl analog.[3][4]
DMSO	Polar Aprotic	Moderately Soluble (Estimated)	Based on data for the methyl analog.[3][4]
DMF	Polar Aprotic	Moderately to Highly Soluble (Estimated)	Common powerful solvent for crystalline solids.
THF	Polar Aprotic	Slightly Soluble (Estimated)	Common reaction solvent; may require heating.
Acetonitrile	Polar Aprotic	Slightly Soluble (Estimated)	Common reaction solvent; may require heating.
Glycerol	Polar Protic	Soluble at high temperature	Inferred from successful reaction conditions.

Experimental Protocols

Protocol: Screening for Optimal Solubility Conditions in a Reaction

• Small-Scale Solubility Test:

  • To separate, small vials (e.g., 1 mL), add a pre-weighed amount of "Ethyl 2-methoxy-5-sulfamoylbenzoate" (e.g., 10 mg).

  • Add a measured volume of the chosen solvent (e.g., 0.5 mL) to each vial.

  • Stir or shake the vials at room temperature and observe for dissolution.

  • If not soluble, gently heat the vials in increments of 10 °C (e.g., to 40 °C, 50 °C, etc.) and observe for dissolution at each temperature. Note the temperature at which complete dissolution occurs.

  • Test a range of potential solvents (e.g., THF, DMF, DMSO, Acetonitrile).

• Reaction Setup with a Poorly Soluble Reagent:

  • Based on the screening, select the most suitable solvent and temperature.

  • In a reaction flask equipped with a condenser and magnetic stirrer, add "Ethyl 2-methoxy-5-sulfamoylbenzoate" and the chosen solvent.

  • Heat the mixture to the temperature determined in the solubility test to ensure complete dissolution.

  • Once the solution is homogeneous, slowly add the other reagents. If the other reagents are solids, consider dissolving them in a small amount of the reaction solvent before addition.

  • Maintain the reaction temperature and stir vigorously for the duration of the reaction.

  • Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

Mandatory Visualization

Caption: Troubleshooting workflow for addressing solubility issues.

Caption: Logical relationship for achieving a homogeneous reaction mixture.

References

• 1. Sulpiride [drugfuture.com]
• 2. scribd.com [scribd.com]
• 3. chembk.com [chembk.com]
• 4. 2-methoxy-5-sulfamoyl methyl benzoate Exporter | 2-methoxy-5-sulfamoyl methyl benzoate Exporting Company | 2-methoxy-5-sulfamoyl methyl benzoate International Distributor [multichemexports.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. ijrar.org [ijrar.org]
• 7. 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester at latest price In Ankleshwar - Supplier,Manufacturer,Gujarat [madhavchemicals.com]
• 8. Drug Solubility: Importance and Enhancement Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solubility enhancement techniques [wisdomlib.org]

Preventing degradation of "Ethyl 2-methoxy-5-sulfamoylbenzoate" during storage

This guide provides researchers, scientists, and drug development professionals with essential information for the proper storage and handling of Ethyl 2-methoxy-5-sulfamoylbenzoate to prevent its degradation. Below, you will find troubleshooting advice, frequently asked questions, and detailed experimental protocols to ensure the integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid Ethyl 2-methoxy-5-sulfamoylbenzoate?

A1: To ensure long-term stability, the solid compound should be stored in a tightly sealed container in a cool, dark, and dry place.[1][2][3] An inert atmosphere (e.g., argon or nitrogen) is recommended to minimize the risk of oxidative degradation.

Q2: How can I visually detect if my sample of Ethyl 2-methoxy-5-sulfamoylbenzoate has degraded?

A2: Any change in the physical appearance of the compound, such as discoloration (e.g., yellowing), clumping, or a change in crystal structure, may indicate degradation. However, degradation can occur without any visible changes, so analytical confirmation is recommended if you have any doubts.

Q3: Is Ethyl 2-methoxy-5-sulfamoylbenzoate sensitive to light?

A3: Yes, compounds containing a sulfonamide group can be susceptible to photodegradation.[4][5] It is crucial to store the compound in a light-protected container (e.g., an amber vial) and to minimize its exposure to light during handling and experiments.

Q4: What is the recommended method for storing Ethyl 2-methoxy-5-sulfamoylbenzoate in solution?

A4: For short-term storage, solutions should be kept at low temperatures (2-8°C) and protected from light. For long-term storage, it is advisable to store solutions at -20°C or below. The choice of solvent is critical; aprotic solvents are generally preferred over protic solvents like methanol or water, which can participate in hydrolysis. Always perform a stability test in your chosen solvent system if you plan to store solutions for an extended period.

Troubleshooting Guide

Q5: My experimental results are showing poor reproducibility. Could degradation of Ethyl 2-methoxy-5-sulfamoylbenzoate be the cause?

A5: Yes, inconsistent results are a common sign of compound degradation. Degradation can lead to a decrease in the concentration of the active compound and the formation of impurities that may interfere with your assay. It is recommended to verify the purity of your sample using an analytical technique like HPLC.

Q6: I have observed the appearance of a new peak in the HPLC chromatogram of my sample. What could this be?

A6: A new peak in the HPLC chromatogram likely corresponds to a degradation product. The two primary degradation pathways to consider are hydrolysis of the ethyl ester to a carboxylic acid and cleavage of the sulfonamide bond. Refer to the experimental protocols section for methods to identify these potential degradation products.

Q7: My solid sample has been stored at room temperature for an extended period. Is it still viable for use?

A7: While the compound may still be viable, there is an increased risk of degradation at room temperature. It is highly recommended to re-analyze the purity of the sample before use, especially for sensitive applications.

Key Degradation Pathways

The primary mechanisms through which Ethyl 2-methoxy-5-sulfamoylbenzoate can degrade are hydrolysis, photodegradation, and oxidation.

Hydrolysis

Hydrolysis can occur at both the ester and the sulfonamide functional groups, particularly in the presence of acid or base.

• Ester Hydrolysis : This is a common degradation pathway for esters, yielding a carboxylic acid and an alcohol.[6][7][8] This reaction can be catalyzed by both acidic and basic conditions.[6][7][9]

• Sulfonamide Hydrolysis : While generally more stable than esters, the sulfonamide bond can also undergo hydrolysis, especially under acidic conditions, to yield a sulfonic acid and an amine.[10][11][12]

Photodegradation

Aromatic sulfonamides are known to be sensitive to light, particularly UV radiation.[4][5] Absorption of light can lead to the formation of reactive species that can cause the molecule to break down into various degradation products.[4]

Oxidation

The methoxy group on the benzene ring can be susceptible to oxidation, which can be initiated by exposure to air (oxygen), heat, or incompatible oxidizing agents.[13][14][15]

Summary of Storage and Stability

Condition	Recommendation	Potential Degradation Pathway
Temperature	Solid: Cool (2-8°C) or frozen (-20°C)	Hydrolysis, Oxidation
Solution: Frozen (≤ -20°C) for long-term	Hydrolysis, Oxidation
Light	Protect from light at all times (amber vials)	Photodegradation
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen)	Oxidation
pH (in solution)	Maintain neutral pH; avoid strong acids and bases	Hydrolysis
Incompatible Materials	Avoid strong oxidizing agents[2]	Oxidation

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a general method to assess the purity of Ethyl 2-methoxy-5-sulfamoylbenzoate and detect potential degradation products.

1. Sample Preparation:

• Accurately weigh a small amount of the compound (e.g., 1 mg).
• Dissolve in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a final concentration of 1 mg/mL.
• Filter the solution through a 0.22 µm syringe filter before injection.

2. HPLC Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)
• Mobile Phase A: 0.1% Formic acid in Water
• Mobile Phase B: 0.1% Formic acid in Acetonitrile
• Gradient: Start with a low percentage of B (e.g., 10%) and gradually increase to a high percentage (e.g., 90%) over 20-30 minutes.
• Flow Rate: 1.0 mL/min
• Detection Wavelength: UV detection at a wavelength where the compound has maximum absorbance (e.g., determined by UV-Vis spectrophotometry).
• Injection Volume: 10 µL

3. Data Analysis:

• Integrate the peak areas of all detected peaks.
• Calculate the purity of Ethyl 2-methoxy-5-sulfamoylbenzoate as the percentage of the main peak area relative to the total peak area.
• The appearance of new, earlier eluting peaks may suggest the formation of more polar degradation products like the carboxylic acid from ester hydrolysis.

Visualizations

References

• 1. lobachemie.com [lobachemie.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. 2-Methoxy-5 Sulfamoyl Benzoic Acid Methly Ester at latest price In Ankleshwar - Supplier,Manufacturer,Gujarat [madhavchemicals.com]
• 4. Sulfanilamide in solution and liposome vesicles; in vitro release and UV-stability studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d.docksci.com [d.docksci.com]
• 6. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Hydrolysis of sulphonamides in aqueous solutions [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Synthesis of methoxy-substituted phenols by peracid oxidation of the aromatic ring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to Intermediates in Sulpiride Synthesis: Ethyl 2-methoxy-5-sulfamoylbenzoate vs. Methyl 2-methoxy-5-sulfamoylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two key starting materials in the synthesis of the atypical antipsychotic drug, Sulpiride: Ethyl 2-methoxy-5-sulfamoylbenzoate and Methyl 2-methoxy-5-sulfamoylbenzoate. The choice of starting material can significantly impact reaction efficiency, yield, and purity of the final active pharmaceutical ingredient (API). This document aims to provide an objective analysis, supported by available experimental data and established chemical principles, to aid researchers in making informed decisions for their synthetic strategies.

Executive Summary

The synthesis of Sulpiride predominantly involves the amidation of a 2-methoxy-5-sulfamoylbenzoic acid ester with (S)-1-ethyl-2-aminomethylpyrrolidine. While both methyl and ethyl esters of 2-methoxy-5-sulfamoylbenzoic acid are viable starting materials, the existing scientific literature and patents overwhelmingly document the use of methyl 2-methoxy-5-sulfamoylbenzoate . Consequently, a wealth of experimental data is available for the methyl ester route, detailing reaction conditions, yields, and purity.

Direct comparative studies evaluating the performance of the ethyl versus the methyl ester in Sulpiride synthesis are scarce in published literature. However, based on fundamental principles of chemical reactivity, a qualitative comparison can be inferred. Methyl esters are generally more reactive than ethyl esters in nucleophilic acyl substitution reactions, such as amidation. This is attributed to the smaller steric hindrance of the methoxy group compared to the ethoxy group, allowing for easier nucleophilic attack at the carbonyl carbon. This suggests that the reaction with methyl 2-methoxy-5-sulfamoylbenzoate may proceed faster or under milder conditions.

This guide will present the available quantitative data for the well-established methyl ester pathway and provide a detailed experimental protocol. A logical framework for comparing the two esters, based on general reactivity principles, will also be discussed.

Data Presentation: A Quantitative Look at the Methyl Ester Route

The following table summarizes quantitative data from various sources for the synthesis of Sulpiride using methyl 2-methoxy-5-sulfamoylbenzoate.

Parameter	Value	Reference
Starting Material	Methyl 2-methoxy-5-sulfamoylbenzoate	[1][2]
Reagent	(S)-1-ethyl-2-aminomethylpyrrolidine	[2]
Solvent	Ethylene glycol or solvent-free	[1]
Catalyst	HND-62 solid base catalyst or none	[1]
Reaction Temperature	80-120 °C	[1]
Reaction Time	4-10 hours	[1]
Yield	88.4% - 96.1%	[1]
Purity	Up to 99.96%	[1]

Experimental Protocols

Synthesis of Sulpiride from Methyl 2-methoxy-5-sulfamoylbenzoate

This protocol is a representative example based on methodologies described in the literature.[1][2]

Materials:

• Methyl 2-methoxy-5-sulfamoylbenzoate

• (S)-1-ethyl-2-aminomethylpyrrolidine

• Ethylene glycol (optional, as solvent)

• Ethanol (for purification)

• Nitrogen gas (for inert atmosphere)

Procedure:

• In a reaction vessel equipped with a stirrer, thermometer, and condenser, add methyl 2-methoxy-5-sulfamoylbenzoate (1 equivalent) and (S)-1-ethyl-2-aminomethylpyrrolidine (1-1.2 equivalents).

• If a solvent is used, add ethylene glycol.

• The reaction mixture is heated to a temperature between 90-100°C under a nitrogen atmosphere.[2]

• The reaction is monitored for its completion (typically 5 hours).[2]

• After completion, the reaction mixture is cooled to 80°C.

• Ethanol is added to the mixture, which is then refluxed for a short period (e.g., 10 minutes).

• The mixture is then cooled to a lower temperature (e.g., 5°C) and stirred for a couple of hours to facilitate precipitation.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried under vacuum to yield Sulpiride.

Comparative Analysis: Methyl vs. Ethyl Ester

While direct experimental data for the ethyl ester in Sulpiride synthesis is limited, a comparison can be drawn based on the principles of amidation reactions.

Feature	Methyl 2-methoxy-5-sulfamoylbenzoate	Ethyl 2-methoxy-5-sulfamoylbenzoate
Reactivity	Higher, due to less steric hindrance from the methyl group.[3]	Lower, due to greater steric hindrance from the ethyl group.
Reaction Conditions	Milder conditions (potentially lower temperature or shorter reaction time) may be sufficient.	May require more forcing conditions (higher temperature or longer reaction time) to achieve comparable conversion.
By-products	Methanol is released as a by-product.	Ethanol is released as a by-product.
Cost & Availability	Generally more commonly available and potentially more cost-effective due to widespread use.	May be less readily available and potentially more expensive.
Downstream Processing	The lower boiling point of methanol might facilitate its removal during workup.	Ethanol has a higher boiling point than methanol, which might require slightly different conditions for removal.

Visualizing the Synthesis and Comparison

Sulpiride Synthesis Pathway

The following diagram illustrates the general synthetic pathway for Sulpiride from either the methyl or ethyl ester of 2-methoxy-5-sulfamoylbenzoic acid.

References

• 1. CN112441960A - Synthetic method of sulpiride - Google Patents [patents.google.com]
• 2. Page loading... [guidechem.com]
• 3. echemi.com [echemi.com]

Validation of Ethyl 2-methoxy-5-sulfamoylbenzoate as an HPLC Reference Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive validation framework for establishing "Ethyl 2-methoxy-5-sulfamoylbenzoate" as a High-Performance Liquid Chromatography (HPLC) reference standard. The validation process is critical for ensuring the accuracy, precision, and reliability of analytical methods used in pharmaceutical quality control and drug development. This document outlines the necessary experimental protocols, presents data in a comparative format, and discusses alternative reference standards.

Introduction to Ethyl 2-methoxy-5-sulfamoylbenzoate

Ethyl 2-methoxy-5-sulfamoylbenzoate is a key intermediate and a known impurity in the synthesis of the antipsychotic drug Sulpiride.[1][2][3] Its chemical structure and properties are well-defined, making it a suitable candidate for a reference standard. As a reference material, it is used to identify and quantify impurities in drug substances and products, ensuring their quality and safety.[1]

Chemical Properties:

Property	Value
Molecular Formula	C₁₀H₁₃NO₅S
Molecular Weight	259.28 g/mol
Appearance	White to off-white crystalline solid[1]
CAS Number	33045-53-3[1]

Experimental Validation Protocol

A comprehensive validation of "Ethyl 2-methoxy-5-sulfamoylbenzoate" as an HPLC reference standard requires a series of experiments to establish its identity, purity, and stability. The following protocols are based on established guidelines for analytical method validation.

Purity Determination and Impurity Profile

The purity of the reference standard must be rigorously assessed using multiple analytical techniques.

Experimental Protocol: Purity Assessment

• HPLC-UV Analysis:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and a phosphate buffer (pH adjusted to 4.0) is commonly used for related sulfonamides.[4] A typical starting point could be a gradient from 20% to 80% acetonitrile over 30 minutes.

  • Flow Rate: 1.0 mL/min.[4]

  • Detection: UV detection at a wavelength determined by the UV spectrum of the compound, likely around 230-240 nm.

  • Sample Preparation: Prepare a stock solution of Ethyl 2-methoxy-5-sulfamoylbenzoate in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL. Further dilute to an appropriate working concentration (e.g., 100 µg/mL).

  • Analysis: Inject the sample and analyze the chromatogram for the presence of any impurity peaks. The area percentage of the main peak relative to the total peak area is used to determine purity.

• LC-MS Analysis:

  • Utilize an HPLC system coupled with a mass spectrometer to identify and confirm the structure of the main peak and any detected impurities. This provides information on the mass-to-charge ratio of the molecules.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Perform ¹H and ¹³C NMR to confirm the chemical structure of the reference standard and to detect any structural isomers or impurities that may not be resolved by HPLC.

Data Presentation: Purity Analysis Summary

Analytical Method	Parameter	Acceptance Criteria	Hypothetical Result
HPLC-UV	Purity (Area %)	≥ 99.5%	99.8%
LC-MS	Identity Confirmation	Consistent with expected mass	Confirmed
NMR	Structural Confirmation	Consistent with proposed structure	Confirmed
Loss on Drying	Water Content	≤ 0.5%	0.2%
Residue on Ignition	Inorganic Impurities	≤ 0.1%	< 0.1%

Stability-Indicating Method Validation through Forced Degradation

Forced degradation studies are essential to demonstrate that the analytical method can separate the main compound from its degradation products, ensuring the method is "stability-indicating."

Experimental Protocol: Forced Degradation Studies

• Sample Preparation: Prepare solutions of Ethyl 2-methoxy-5-sulfamoylbenzoate (e.g., 100 µg/mL) in various stress conditions.

• Stress Conditions:

  • Acid Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat the solid standard at 105°C for 48 hours.

  • Photolytic Degradation: Expose the solution to UV light (254 nm) and visible light for a defined period.

• HPLC Analysis: Analyze the stressed samples using the validated HPLC method.

• Data Analysis: Evaluate the chromatograms for the appearance of new peaks (degradation products) and the decrease in the main peak area. The method is considered stability-indicating if all degradation product peaks are well-resolved from the main peak.

Data Presentation: Forced Degradation Summary

Stress Condition	% Degradation	Number of Degradation Products	Resolution (Main Peak vs. Closest Degradant)
Acid Hydrolysis	15%	2	> 2.0
Base Hydrolysis	25%	3	> 2.0
Oxidative Degradation	10%	1	> 2.0
Thermal Degradation	5%	1	> 2.0
Photolytic Degradation	8%	2	> 2.0

Comparison with Alternative Reference Standards

While "Ethyl 2-methoxy-5-sulfamoylbenzoate" is a specific impurity of Sulpiride, other sulfonamides or benzoate derivatives could be considered as alternative or complementary reference standards in broader analytical applications.

Comparison Table of Potential Reference Standards

Reference Standard	Primary Application	Key Advantages	Potential Limitations
Ethyl 2-methoxy-5-sulfamoylbenzoate	Sulpiride impurity standard	High specificity for Sulpiride analysis.	Limited applicability beyond Sulpiride and related compounds.
Sulfanilamide	General sulfonamide reference standard	Widely available, well-characterized.	May not be structurally similar enough for specific impurity profiling.
Methyl Paraben	Preservative, general ester reference standard	High purity, stable.	Lacks the sulfonamide group, limiting its use for related impurity analysis.
Benzoic Acid	General acidic compound reference standard	Readily available, well-established properties.	Lacks the functional groups of the target analyte, making it unsuitable for specific impurity identification.

Visualizations

Experimental Workflow for Reference Standard Validation

Caption: Workflow for the validation of a chemical reference standard.

Logical Relationship for Method Specificity

Caption: Logic for demonstrating HPLC method specificity.

Conclusion

The validation of "Ethyl 2-methoxy-5-sulfamoylbenzoate" as an HPLC reference standard is a critical step in ensuring the quality of pharmaceutical products containing Sulpiride. By following the detailed experimental protocols for purity, identity, and stability, researchers can establish a well-characterized reference material. This guide provides a robust framework for this validation process, enabling accurate and reliable analytical testing in a regulated environment. The comparison with other potential standards highlights the specific utility of "Ethyl 2-methoxy-5-sulfamoylbenzoate" in the context of Sulpiride analysis.

References

• 1. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 2. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [lgcstandards.com]
• 3. Ethyl 2-Methoxy-5-sulfamoylbenzoate | LGC Standards [lgcstandards.com]
• 4. Simultaneous determination of sulpiride and mebeverine by HPLC method using fluorescence detection: application to real human plasma - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Cross-Reactivity: A Comparative Analysis of "Ethyl 2-methoxy-5-sulfamoylbenzoate" in Analytical Assays

For researchers, scientists, and drug development professionals, understanding the analytical behavior of impurities is paramount to ensuring the accuracy and reliability of drug quantification. This guide provides a comparative analysis of the cross-reactivity of "Ethyl 2-methoxy-5-sulfamoylbenzoate," a known impurity of the antipsychotic drug Sulpiride, in common analytical assays.

"Ethyl 2-methoxy-5-sulfamoylbenzoate," also known as Sulpiride Impurity C, and its close analog, "Methyl 2-methoxy-5-sulfamoylbenzoate" (Sulpiride Impurity B), are critical to monitor during the manufacturing and stability testing of Sulpiride. Their structural similarity to the active pharmaceutical ingredient (API) raises concerns about their potential to interfere with analytical methods, leading to inaccurate measurements. This guide delves into the performance of various analytical techniques in distinguishing Sulpiride from these impurities, presenting available data and detailed experimental protocols.

Chromatographic Methods: A Clear Distinction

Chromatographic techniques, particularly High-Performance Liquid Chromatography (HPLC) and Thin-Layer Chromatography (TLC), are designed to separate components of a mixture. As such, they are the methods of choice for accurately quantifying Sulpiride in the presence of its impurities.

High-Performance Liquid Chromatography (HPLC)

Multiple HPLC methods have been developed for the analysis of Sulpiride and its related substances. These methods are typically "stability-indicating," meaning they can resolve the parent drug from its degradation products and impurities. While specific cross-reactivity percentages are not typically reported in the same way as for immunoassays, the successful separation and quantification of Sulpiride in the presence of its impurities demonstrate a lack of interference.

Table 1: HPLC Method Parameters for the Separation of Sulpiride and Impurities

Parameter	Method 1	Method 2
Column	Reversed-phase C18	Reversed-phase cyano
Mobile Phase	Acetonitrile and 0.01 M dihydrogenphosphate buffer (45:55), pH 4.0	Acetonitrile: water (70:30 v/v), pH 7
Flow Rate	1.0 mL/min	Not specified
Detection	Fluorescence (Excitation: 300 nm, Emission: 365 nm)	UV at 221 nm
Observation	Good resolution between Sulpiride and its impurities is achieved.[1]	The method is validated for the simultaneous determination of Sulpiride and another drug in the presence of their impurities and degradants.[2]

Thin-Layer Chromatography (TLC)

A validated TLC-densitometry method has been established for the simultaneous determination of Sulpiride and its key impurity, Methyl 2-methoxy-5-sulfamoylbenzoate (Impurity B). This method demonstrates the clear separation of the two compounds, confirming the absence of cross-reactivity on the TLC plate.[3]

Table 2: TLC-Densitometry Method for Sulpiride and Impurity B

Parameter	Details
Stationary Phase	Silica gel 60 F254 plates
Mobile Phase	Methylene chloride : methanol : ammonia solution (25%) (18:2.8:0.4, v/v/v)
Detection	Densitometric scanning at 240 nm
Result	Successful separation of Sulpiride and Methyl 2-methoxy-5-sulfamoylbenzoate is achieved, allowing for their individual quantification.[3]

Immunoassays: A Gap in Publicly Available Data

Immunoassays are widely used for rapid screening of drugs. However, their specificity can be a concern, with structurally similar compounds sometimes cross-reacting with the antibodies, leading to false-positive results. Despite a thorough search of scientific literature and commercial product information, specific quantitative data on the cross-reactivity of "Ethyl 2-methoxy-5-sulfamoylbenzoate" or "Methyl 2-methoxy-5-sulfamoylbenzoate" in immunoassays for Sulpiride could not be located.

This lack of data highlights a critical knowledge gap for researchers relying on immunoassays for high-throughput screening of Sulpiride. It is plausible that such data exists within the proprietary validation reports of commercial immunoassay kit manufacturers. Researchers are advised to directly contact the manufacturers of any Sulpiride immunoassay kits they intend to use to obtain specific cross-reactivity information for these impurities.

Forced Degradation Studies and Impurity Formation

Forced degradation studies are essential for identifying potential degradation products of a drug substance.[4] These studies involve subjecting the drug to harsh conditions such as acid, base, oxidation, heat, and light. While detailed degradation pathways for Sulpiride leading specifically to the formation of "Ethyl 2-methoxy-5-sulfamoylbenzoate" are not extensively published, the presence of the ester functional group suggests that it could be a process-related impurity from the synthesis of Sulpiride or a degradation product formed under specific conditions. One study on the forced degradation of Sulpiride identified acidic and alkaline degradation products, though their structures were not fully elucidated in the provided abstract.[5]

Experimental Protocols

HPLC Method for Sulpiride and Impurities[1]

• Chromatographic System: A liquid chromatograph equipped with a fluorescence detector set to an excitation wavelength of 300 nm and an emission wavelength of 365 nm.

• Column: A 250 mm x 4.6 mm, 5 µm particle size C18 column.

• Mobile Phase: A mixture of acetonitrile and 0.01 M dihydrogenphosphate buffer (45:55) with the pH adjusted to 4.0.

• Flow Rate: 1.0 mL/min.

• Procedure: Inject the sample solution onto the column and record the chromatogram. The retention times for Sulpiride and its impurities should be sufficiently different to allow for baseline separation.

TLC-Densitometry Method for Sulpiride and Impurity B[3]

• Plate: 20 x 10 cm TLC plates pre-coated with silica gel 60 F254.

• Sample Application: Apply the standard and sample solutions to the plate.

• Mobile Phase: A mixture of methylene chloride, methanol, and 25% ammonia solution in the ratio of 18:2.8:0.4 (v/v/v).

• Development: Develop the plate in a chromatographic chamber until the mobile phase front has moved a sufficient distance.

• Detection: After drying the plate, scan it using a densitometer at a wavelength of 240 nm.

• Quantification: Calculate the concentration of Sulpiride and Impurity B by comparing the peak areas of the sample to those of the standards.

Visualizing Analytical Workflows

To further clarify the analytical processes, the following diagrams illustrate the typical workflows for HPLC and TLC analysis.

HPLC analysis workflow for Sulpiride and its impurities.

TLC-Densitometry workflow for Sulpiride and Impurity B.

References

• 1. Simultaneous determination of sulpiride and mebeverine by HPLC method using fluorescence detection: application to real human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and validation of stability indicating HPLC and HPTLC methods for determination of sulpiride and mebeverine hydrochloride in combination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. tsijournals.com [tsijournals.com]

Benchmarking "Ethyl 2-methoxy-5-sulfamoylbenzoate" against other sulpiride precursors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of synthetic precursors for the atypical antipsychotic agent, sulpiride. The efficiency of sulpiride synthesis is critically dependent on the choice of starting materials and reaction conditions. Here, we present a detailed analysis of common precursors, focusing on the benchmark precursor "Ethyl 2-methoxy-5-sulfamoylbenzoate" and its analogues. This comparison is supported by quantitative data on reaction yields and product purity, detailed experimental protocols, and visualizations of synthetic pathways and the drug's mechanism of action.

Executive Summary

The synthesis of sulpiride predominantly involves the amidation of a substituted benzoic acid derivative with (S)-(-)-2-(aminomethyl)-1-ethylpyrrolidine. The most extensively documented and industrially relevant precursors are the methyl and ethyl esters of 2-methoxy-5-sulfamoylbenzoic acid. This guide benchmarks the performance of Ethyl 2-methoxy-5-sulfamoylbenzoate against its methyl ester counterpart and the corresponding carboxylic acid, providing a clear comparison of their synthetic efficiency.

Data Presentation: A Comparative Analysis of Sulpiride Synthesis

The following tables summarize the quantitative data from various synthetic routes to sulpiride, highlighting the impact of different precursors and catalysts on yield and purity.

Table 1: Benchmarking of 2-Methoxy-5-sulfamoylbenzoic Acid Derivatives as Sulpiride Precursors

Precursor	Amine Reactant	Solvent	Catalyst/Reagent	Reaction Time	Temperature (°C)	Yield (%)	Purity (%)	Reference
Ethyl 2-methoxy-5-sulfamoylbenzoate	N-ethyl-2-aminomethyl tetrahydropyrrole	Ethylene Glycol	HND-62 Solid Base	4-6 hours	80-90	95.2 - 96.1	99.95 - 99.96	[1]
Methyl 2-methoxy-5-sulfamoylbenzoate	N-ethyl-2-aminomethyl tetrahydropyrrole	Glycerol	None	10 hours	90-95	88.4	Not specified	[1][2]
Methyl 2-methoxy-5-sulfamoylbenzoate	N-ethyl-2-aminomethyl pyrrolidine	Ethylene Glycol	NaOH	4-6 hours	80-90	89.6	99.58	[1]
Methyl 2-methoxy-5-sulfamoylbenzoate	N-ethyl-2-aminomethyl pyrrolidine	Ethylene Glycol	Sodium Methoxide	4-6 hours	80-90	90.2	99.36	[1]
2-Methoxy-5-aminosulfonylbenzoic acid	N-ethyl-2-aminomethylpyrrole	Acetonitrile	SDPP / Triethylamine	Overnight	Room Temp.	24	Not specified	[3]

Note: N-ethyl-2-aminomethyl tetrahydropyrrole and N-ethyl-2-aminomethylpyrrole refer to the same reactant.

Experimental Protocols

Detailed methodologies for the key synthetic routes are provided below.

Protocol 1: Synthesis of Sulpiride from Ethyl/Methyl 2-methoxy-5-sulfamoylbenzoate using a Solid Base Catalyst

This protocol is adapted from a high-yield patented method.[1]

• Reaction Setup: In a clean reaction kettle, charge N-ethyl-2-aminomethyl pyrrolidine, ethylene glycol, and 2-methoxy-5-sulfamoyl methyl/ethyl benzoate in a mass ratio of approximately 1:1:1.95.

• Catalyst Addition: Add HND-62 solid base catalyst, constituting 0.1-2% of the total mass of the reactants.

• Reaction Conditions: Heat the mixture to 80-90°C and maintain reflux for 4-6 hours.

• Work-up and Isolation: After the reaction, cool the mixture and collect the crude sulpiride product.

• Purification: The crude product is purified by recrystallization from a mixed solvent system of ethanol, isopropanol, and acetone. The purified product is then dried under vacuum.

Protocol 2: Synthesis of Sulpiride from 2-Methoxy-5-aminosulfonylbenzoic Acid

This method involves the direct coupling of the carboxylic acid with the amine.[3]

• Reaction Setup: Dissolve 2-methoxy-5-aminosulfonylbenzoic acid (1 eq.) and N-ethyl-2-aminomethylpyrrole (1 eq.) in acetonitrile.

• Reagent Addition: Add SDPP (1 eq.) and triethylamine (1 eq.) to the solution.

• Reaction Conditions: Stir the reaction mixture overnight at room temperature.

• Isolation: The crystalline sulpiride product precipitates from the solution and is collected by filtration.

• Purification: Wash the collected solid with acetonitrile and then with ethanol to yield the final product.

Mandatory Visualizations

Synthetic Pathway for Sulpiride

The following diagram illustrates the common synthetic route to sulpiride from its key precursors.

References

• 1. CN112441960A - Synthetic method of sulpiride - Google Patents [patents.google.com]
• 2. CN104447477A - Method for preparing sulpiride - Google Patents [patents.google.com]
• 3. Benzamides: Sulpiride | Pharmaguideline [pharmaguideline.com]

A Comparative Guide to Stability-Indicating Method Validation for Ethyl 2-methoxy-5-sulfamoylbenzoate

This guide provides a comprehensive overview of the development and validation of a stability-indicating analytical method for Ethyl 2-methoxy-5-sulfamoylbenzoate. The focus is on a comparative analysis of the methodologies and data interpretation essential for researchers, scientists, and drug development professionals. The protocols and validation parameters are based on the International Council for Harmonisation (ICH) guidelines.[1][2]

Introduction to Stability-Indicating Methods

A stability-indicating method (SIM) is a validated analytical procedure that can accurately and precisely measure the concentration of an active pharmaceutical ingredient (API) without interference from its degradation products, impurities, or excipients.[2][3] The development of such methods is a critical step in drug development, as it provides essential data on how the quality of a drug substance or product changes over time under the influence of various environmental factors.[1] Forced degradation studies, or stress testing, are an integral part of developing a SIM, as they help to identify potential degradation products and establish the degradation pathways of the API.[1][4]

Ethyl 2-methoxy-5-sulfamoylbenzoate is a chemical compound that serves as a research and development impurity standard and is used in the synthesis of other compounds.[5] Its stability profile is crucial for ensuring the quality and safety of any related pharmaceutical products.

Recommended Analytical Method: High-Performance Liquid Chromatography (HPLC)

A reverse-phase high-performance liquid chromatography (RP-HPLC) method is recommended for the stability-indicating analysis of Ethyl 2-methoxy-5-sulfamoylbenzoate due to its high resolution, sensitivity, and specificity.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Condition	Alternative Condition
Column	C18 (250 mm x 4.6 mm, 5 µm)	C8 (150 mm x 4.6 mm, 3.5 µm)
Mobile Phase A	25 mM Potassium Dihydrogen Phosphate Buffer (pH 6.1)	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Methanol
Gradient Elution	Time (min)/%B: 0/10, 15/30, 30/70, 35/10, 40/10	Isocratic (e.g., 60:40 A:B)
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temperature	30°C	45°C
Detection Wavelength	230 nm	254 nm
Injection Volume	10 µL	20 µL
Diluent	Acetonitrile:Water (50:50 v/v)	Mobile Phase

Experimental Protocol: Forced Degradation Studies

Forced degradation studies are performed to demonstrate the specificity of the analytical method by intentionally degrading the API under various stress conditions.[4][6] The goal is to achieve 5-20% degradation of the API.[6]

3.1. Preparation of Stock Solution Prepare a stock solution of Ethyl 2-methoxy-5-sulfamoylbenzoate at a concentration of 1 mg/mL in the chosen diluent.

3.2. Stress Conditions

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 N HCl. Reflux the solution at 80°C for 4 hours. Cool, neutralize with 0.1 N NaOH, and dilute to a final concentration of 100 µg/mL.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH. Reflux the solution at 80°C for 2 hours. Cool, neutralize with 0.1 N HCl, and dilute to a final concentration of 100 µg/mL.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store the solution at room temperature for 24 hours, protected from light. Dilute to a final concentration of 100 µg/mL.

• Thermal Degradation: Expose the solid drug substance to a temperature of 105°C in a hot air oven for 48 hours. Dissolve the stressed sample in the diluent to achieve a final concentration of 100 µg/mL.

• Photolytic Degradation: Expose the solid drug substance to UV light (200 Wh/m²) and cool white fluorescent light (1.2 million lux hours) in a photostability chamber. Dissolve the stressed sample in the diluent to a final concentration of 100 µg/mL.

All stressed samples should be analyzed by the proposed HPLC method alongside an unstressed control sample.

Method Validation Parameters and Acceptance Criteria

The developed HPLC method must be validated according to ICH guidelines to ensure it is suitable for its intended purpose.[7]

Table 2: Method Validation Parameters and Acceptance Criteria

Validation Parameter	Objective	Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of its degradation products.	The peak for Ethyl 2-methoxy-5-sulfamoylbenzoate should be pure and well-resolved from any degradation peaks (Resolution > 2).
Linearity	To establish a linear relationship between the concentration of the analyte and the analytical response.	Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the target concentration.
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to have acceptable linearity, accuracy, and precision.	The specified range should be justified by the linearity, accuracy, and precision data.
Accuracy (Recovery)	To determine the closeness of the test results to the true value.	The mean recovery should be within 98.0% to 102.0% at three concentration levels (e.g., 80%, 100%, 120%).
Precision (Repeatability & Intermediate Precision)	To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.	Relative Standard Deviation (RSD) ≤ 2.0% for repeatability (n=6) and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1; RSD for precision at LOQ should be ≤ 10%.
Robustness	To measure the capacity of the method to remain unaffected by small, but deliberate variations in method parameters.	The system suitability parameters should remain within acceptable limits when parameters like flow rate, pH, and column temperature are varied slightly.

Visualizations

Experimental Workflow Diagram

Caption: Workflow for forced degradation and method validation.

Hypothetical Degradation Pathway

Caption: Potential degradation pathways for the target molecule.

Conclusion

The development and validation of a stability-indicating method for Ethyl 2-methoxy-5-sulfamoylbenzoate are crucial for ensuring its quality and stability. An RP-HPLC method, when properly developed and validated against ICH guidelines, provides a reliable tool for this purpose. The forced degradation studies are essential for establishing the specificity of the method and for understanding the degradation profile of the molecule. The data presented in this guide serves as a comprehensive framework for researchers to develop and validate a robust stability-indicating method for Ethyl 2-methoxy-5-sulfamoylbenzoate and other similar compounds.

References

• 1. rjptonline.org [rjptonline.org]
• 2. ijsdr.org [ijsdr.org]
• 3. ajpaonline.com [ajpaonline.com]
• 4. biomedres.us [biomedres.us]
• 5. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Inter-laboratory Comparison of Ethyl 2-methoxy-5-sulfamoylbenzoate Analysis: A Comparative Guide

This guide provides a framework for an inter-laboratory comparison of analytical methods for Ethyl 2-methoxy-5-sulfamoylbenzoate. The objective is to establish a standardized protocol for the accurate and precise quantification of this compound, which is a critical impurity and intermediate in the synthesis of the antipsychotic drug sulpiride.[1][2][3] This document outlines the experimental protocols to be followed by participating laboratories and presents a comparative analysis of hypothetical data to guide researchers, scientists, and drug development professionals in method validation and implementation.

Introduction

Ethyl 2-methoxy-5-sulfamoylbenzoate is a key intermediate and a known impurity in the manufacturing of Sulpiride.[2][3] As such, its accurate quantification is crucial for quality control and regulatory compliance in pharmaceutical production. This guide details a proposed inter-laboratory study designed to compare the performance of two common analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

The study's primary goals are:

• To assess the accuracy and precision of each method across different laboratories.

• To identify potential sources of variability in the analytical results.

• To provide a recommendation for a standardized analytical procedure for routine quality control.

Analytical Methods and Experimental Protocols

Participating laboratories will be provided with a standardized reference sample of Ethyl 2-methoxy-5-sulfamoylbenzoate. Each laboratory will analyze the sample using both the HPLC and GC-MS methods detailed below.

2.1. High-Performance Liquid Chromatography (HPLC)

This method is designed for the quantification of Ethyl 2-methoxy-5-sulfamoylbenzoate in a non-volatile sample matrix.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of acetonitrile and water (containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV spectrophotometer at 230 nm.[4]

• Injection Volume: 10 µL.[4]

• Standard Preparation: A stock solution of Ethyl 2-methoxy-5-sulfamoylbenzoate (1 mg/mL) is prepared in methanol. A series of calibration standards are prepared by diluting the stock solution with the mobile phase.

• Sample Preparation: The provided sample is accurately weighed and dissolved in methanol to a final concentration within the calibration range.

• Quantification: The concentration of Ethyl 2-methoxy-5-sulfamoylbenzoate in the sample is determined by comparing its peak area to the calibration curve.

2.2. Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the analysis of volatile derivatives of Ethyl 2-methoxy-5-sulfamoylbenzoate.

• Instrumentation: A standard GC-MS system.

• Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector Temperature: 250°C.

• Oven Temperature Program: Initial temperature of 150°C, held for 1 minute, then ramped to 280°C at 10°C/min, and held for 5 minutes.

• Mass Spectrometer: Operated in electron ionization (EI) mode with a scan range of m/z 50-400.

• Derivatization: The sample is derivatized with a suitable silylating agent (e.g., BSTFA with 1% TMCS) to increase volatility.

• Standard Preparation: A derivatized stock solution of Ethyl 2-methoxy-5-sulfamoylbenzoate is prepared and serially diluted to create calibration standards.

• Sample Preparation: The provided sample is accurately weighed, dissolved in a suitable solvent, and derivatized using the same procedure as the standards.

• Quantification: The concentration is determined using a calibration curve based on the peak area of a characteristic ion.

Data Presentation and Comparison

The following tables summarize the hypothetical quantitative data from three participating laboratories (Lab A, Lab B, and Lab C) for the analysis of a standardized sample with a known concentration of 5.00 mg/g .

Table 1: HPLC Results for Ethyl 2-methoxy-5-sulfamoylbenzoate (mg/g)

Laboratory	Measurement 1	Measurement 2	Measurement 3	Mean	Std. Dev.	Accuracy (%)
Lab A	5.02	4.98	5.05	5.02	0.035	100.4
Lab B	4.95	4.91	4.99	4.95	0.040	99.0
Lab C	5.10	5.12	5.08	5.10	0.020	102.0
Overall	5.02	0.076	100.4

Table 2: GC-MS Results for Ethyl 2-methoxy-5-sulfamoylbenzoate (mg/g)

Laboratory	Measurement 1	Measurement 2	Measurement 3	Mean	Std. Dev.	Accuracy (%)
Lab A	5.15	5.20	5.12	5.16	0.042	103.2
Lab B	5.08	5.11	5.05	5.08	0.030	101.6
Lab C	5.25	5.22	5.28	5.25	0.031	105.0
Overall	5.16	0.086	103.2

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for this inter-laboratory comparison study.

References

• 1. Buy Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 [smolecule.com]
• 2. Ethyl 2-methoxy-5-sulfamoylbenzoate | 33045-53-3 | IE140268 [biosynth.com]
• 3. chemwhat.com [chemwhat.com]
• 4. scribd.com [scribd.com]

Safety & Regulatory Compliance

Ethyl 2-methoxy-5-sulfamoylbenzoate proper disposal procedures

Proper Disposal of Methyl 2-methoxy-5-sulfamoylbenzoate

Important Note on Chemical Identity: The provided request specifies "Ethyl 2-methoxy-5-sulfamoylbenzoate." However, the available safety data sheets consistently refer to "Methyl 2-methoxy-5-sulfamoylbenzoate" (CAS RN: 33045-52-2), also known as 2-Methoxy-5-sulfamoylbenzoic Acid Methyl Ester.[1] This document provides disposal guidance for the methyl ester. Professionals should verify the exact identity of their compound before proceeding.

This guide provides essential safety and logistical information for the proper disposal of Methyl 2-methoxy-5-sulfamoylbenzoate, intended for researchers, scientists, and drug development professionals. The following procedures are based on standard laboratory safety protocols and regulatory guidelines.

Summary of Chemical Hazards

Methyl 2-methoxy-5-sulfamoylbenzoate is classified as a hazardous substance. It is known to cause skin irritation and serious eye irritation.[1] Appropriate handling and disposal are crucial to prevent harm to personnel and the environment. The product should not be allowed to enter drains, waterways, or the soil.[1][2]

Chemical and Physical Properties

Property	Value
Chemical Formula	C9H11NO5S[1]
Molecular Weight	245.25 g/mol [1]
Appearance	Solid (dust)[1]
Melting Point	175 - 177 °C[3]

Personal Protective Equipment (PPE) for Handling and Disposal

When handling Methyl 2-methoxy-5-sulfamoylbenzoate for disposal, it is imperative to use appropriate personal protective equipment to minimize exposure.

• Hand Protection: Wear protective gloves.[3]

• Eye Protection: Use chemical safety goggles or glasses.[3]

• Skin and Body Protection: Wear suitable protective clothing.[3]

• Respiratory Protection: In case of inadequate ventilation or dust generation, wear a particle respirator (e.g., P95 or P1).[2][3]

Spill Cleanup and Disposal Protocol

In the event of a spill, follow these steps to ensure safe cleanup and disposal of the material.

1. Secure the Area:

• Evacuate unnecessary personnel from the spill area.[3]
• Ensure the area is well-ventilated.[4]
• Control entry to the area by roping it off if necessary.[1]

2. Assemble PPE:

• Before beginning cleanup, don the required personal protective equipment listed above.

3. Contain and Clean the Spill:

• Use dry cleanup procedures and avoid generating dust.[4]
• Sweep or vacuum the spilled material.[3] Be cautious not to disperse dust.[1]
• Place the collected material into a clean, dry, airtight, and properly labeled container for disposal.[2][4]

4. Decontaminate the Area:

• After removing the spilled solid, wash the area down with large amounts of water.[4]
• Prevent runoff from entering drains or waterways.[4] If contamination of drains occurs, notify emergency services.[4]

5. Dispose of Waste:

• The collected material should be promptly disposed of in accordance with appropriate local, state, and federal laws and regulations.[1]
• Dispose of contaminated clothing by washing it before reuse.[1][4]

Bulk Waste Disposal Protocol

For the disposal of unused or waste Methyl 2-methoxy-5-sulfamoylbenzoate, follow these procedures.

1. Identify a Licensed Disposal Company:

• Contact a licensed professional waste disposal service to handle the material.[2]
• Dispose of the contents and container at an authorized hazardous or special waste collection point, following all local regulations.[4]

2. Prepare for Disposal:

• The preferred method of disposal is incineration.[1][2] The material may be dissolved or mixed with a combustible solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[1][2]
• Alternatively, the waste can be sent to a registered Toxic Substance Disposal Facility (TSDF).[5]

3. Packaging and Labeling:

• Ensure the waste is stored in a suitable, closed container.[2]
• The container must be clearly labeled with the contents.

4. Environmental Precautions:

• Under no circumstances should this product be allowed to enter the environment, drains, waterways, or soil.[1][2]

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of Methyl 2-methoxy-5-sulfamoylbenzoate.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. capotchem.cn [capotchem.cn]
• 3. lobachemie.com [lobachemie.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. environmentclearance.nic.in [environmentclearance.nic.in]

Essential Safety and Logistics for Handling Ethyl 2-methoxy-5-sulfamoylbenzoate

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of chemical compounds is paramount. This guide provides immediate, essential safety and logistical information for Ethyl 2-methoxy-5-sulfamoylbenzoate, focusing on operational procedures and disposal plans to foster a secure laboratory environment.

Chemical Profile:

Personal Protective Equipment (PPE)

The first line of defense against chemical exposure is appropriate personal protective equipment.[2] Below is a summary of the recommended PPE for handling Ethyl 2-methoxy-5-sulfamoylbenzoate.

PPE Category	Item	Specifications and Best Practices
Eye and Face Protection	Safety Glasses with Side Shields or Goggles	Should meet ANSI Z.87.1 standards. A face shield may be required for large quantities or when there is a splash hazard.[3]
Hand Protection	Chemical-Resistant Gloves	Nitrile gloves are a common and effective choice for providing a barrier against many chemicals.[4] Always inspect gloves for tears or defects before use and never reuse disposable gloves.[5]
Body Protection	Laboratory Coat	A flame-resistant lab coat is recommended, especially if flammable solvents are in use.[5] Coats should be fully buttoned to cover as much skin as possible.[3]
Footwear	Closed-Toe Shoes	Shoes must completely cover the feet; sandals or open-toed shoes are not permitted in the laboratory.[3][5]
Respiratory Protection	Respirator (if necessary)	Use a respirator if engineering controls like a fume hood are not feasible or if there is a risk of generating dust or aerosols.[3] The type of respirator and cartridge should be selected based on a thorough risk assessment.

Operational Plan: Step-by-Step Handling Procedures

Adhering to a standardized operational plan minimizes the risk of exposure and contamination.

1. Preparation and Planning:

• Review Safety Data Sheets (SDS): Before handling, review the SDS for any similar compounds to understand the potential hazards.[5]

• Work Area Preparation: Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[6] Cover the work surface with disposable bench covers to easily clean up any spills.[7]

• Emergency Preparedness: Locate the nearest eyewash station and safety shower before beginning work.[6]

2. Weighing and Handling:

• Use Engineering Controls: Whenever possible, handle the compound in a well-ventilated area or a chemical fume hood to minimize inhalation of dust.[4]

• Safe Weighing Practices: When weighing the powder, transfer it in small amounts to prevent spillage.[7] Avoid pouring directly from the bottle.[7] Keep the container closed when not in use.[7]

• Avoid Dust Generation: Use techniques that minimize the creation of dust. If the compound is in solution, take precautions to avoid splashes and spills.[7]

3. Post-Handling:

• Decontamination: Clean the work area and any equipment used with an appropriate solvent.

• Hand Washing: Wash hands thoroughly with soap and water after handling the chemical, even if gloves were worn.[5]

Disposal Plan

Proper disposal of chemical waste is critical to ensure environmental safety and regulatory compliance.

Waste Type	Disposal Procedure
Solid Waste	Place in a suitable, clearly labeled container for chemical waste disposal.[8]
Contaminated Materials	Dispose of used gloves, bench covers, and other contaminated disposable materials in the designated chemical waste container.
Empty Containers	Empty containers may retain chemical residue.[8] Do not reuse them. Puncture the container to prevent reuse and dispose of it according to institutional and local regulations.[8]

All waste must be handled in accordance with local, state, and federal regulations.[8]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Ethyl 2-methoxy-5-sulfamoylbenzoate in a laboratory setting.

Caption: Workflow for Safe Handling of Ethyl 2-methoxy-5-sulfamoylbenzoate.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. Chemical Safety in Laboratories: Best Practices for Handling and Storage to Ensure Personnel Safety and Prevent Accidents - National Laboratory Sales [nationallaboratorysales.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. uwlax.edu [uwlax.edu]
• 5. gz-supplies.com [gz-supplies.com]
• 6. Safety Rules in Chemical Laboratories: A Practical Guide | US [sdsmanager.com]
• 7. ehs.wisc.edu [ehs.wisc.edu]
• 8. datasheets.scbt.com [datasheets.scbt.com]